2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid

• CAS: 61172-66-5

Core Science & Biosynthesis

An In-depth Technical Guide to (S)-2-((Tert-butoxycarbonyl)amino)pent-4-ynoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid, also known as Boc-L-propargylglycine, is a synthetic amino acid derivative of significant interest in the fields of chemical biology, drug discovery, and materials science. Its structure incorporates a terminal alkyne group, making it a valuable building block for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of "click chemistry". This bioorthogonal reaction allows for the efficient and specific conjugation of this amino acid to molecules bearing an azide functional group, enabling the synthesis of complex molecular architectures such as peptidomimetics, bioconjugates, and novel therapeutic agents. The tert-butoxycarbonyl (Boc) protecting group on the alpha-amino group allows for its use in standard peptide synthesis protocols.

Core Properties

The physicochemical properties of (S)-2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid are summarized in the table below. These properties are crucial for its handling, storage, and application in experimental settings.

Property	Value	Reference
Molecular Formula	C10H15NO4	[1][2]
Molecular Weight	213.23 g/mol	[1][2]
Appearance	White to off-white solid powder	[2]
Melting Point	85.5 °C	[2]
Boiling Point	365.2 ± 37.0 °C at 760 mmHg	[2]
Density	1.2 ± 0.1 g/cm³	[2]
CAS Number	63039-48-5	[1][2]
Solubility	Soluble in organic solvents such as DMSO and methanol.
Storage	Store in a cool, dry place. For long-term storage, it is recommended to store at -20°C.

Experimental Protocols

Synthesis of (S)-2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid

While a specific, detailed, and publicly available protocol for the synthesis of (S)-2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid is not readily found in a single source, a general synthetic route can be adapted from the synthesis of similar N-Boc protected amino acids. A plausible multi-step synthesis starting from a commercially available chiral precursor is outlined below.

General Synthetic Workflow:

Caption: General synthetic workflow for (S)-2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid.

Methodology:

• Reduction: The side-chain carboxylic acid of a suitable N-Boc protected chiral starting material, such as Boc-L-aspartic acid β-tert-butyl ester, is selectively reduced to the corresponding alcohol. This can be achieved using a reducing agent like borane-tetrahydrofuran complex (BH3·THF).

• Activation of the Alcohol: The resulting primary alcohol is then converted into a good leaving group. This is typically done by reacting the alcohol with tosyl chloride (TsCl) or mesyl chloride (MsCl) in the presence of a base like pyridine to form a tosylate or mesylate, respectively.

• Introduction of the Alkyne: The terminal alkyne is introduced via a nucleophilic substitution reaction. The tosylated or mesylated intermediate is reacted with a source of acetylide anion, such as lithium acetylide ethylenediamine complex, to displace the leaving group and form the desired product.

• Purification: The final product is purified using standard techniques such as column chromatography on silica gel.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

(S)-2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid is a key reagent for CuAAC reactions, enabling the formation of a stable triazole linkage with an azide-containing molecule.[3]

General CuAAC Workflow:

Caption: General workflow for a CuAAC reaction using (S)-2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid.

Methodology:

• Preparation of Reagents:

  • Dissolve (S)-2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid and the azide-containing molecule in a suitable solvent system, such as a 1:1 mixture of tert-butanol and water.

  • Prepare fresh stock solutions of copper(II) sulfate (CuSO4) in water and sodium ascorbate in water.

• Reaction Setup:

  • In a reaction vessel, combine the solutions of the alkyne-containing amino acid and the azide.

  • Add the copper(II) sulfate solution to the reaction mixture.

  • Initiate the reaction by adding the sodium ascorbate solution. Sodium ascorbate reduces Cu(II) to the active Cu(I) catalytic species in situ.

• Reaction Conditions:

  • The reaction is typically stirred at room temperature.

  • The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification:

  • Once the reaction is complete, the mixture is typically diluted with water and extracted with an organic solvent like ethyl acetate.

  • The organic layer is washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is then purified by column chromatography on silica gel to yield the desired triazole-linked product.

Applications in Drug Development and Research

The unique properties of (S)-2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid make it a versatile tool in drug development and various research applications.

Logical Relationships in its Application:

Caption: Applications of (S)-2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid.

• Peptide Synthesis and Peptidomimetics: The Boc-protected amino group allows for its incorporation into peptide chains using standard solid-phase or solution-phase peptide synthesis methodologies. The resulting peptides containing the alkyne functionality can then be further modified. This is particularly useful for creating peptidomimetics with enhanced stability, bioavailability, or novel biological activities.

• Bioconjugation: The terminal alkyne is a handle for "clicking" it onto various molecules, including fluorescent dyes, imaging agents, cytotoxic drugs, or polymers like polyethylene glycol (PEG). This enables the creation of highly specific bioconjugates for applications in diagnostics, targeted drug delivery, and fundamental biological studies.[3]

• Drug Discovery: By incorporating this amino acid into bioactive peptides or small molecules, researchers can generate libraries of compounds for screening in drug discovery programs. The triazole ring formed during the click reaction is not just a linker but can also influence the pharmacological properties of the molecule.

• Materials Science: The ability to attach this amino acid to surfaces or polymers via click chemistry makes it valuable in materials science for creating functionalized biomaterials with applications in tissue engineering, biosensors, and drug delivery systems.

Safety and Handling

(S)-2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid may cause skin irritation.[1] It is recommended to handle this compound in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust and direct contact with skin and eyes. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. jenabioscience.com [jenabioscience.com]
• 3. (2S)-2-(((tert-butoxy)carbonyl)amino)pent-4-enoic acid | C10H17NO4 | CID 2734487 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to Boc-L-propargylglycine: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-L-propargylglycine is a non-canonical amino acid that has become an invaluable tool in chemical biology, peptide synthesis, and drug development. Its unique structure, featuring a tert-butyloxycarbonyl (Boc) protecting group and a terminal alkyne functionality, allows for its use as a versatile building block. The Boc group facilitates its incorporation into peptide chains using standard solid-phase peptide synthesis (SPPS) methodologies, while the propargyl group's terminal alkyne serves as a chemical handle for bioorthogonal "click" chemistry reactions. This guide provides a comprehensive overview of the key properties, experimental protocols, and applications of Boc-L-propargylglycine.

Core Properties of Boc-L-propargylglycine

Boc-L-propargylglycine is characterized by its specific chemical identifiers and physical properties, which are crucial for its use in experimental settings.

Property	Value	Reference
CAS Number	63039-48-5	[1][2][3][4]
Molecular Weight	213.23 g/mol	[1][4][5][6][7]
Molecular Formula	C₁₀H₁₅NO₄	[1][4][5][6]
Appearance	Off-white to light yellow crystalline powder	[6]
Melting Point	85.5 °C	[6]

Key Applications

The dual functionality of Boc-L-propargylglycine makes it a highly sought-after reagent in several areas of research:

• Peptide Synthesis: It is widely used as a building block in the synthesis of novel peptides. The incorporation of this non-natural amino acid can introduce unique conformational constraints and functionalities into peptides, potentially enhancing their biological activity and stability.[2][5][8]

• Click Chemistry: The terminal alkyne of the propargyl group is a key substrate for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry".[8] This allows for the efficient and specific conjugation of peptides containing propargylglycine to a wide array of molecules, including fluorescent dyes, imaging agents, and drug molecules.[5][8]

• Drug Development: As an important intermediate, Boc-L-propargylglycine is utilized in the development of new pharmaceuticals.[5] Its ability to be incorporated into peptides and subsequently modified via click chemistry enables the creation of targeted drug delivery systems and peptide-based therapeutics.[8]

• Bioconjugation: The alkyne group facilitates the attachment of biomolecules for therapeutic or diagnostic purposes.[5]

Experimental Protocols

The following sections provide detailed methodologies for the incorporation of Boc-L-propargylglycine into a peptide sequence via solid-phase peptide synthesis and a subsequent click chemistry reaction for bioconjugation.

Protocol 1: Incorporation of Boc-L-propargylglycine using Boc-SPPS

This protocol outlines the manual solid-phase peptide synthesis steps for adding a Boc-L-propargylglycine residue to a growing peptide chain on a resin support.

Materials:

• MBHA or PAM resin pre-loaded with the first amino acid

• Boc-L-propargylglycine

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIPEA)

• HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• Nitrogen gas for agitation

Procedure:

• Resin Swelling: Swell the resin in DCM for 30 minutes, followed by washing with DMF (3 x 5 mL).

• Boc Deprotection: Remove the Boc protecting group from the N-terminal amino acid on the resin by treating with 50% TFA in DCM for 30 minutes.

• Washing: Wash the resin thoroughly with DCM (3 x 5 mL) and DMF (3 x 5 mL) to remove residual TFA and byproducts.

• Neutralization: Neutralize the protonated N-terminus by washing with 10% DIPEA in DMF (3 x 5 mL).

• Washing: Wash the resin with DMF (3 x 5 mL) to remove excess DIPEA.

• Coupling of Boc-L-propargylglycine:

  • In a separate vessel, dissolve Boc-L-propargylglycine (3 equivalents relative to resin loading) and HBTU (3 equivalents) in DMF.

  • Add DIPEA (6 equivalents) to the activation mixture and vortex for 1-2 minutes.

  • Add the activated amino acid solution to the resin.

  • Agitate with nitrogen bubbling for 1-2 hours at room temperature.

• Washing: Wash the resin with DMF (3 x 5 mL) and DCM (3 x 5 mL).

• Confirmation of Coupling: Perform a Kaiser test to ensure the coupling reaction is complete (a negative result indicates a successful coupling). If the test is positive, repeat the coupling step.

• Chain Elongation: Repeat steps 2-8 for each subsequent amino acid to be added to the peptide sequence.

Caption: Workflow for the incorporation of Boc-L-propargylglycine via Boc-SPPS.

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes a general procedure for conjugating an azide-containing molecule (e.g., a fluorescent dye) to a peptide containing a propargylglycine residue.

Materials:

• Peptide containing L-propargylglycine

• Azide-functionalized molecule (e.g., Azide-Fluor 488)

• Copper(II) sulfate (CuSO₄)

• Sodium ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other Cu(I)-stabilizing ligand

• Reaction buffer (e.g., PBS, pH 7.4)

• DMSO (if needed to dissolve reagents)

Procedure:

• Reagent Preparation:

  • Dissolve the propargylglycine-containing peptide in the reaction buffer to the desired final concentration.

  • Dissolve the azide-functionalized molecule in DMSO or the reaction buffer. A molar excess (e.g., 1.5 to 5 equivalents relative to the peptide) is recommended.

  • Prepare a stock solution of CuSO₄ in deionized water (e.g., 50 mM).

  • Prepare a stock solution of THPTA in deionized water (e.g., 50 mM).

  • Prepare a fresh stock solution of sodium ascorbate in deionized water (e.g., 100 mM).

• Reaction Setup:

  • In a reaction tube, combine the peptide solution and the azide-functionalized molecule.

  • Add the THPTA ligand to the reaction mixture.

  • Add the CuSO₄ solution to a final concentration of 0.1 to 1 mM.

• Reaction Initiation:

  • Initiate the click reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 1 to 5 mM.

• Incubation:

  • Gently mix the reaction components.

  • Incubate the reaction at room temperature for 1-4 hours. The reaction can be monitored by LC-MS or HPLC.

• Purification:

  • Upon completion, the conjugated peptide can be purified from excess reagents using techniques such as HPLC or size-exclusion chromatography.

Caption: General workflow for a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.

References

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. Boc-L-propargylglycine [anaspec.com]
• 3. benchchem.com [benchchem.com]
• 4. peptide.com [peptide.com]
• 5. chemimpex.com [chemimpex.com]
• 6. Metabolic Labeling with Noncanonical Amino Acids and Visualization by Chemoselective Fluorescent Tagging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. nbinno.com [nbinno.com]

The Versatility of Boc-Pra-OH: A Technical Guide for Biochemical and Drug Development Applications

For Immediate Release

In the intricate world of biochemistry and drug discovery, the ability to precisely modify and functionalize biomolecules is paramount. N-Boc-L-propargylglycine (Boc-Pra-OH), a non-canonical amino acid derivative, has emerged as a powerful and versatile tool for researchers and scientists. This technical guide provides an in-depth overview of the core applications of Boc-Pra-OH, with a focus on its utility in peptide synthesis and bioorthogonal chemistry.

Core Structure and Properties of Boc-Pra-OH

Boc-Pra-OH is an N-terminally protected derivative of L-propargylglycine.[1][2][3] Its structure incorporates two key functional moieties that define its utility: the tert-butyloxycarbonyl (Boc) protecting group and a terminal alkyne group.[1][4]

• Boc Protecting Group: The Boc group is a widely used amine protecting group in solid-phase peptide synthesis (SPPS).[5][][7] It is stable under various reaction conditions but can be readily removed with mild acids, such as trifluoroacetic acid (TFA), to allow for the sequential addition of amino acids to a growing peptide chain.[5][8]

• Propargyl Group (Alkyne): The terminal alkyne functionality is the cornerstone of its application in bioorthogonal chemistry.[4] This group is relatively inert in biological systems but can undergo highly specific and efficient "click" reactions, most notably the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC).[9][][11]

Table 1: Physicochemical Properties of Boc-Pra-OH

Property	Value	Reference(s)
Synonyms	Boc-propargyl-L-Gly-OH, Boc-L-Pra-OH, (S)-2-(Boc-amino)-4-pentynoic acid	[1][]
CAS Number	63039-48-5	[1][3]
Molecular Formula	C10H15NO4	[1][3]
Molecular Weight	213.23 g/mol	[1][3]
Appearance	White powder/crystals	[1]
Purity	≥98.0% (HPLC)	[13]
Storage Temperature	-20°C to 8°C	[1][]

Application in Peptide Synthesis

Boc-Pra-OH is a fundamental building block in peptide synthesis, allowing for the precise incorporation of a bioorthogonal handle into a peptide sequence.[1][2][4] The process follows the standard principles of Boc-based solid-phase peptide synthesis.

Experimental Protocol: Boc-Based Solid-Phase Peptide Synthesis (SPPS)

The following is a generalized protocol for the incorporation of Boc-Pra-OH into a peptide chain using manual SPPS.

• Resin Preparation: Start with a suitable resin (e.g., Merrifield resin) pre-loaded with the C-terminal amino acid. Swell the resin in an appropriate solvent like dichloromethane (DCM).

• Deprotection: Remove the Boc group from the resin-bound amino acid by treating it with a solution of trifluoroacetic acid (TFA) in DCM (typically 25-50% v/v). This exposes the free amine for the next coupling step.

• Neutralization: Neutralize the resulting trifluoroacetate salt with a base, such as diisopropylethylamine (DIPEA) in DCM.

• Amino Acid Activation and Coupling: Activate the carboxylic acid of the incoming Boc-protected amino acid (e.g., Boc-Pra-OH) using a coupling reagent like dicyclohexylcarbodiimide (DCC) or N,N,N',N'-Tetramethyl-O-(1H-benzotriazol-1-yl)uronium hexafluorophosphate (HBTU). Introduce the activated amino acid to the resin to form the peptide bond.

• Washing: Thoroughly wash the resin with DCM and other solvents to remove excess reagents and byproducts.

• Repeat: Repeat the deprotection, neutralization, and coupling steps for each subsequent amino acid in the desired sequence.

• Cleavage and Deprotection: Once the synthesis is complete, cleave the peptide from the resin and remove the side-chain protecting groups, typically using a strong acid like hydrogen fluoride (HF) or a cocktail of reagents for trifluoromethanesulfonic acid (TFMSA).

Boc-SPPS workflow for incorporating Boc-Pra-OH.

Bioorthogonal Applications via Click Chemistry

The true power of incorporating Boc-Pra-OH into a peptide lies in the post-synthetic modifications enabled by its alkyne group.[4] "Click chemistry," particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), provides a robust method for bioconjugation.[9][] This reaction is highly specific, efficient, and can be performed in aqueous environments, making it ideal for modifying biological molecules.[11]

Key Applications in Biochemistry and Drug Development

• Bioconjugation: The alkyne handle allows for the covalent attachment of various molecular probes to peptides.[4] This includes fluorescent dyes for imaging, biotin for affinity purification and detection, and other reporter molecules.

• PEGylation: The attachment of polyethylene glycol (PEG) chains to therapeutic peptides can improve their pharmacokinetic properties, such as increasing their half-life in vivo.[14]

• Drug Development: Boc-Pra-OH is a valuable intermediate in the synthesis of novel pharmaceuticals.[1][4] It has been used in the development of enzyme inhibitors, such as high-potency renin inhibitors, and in the creation of peptide-based therapeutics with enhanced properties.[15]

• Material Science: The ability to form stable triazole linkages makes it useful for creating advanced biomaterials and functionalized polymers.[1]

Logical flow from Boc-Pra-OH to diverse applications.

Experimental Protocol: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The following is a general protocol for the CuAAC reaction to conjugate an azide-containing molecule to an alkyne-modified peptide.

• Reagent Preparation:

  • Dissolve the alkyne-containing peptide in a suitable buffer (e.g., phosphate buffer, pH 7.4).

  • Dissolve the azide-functionalized molecule (e.g., a fluorescent dye-azide) in a compatible solvent (e.g., DMSO).

  • Prepare fresh solutions of a copper(I) source (e.g., copper(II) sulfate) and a reducing agent (e.g., sodium ascorbate). A copper-stabilizing ligand like TBTA can also be included to improve efficiency and prevent catalyst degradation.

• Reaction Setup:

  • In a reaction vessel, combine the peptide solution and the azide solution.

  • Add the sodium ascorbate solution to the mixture.

  • Initiate the reaction by adding the copper(II) sulfate solution. The final concentration of copper is typically in the low millimolar range.

• Incubation:

  • Allow the reaction to proceed at room temperature with gentle agitation. Reaction times can vary from a few minutes to several hours, depending on the specific substrates and concentrations.

• Purification:

  • Purify the resulting triazole-linked conjugate using methods such as reverse-phase high-performance liquid chromatography (RP-HPLC) to remove unreacted starting materials and catalyst.

• Analysis:

  • Confirm the successful conjugation using analytical techniques like mass spectrometry (e.g., MALDI-TOF or ESI-MS) and HPLC.

Table 2: Example Reagent Concentrations for CuAAC

Reagent	Typical Final Concentration	Purpose
Alkyne-Peptide	100 µM - 1 mM	Substrate
Azide-Probe	1.1 - 5 equivalents (relative to peptide)	Labeling molecule
Copper(II) Sulfate	50 µM - 1 mM	Catalyst precursor
Sodium Ascorbate	5-10 equivalents (relative to copper)	Reducing agent
TBTA (optional)	1-5 equivalents (relative to copper)	Ligand to stabilize Cu(I)

Conclusion

Boc-Pra-OH is an indispensable reagent in modern biochemistry and medicinal chemistry.[1] Its dual functionality as a protected amino acid for peptide synthesis and a versatile handle for bioorthogonal "click" chemistry allows for the creation of precisely engineered peptides and bioconjugates.[4] This enables a wide array of applications, from fundamental biological research to the development of novel therapeutics and advanced biomaterials.[1] The straightforward and robust protocols associated with its use ensure its continued prominence in the field.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Boc-L-propargylglycine [anaspec.com]
• 3. peptide.com [peptide.com]
• 4. chemimpex.com [chemimpex.com]
• 5. peptide.com [peptide.com]
• 7. Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. tcichemicals.com [tcichemicals.com]
• 11. Click Chemistry, a Powerful Tool for Pharmaceutical Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Boc-propargyl-Gly-OH ≥98.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 14. Bioorthogonal PEGylation Prolongs the Elimination Half-Life of N-TIMP2 While Retaining MMP Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. WO1995028385A1 - Synthesis n-protected amino acids, especially n-boc-l-propargylglycine by zinc-mediated addition or organic halides to glycine cation equivalent - Google Patents [patents.google.com]

Synthesis of N-Boc-L-propargylglycine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Boc-L-propargylglycine is a valuable chiral building block in synthetic organic chemistry and medicinal chemistry. Its propargyl group allows for further functionalization, particularly through click chemistry, making it a versatile component in the synthesis of peptidomimetics, enzyme inhibitors, and other complex molecular architectures. This technical guide provides a detailed overview of the primary synthetic routes to N-Boc-L-propargylglycine, complete with experimental protocols, comparative data, and workflow visualizations to aid researchers in their synthetic endeavors.

Core Synthetic Strategies

Several synthetic routes to N-Boc-L-propargylglycine have been developed, each with distinct advantages and disadvantages. The most prominent methods include the direct Boc protection of L-propargylglycine, a zinc-mediated approach starting from a glycine equivalent, and a multi-step synthesis commencing with diphenyl methylene glycine ethyl ester.

Direct Boc Protection of L-propargylglycine

The most straightforward approach involves the direct protection of the amino group of commercially available L-propargylglycine using di-tert-butyl dicarbonate (Boc₂O). This method is widely employed due to its simplicity and generally good yields.

Zinc-Mediated Synthesis from a Glycine Cation Equivalent

This route offers an economical and high-yield alternative, starting from a glycine cation equivalent. The key steps involve the zinc-mediated addition of a propargyl halide, followed by enzymatic resolution to isolate the desired L-enantiomer.

Enantioselective Synthesis from Diphenyl Methylene Glycine Ethyl Ester

A three-step synthesis starting from diphenyl methylene glycine ethyl ester has been reported to produce N-Boc-L-propargylglycine with high total yield and excellent enantiomeric excess. This method involves hydrolysis, a chiral resolution step, and subsequent transformations.

Quantitative Data Summary

The following table summarizes the key quantitative data associated with the described synthetic routes, allowing for a direct comparison of their efficiencies.

Parameter	Direct Boc Protection	Zinc-Mediated Synthesis	Synthesis from Diphenyl Methylene Glycine Ethyl Ester
Starting Material	L-propargylglycine	Glycine cation equivalent	Diphenyl methylene glycine ethyl ester
Overall Yield	Good	High	>70%[1]
Enantiomeric Excess	>98% (starting material dependent)	High (post-resolution)	>98%[1]
Number of Steps	1	3+	3[1]
Key Reagents	Boc₂O, Base	Zinc dust, Propargyl bromide, α-chymotrypsin[2]	Chiral reagent[1]

Experimental Protocols

Protocol 1: Direct Boc Protection of L-propargylglycine

This protocol is a general procedure for the N-protection of L-propargylglycine using di-tert-butyl dicarbonate.

Materials:

• L-propargylglycine

• Di-tert-butyl dicarbonate (Boc₂O)

• Potassium carbonate (K₂CO₃) or other suitable base

• Dioxane and water (or other suitable solvent system)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• 0.5 N HCl

Procedure:

• Dissolve L-propargylglycine in a mixture of dioxane and water.

• Add potassium carbonate to the solution and stir until dissolved.

• Cool the reaction mixture in an ice bath.

• Add a solution of di-tert-butyl dicarbonate in dioxane dropwise to the stirred mixture.

• Allow the reaction to warm to room temperature and stir for an additional 4-12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, concentrate the mixture under reduced pressure to remove the dioxane.

• Dilute the remaining aqueous solution with water and wash with ethyl acetate to remove any unreacted Boc₂O.

• Acidify the aqueous layer to pH 2-3 with 0.5 N HCl.

• Extract the product with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield N-Boc-L-propargylglycine, typically as a white solid or oil.

Protocol 2: Zinc-Mediated Synthesis and Enzymatic Resolution

This protocol is based on a patented method for a high-yield synthesis of racemic N-Boc-propargylglycine methyl ester, followed by enzymatic resolution.[2]

Part A: Synthesis of Methyl 2-[((1,1-dimethylethoxy)carbonyl)amino]-4-pentynoate (Racemic)

Materials:

• Methyl N-Boc-2-acetoxyglycine (glycine cation equivalent)

• Zinc dust

• Propargyl bromide (80% w/w in toluene)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• 0.5 N HCl

• Saturated NaHCO₃ solution

• Saturated NaCl solution (brine)

• Anhydrous MgSO₄

Procedure:

• To an ice-cooled suspension of methyl N-Boc-2-acetoxyglycine and zinc dust in DMF under a nitrogen atmosphere, slowly add propargyl bromide via syringe.

• Maintain the internal temperature between 20-25°C during the addition.

• Stir the reaction mixture at this temperature for an additional hour.

• Dilute the reaction mixture with EtOAc.

• Wash the organic layer successively with 0.5 N HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the residue by silica gel chromatography to obtain the racemic product as a colorless oil.

Part B: Enzymatic Resolution

Materials:

• Racemic methyl 2-[((1,1-dimethylethoxy)carbonyl)amino]-4-pentynoate

• α-Chymotrypsin

• Buffer solution (e.g., phosphate buffer)

Procedure:

• Suspend the racemic ester in a suitable buffer solution.

• Add α-chymotrypsin to the mixture.

• Stir the reaction at a controlled temperature and pH, monitoring the hydrolysis of the L-enantiomer.

• Upon completion (typically around 50% conversion), stop the reaction.

• Extract the unreacted D-ester with an organic solvent.

• Acidify the aqueous layer containing the L-acid and extract with an organic solvent.

• Dry and concentrate the organic extracts to obtain N-Boc-L-propargylglycine.

Protocol 3: Synthesis from Diphenyl Methylene Glycine Ethyl Ester

This method, detailed in a patent, provides an enantioselective route to the target compound.[1]

Step 1: Hydrolysis of Diphenyl Methylene Glycine Ethyl Ester

• Hydrolyze diphenyl methylene glycine ethyl ester under alkaline conditions (e.g., using NaOH in water) at a temperature between 10-100°C.

• Neutralize the reaction mixture, which results in the precipitation of the product.

• Filter, wash, and dry the solid to obtain the hydrolyzed intermediate.

Step 2: Chiral Resolution

• React the intermediate from Step 1 with a chiral reagent in the presence of a catalyst. The reaction is typically carried out in a solvent such as dichloromethane, chloroform, methanol, ethanol, acetonitrile, tetrahydrofuran, or DMF at a temperature between 10-90°C for 10-20 hours.

• After the reaction, wash the reaction solution, concentrate it, and recrystallize the product to obtain the chiral intermediate.

Step 3: Deprotection and Boc Protection

• The patent suggests a method of "treating different things alike" in the final step to reduce purification processes, but specific details for this step require further investigation of the patent literature. Generally, this would involve the removal of the diphenylmethylene group and subsequent protection with Boc anhydride as described in Protocol 1.

Visualizations

Synthesis Workflow Overview

The following diagram illustrates the general workflows for the three main synthetic routes to N-Boc-L-propargylglycine.

Caption: Comparative workflow of the main synthetic routes to N-Boc-L-propargylglycine.

Boc Protection Signaling Pathway

The following diagram details the general mechanism of the Boc protection of an amine using Boc anhydride.

Caption: Mechanism of amine protection using Boc anhydride.

References

• 1. rsc.org [rsc.org]
• 2. WO1995028385A1 - Synthesis n-protected amino acids, especially n-boc-l-propargylglycine by zinc-mediated addition or organic halides to glycine cation equivalent - Google Patents [patents.google.com]

A Technical Guide to 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic Acid: A Versatile Building Block for Peptide Synthesis and Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid, a synthetic amino acid derivative, has emerged as a critical tool in modern biochemical and pharmaceutical research. Its unique bifunctional nature, combining a tert-butoxycarbonyl (Boc) protected amine and a terminal alkyne, makes it an invaluable building block for solid-phase peptide synthesis (SPPS) and subsequent modification via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry." This guide provides an in-depth overview of its commercial availability, key applications, and detailed experimental protocols for its use.

Commercial Availability

A variety of chemical suppliers offer 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid, often under names such as Boc-L-propargylglycine or Boc-Pra-OH. The availability of both (R) and (S) enantiomers provides flexibility for stereospecific syntheses. Key quantitative data from prominent suppliers are summarized below for easy comparison.

Supplier	Product Name	CAS Number	Purity	Available Quantities	Price (USD)
Sigma-Aldrich	(R)-2-((tert-Butoxycarbonyl)amino)pent-4-ynoic acid	63039-46-3	95%	1 g, 5 g, 10 g	$19.00 (1 g), $52.00 (5 g), $93.00 (10 g)[1]
MedchemExpress	(S)-2-((tert-Butoxycarbonyl)amino)pent-4-ynoic acid	63039-48-5	>98%	100 mg, 250 mg, 500 mg, 1 g, 5 g	Inquire for pricing
Chem-Impex	2-(Tert-Butoxycarbonylamino)Pent-4-enoic Acid	119479-32-2	≥ 98% (NMR)	Inquire for availability	Inquire for pricing[2]
Doron Scientific	(R)-2-((tert-Butoxycarbonyl)amino)pent-4-ynoic acid	63039-46-3	Inquire for purity	Inquire for availability	Inquire for pricing[3]

Note: Prices and availability are subject to change. It is recommended to consult the suppliers' websites for the most current information.

Core Applications & Experimental Protocols

The primary utility of 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid lies in its seamless integration into two powerful synthetic methodologies: solid-phase peptide synthesis and click chemistry. This allows for the precise incorporation of a reactive "handle" into a peptide sequence, which can then be used for a variety of downstream applications, including PEGylation, fluorescent labeling, and conjugation to other biomolecules or drug moieties.[4]

Solid-Phase Peptide Synthesis (SPPS)

The Boc protecting group is well-suited for traditional SPPS protocols. The following is a generalized protocol for the incorporation of Boc-protected 2-amino-pent-4-ynoic acid into a peptide chain on a solid support.

Materials:

• Pre-loaded resin (e.g., Merrifield, PAM, or MBHA resin)

• 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

• Coupling reagent (e.g., HBTU, HATU, or DCC/HOBt)

• Piperidine (for Fmoc-based synthesis if used orthogonally)

• Scavengers (e.g., triisopropylsilane, water, anisole)

• Diethyl ether

Protocol:

• Resin Swelling: Swell the resin in an appropriate solvent like DCM or DMF for 30-60 minutes in a reaction vessel.

• Boc Deprotection:

  • Treat the resin with a solution of 50% TFA in DCM for 5 minutes.

  • Drain the solution and repeat the treatment with 50% TFA in DCM for an additional 20-30 minutes to ensure complete removal of the Boc group.[5]

  • Wash the resin thoroughly with DCM (3x) and then with DMF (3x) to remove residual TFA.

• Neutralization: Neutralize the resulting trifluoroacetate salt of the N-terminal amine by washing the resin with a 5-10% solution of DIEA in DMF until the resin is no longer acidic (as indicated by a neutral pH test of the washings). Wash again with DMF (3x).

• Amino Acid Coupling:

  • Dissolve 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid (2-4 equivalents relative to the resin loading) and a coupling reagent (e.g., HBTU, 2-4 equivalents) in DMF.

  • Add DIEA (3-6 equivalents) to the solution to activate the amino acid.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours at room temperature.

  • Monitor the coupling reaction for completion using a ninhydrin test.

• Washing: After complete coupling, wash the resin thoroughly with DMF (3x) and DCM (3x) to remove excess reagents and byproducts.

• Chain Elongation: Repeat steps 2-5 for each subsequent amino acid to be added to the peptide chain.

• Cleavage and Deprotection:

  • Once the synthesis is complete, treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane) for 2-4 hours at room temperature to cleave the peptide from the resin and remove side-chain protecting groups.

  • Filter the resin and collect the filtrate containing the crude peptide.

• Peptide Precipitation and Purification:

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Collect the precipitate by centrifugation and wash with cold diethyl ether.

  • Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Following the synthesis and purification of the alkyne-containing peptide, the terminal alkyne can be specifically reacted with an azide-containing molecule of interest.

Materials:

• Alkyne-containing peptide

• Azide-containing molecule (e.g., fluorescent dye, PEG, small molecule drug)

• Copper(II) sulfate (CuSO₄)

• Sodium ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)amine (TBTA) as a copper-ligand

• Solvent (e.g., water, DMSO, DMF, or a mixture)

Protocol:

• Preparation of Stock Solutions:

  • Dissolve the alkyne-containing peptide in a suitable solvent (e.g., water/DMSO co-solvent).

  • Dissolve the azide-containing molecule in a compatible solvent.

  • Prepare a stock solution of CuSO₄ (e.g., 20 mM in water).

  • Prepare a fresh stock solution of sodium ascorbate (e.g., 100 mM in water).

  • Prepare a stock solution of the copper ligand (e.g., 50 mM THPTA in water).

• Reaction Setup:

  • In a reaction vessel, combine the alkyne-containing peptide and the azide-containing molecule (typically a 1.2 to 2-fold molar excess of the azide).

  • Add the copper ligand to the mixture.

  • Add the CuSO₄ solution to the reaction mixture.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution.[6]

• Reaction Conditions:

  • Allow the reaction to proceed at room temperature for 1-4 hours. The reaction can be gently heated (e.g., 37°C) to increase the rate.

  • Monitor the reaction progress by LC-MS or HPLC.

• Purification:

  • Upon completion, purify the conjugated peptide using RP-HPLC to remove excess reagents and the catalyst.

Visualizing the Workflow and Mechanisms

To better illustrate the processes described, the following diagrams have been generated using Graphviz.

Caption: Workflow for the synthesis and modification of a peptide using 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid.

Caption: Simplified mechanism of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.

Applications in Drug Development

The ability to precisely introduce a reactive alkyne group into a peptide sequence has significant implications for drug development. Bioactive peptides, while promising therapeutic agents, often suffer from poor stability, short half-lives, and low bioavailability.[7][8][9][10] By incorporating 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid, researchers can subsequently modify these peptides to overcome these limitations.

For instance, PEGylation via click chemistry can increase the hydrodynamic radius of a peptide, reducing renal clearance and extending its in vivo half-life.[4] Furthermore, the alkyne handle can be used to conjugate peptides to drug delivery systems, such as nanoparticles or antibodies, for targeted delivery to specific tissues or cells. This approach can enhance therapeutic efficacy while minimizing off-target side effects. The versatility of click chemistry also allows for the attachment of imaging agents for diagnostic purposes, creating theranostic molecules.

Caption: Application of 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid in the development of modified bioactive peptides.

Conclusion

2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid is a powerful and versatile chemical tool that bridges the fields of peptide synthesis and bioconjugation. Its commercial availability and straightforward incorporation into established synthetic protocols make it accessible to a wide range of researchers. The ability to introduce a bioorthogonal alkyne handle into peptides with high precision opens up a myriad of possibilities for developing novel therapeutics, diagnostic agents, and research tools with improved properties and functionalities. This guide serves as a comprehensive resource for scientists and professionals seeking to leverage the unique capabilities of this important building block in their research and development endeavors.

References

• 1. (R)-2-((tert-Butoxycarbonyl)amino)pent-4-ynoic acid | 63039-46-3 [sigmaaldrich.com]
• 2. chemimpex.com [chemimpex.com]
• 3. doronscientific.com [doronscientific.com]
• 4. bachem.com [bachem.com]
• 5. chempep.com [chempep.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Bioactive Peptides: Synthesis, Properties, and Applications in the Packaging and Preservation of Food - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Manufacturing of peptides exhibiting biological activity - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Boc-L-propargylglycine: Structure, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of N-α-tert-Butoxycarbonyl-L-propargylglycine (Boc-L-propargylglycine), a non-canonical amino acid derivative crucial in peptide synthesis and medicinal chemistry. Its unique structure, featuring a terminal alkyne group, makes it an invaluable building block for introducing functionalities into peptides through click chemistry, facilitating the development of novel therapeutics and biomaterials.[1]

Chemical Structure and Nomenclature

Boc-L-propargylglycine is a derivative of the amino acid L-propargylglycine where the alpha-amino group is protected by a tert-butoxycarbonyl (Boc) group. This protection is essential in peptide synthesis to prevent unwanted side reactions during peptide chain elongation.[2][3]

Chemical Structure:

IUPAC Name: (2S)-2-{[(tert-butoxy)carbonyl]amino}pent-4-ynoic acid[4]

Synonyms: N-Boc-L-propargylglycine, Boc-propargyl-Gly-OH, (S)-2-(tert-Butoxycarbonylamino)-4-pentynoic Acid, Boc-L-Pra-OH[4][5]

Physicochemical Properties

The following table summarizes the key quantitative data for Boc-L-propargylglycine. Data is compiled from various commercial suppliers and public chemical databases.

Property	Value	Reference(s)
Molecular Formula	C₁₀H₁₅NO₄	[1][6]
Molecular Weight	213.23 g/mol	[1][4][6]
CAS Number	63039-48-5 (L-isomer)	[4][5][6]
63039-46-3 (D-isomer)	[7][8]
Appearance	White to off-white crystalline powder	[1][9]
Melting Point	88.0 to 92.0 °C	[5]
Purity (HPLC)	≥98.0%	[5]
Optical Activity [α]/D	+26.0 ± 2.0°, c = 1 in methanol
Boiling Point (Est.)	365.2 ± 37.0 °C at 760 mmHg	[5]
Density (Est.)	1.2 ± 0.1 g/cm³	[5]
Storage Temperature	−20°C

Experimental Protocols: Synthesis

Several methods for the synthesis of Boc-L-propargylglycine have been reported. A common and straightforward laboratory-scale procedure involves the protection of L-propargylglycine using di-tert-butyl dicarbonate (Boc₂O) in the presence of a base.

Objective: To synthesize N-α-tert-Butoxycarbonyl-L-propargylglycine.

Materials:

• L-propargylglycine

• Di-tert-butyl dicarbonate (Boc₂O)

• Potassium carbonate (K₂CO₃)

• Tetrahydrofuran (THF)

• Water (H₂O)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• 1M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Separatory funnel

• Standard glassware

Methodology:

• Dissolution: Suspend L-propargylglycine (1 equivalent) in a 1:1 mixture of tetrahydrofuran and water.[9]

• Addition of Reagents: To this suspension, add potassium carbonate (e.g., 2.5 equivalents) followed by the sequential addition of di-tert-butyl dicarbonate (e.g., 1.1 equivalents).[9]

• Reaction: Stir the mixture vigorously at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting amino acid is consumed.

• Work-up:

  • Once the reaction is complete, remove the THF under reduced pressure using a rotary evaporator.

  • Wash the remaining aqueous solution with ethyl acetate to remove unreacted Boc₂O and other non-polar impurities. Discard the organic layer.

  • Cool the aqueous layer in an ice bath and carefully acidify to a pH of approximately 2-3 using 1M HCl. The product should precipitate out of the solution.

• Extraction: Extract the acidified aqueous layer multiple times with ethyl acetate.

• Drying and Evaporation: Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: The crude Boc-L-propargylglycine can be purified by recrystallization or column chromatography to yield a white to off-white crystalline solid.

Applications and Workflow Visualization

Boc-L-propargylglycine is a valuable building block in drug discovery and development, primarily used in peptide synthesis.[1][10] Its terminal alkyne group is a key functional handle for "click chemistry," specifically the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction.[1] This allows for the straightforward conjugation of peptides with other molecules, such as fluorescent dyes, imaging agents, or polyethylene glycol (PEG) chains, to enhance their therapeutic or diagnostic properties.[1]

Workflow: Peptide Modification using Boc-L-propargylglycine and Click Chemistry

The following diagram illustrates the general workflow for incorporating Boc-L-propargylglycine into a peptide sequence via Solid-Phase Peptide Synthesis (SPPS) and subsequent modification using a CuAAC reaction.

Workflow for peptide modification via SPPS and Click Chemistry.

References

• 1. chemimpex.com [chemimpex.com]
• 2. The Critical Role of BOC Protecting Groups in Drug Synthesis | Nanjing Shunxiang Pharmaceutical Technology Co.,Ltd [shunxiangchem.com]
• 3. Boc | BroadPharm [broadpharm.com]
• 4. (2S)-2-{[(tert-butoxy)carbonyl]amino}pent-4-ynoic acid | C10H15NO4 | CID 2734488 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. scbt.com [scbt.com]
• 7. peptide.com [peptide.com]
• 8. (R)-N-BOC-Propargylglycine | 63039-46-3 [chemicalbook.com]
• 9. (S)-N-BOC-Propargylglycine | 63039-48-5 [chemicalbook.com]
• 10. nbinno.com [nbinno.com]

Solubility of Boc-L-propargylglycine in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-(tert-butoxycarbonyl)-L-propargylglycine (Boc-L-propargylglycine), a non-proteinogenic amino acid derivative crucial in peptide synthesis, click chemistry, and the development of novel therapeutics. An understanding of its solubility in organic solvents is fundamental for optimizing reaction conditions, purification protocols, and formulation strategies. This document consolidates available solubility data for structurally related compounds, outlines detailed experimental methodologies for solubility determination, and presents a logical workflow for assessing this key physicochemical property.

Core Concepts in Boc-L-propargylglycine Solubility

Boc-L-propargylglycine is an amphiphilic molecule, possessing both nonpolar and polar functional groups that dictate its solubility profile. The bulky, nonpolar tert-butoxycarbonyl (Boc) protecting group and the propargyl side chain contribute to its solubility in organic solvents, while the polar carboxylic acid group allows for some degree of solubility in polar environments. The overarching principle of "like dissolves like" is central to predicting its solubility. Solvents that can effectively solvate both the hydrophobic and hydrophilic portions of the molecule will demonstrate the highest solubilizing capacity.

Quantitative Solubility Data

While specific quantitative solubility data for Boc-L-propargylglycine across a wide range of organic solvents is not extensively published in peer-reviewed literature, data for other Boc-protected amino acids can provide valuable insights into its expected behavior. The following table summarizes available data for structurally similar compounds. It is important to recognize that actual solubility can vary based on factors such as purity, crystalline form, temperature, and the specific batch of both the solute and the solvent.

Table 1: Quantitative Solubility of Selected Boc-Protected Amino Acids in Common Organic Solvents

Boc-Amino Acid	Solvent	Solubility (mg/mL)	Notes
Boc-L-Proline	Dimethylformamide (DMF)	~20	Data for a structurally related Boc-protected amino acid.
Dimethyl sulfoxide (DMSO)	~15	Data for a structurally related Boc-protected amino acid.
Ethanol	~15	Data for a structurally related Boc-protected amino acid.
Boc-Val-OH	Dimethylformamide (DMF)	~108.6	Clearly soluble (1 mmole in 2 mL).[1]
Boc-Leu-OH	Dimethyl sulfoxide (DMSO)	~100	Requires sonication.[1]
Boc-Gly-Gly-OH	Dimethyl sulfoxide (DMSO)	~100	Requires sonication.[1]
Boc-β-Ala-OH	Dimethyl sulfoxide (DMSO)	~100	Requires sonication, warming, and heating to 60°C.[1]

Data presented at standard laboratory conditions (approx. 20-25°C) unless otherwise noted.

Based on its structure—possessing a moderately nonpolar side chain (propargyl group) and the hydrophobic Boc group—Boc-L-propargylglycine is anticipated to exhibit good solubility in polar aprotic solvents such as DMSO and DMF, and moderate solubility in alcohols like ethanol and methanol. Its solubility is expected to be lower in nonpolar solvents such as hexanes.

Experimental Protocols

For researchers requiring precise solubility data for their specific applications, direct experimental determination is recommended. The following section details a standard protocol for determining the solubility of a solid compound like Boc-L-propargylglycine in an organic solvent.

Protocol 1: Equilibrium Saturation Method for Solubility Determination

This method involves creating a saturated solution of the compound at a constant temperature and then determining the concentration of the solute in the supernatant.

Materials:

• Boc-L-propargylglycine

• Selected organic solvent(s)

• Vials with tight-fitting caps

• Constant temperature shaker/incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer for concentration analysis

Procedure:

• Preparation: Add an excess amount of Boc-L-propargylglycine to a vial containing a known volume (e.g., 2.0 mL) of the chosen organic solvent. The presence of undissolved solid is essential to ensure that the solution reaches saturation.

• Equilibration: Tightly cap the vial and place it in a constant temperature shaker set to the desired temperature (e.g., 25°C). Allow the mixture to equilibrate for a sufficient period, typically 24-48 hours, to ensure the solution is fully saturated. Gentle agitation helps to accelerate this process.

• Sample Collection: After equilibration, allow the vial to stand undisturbed for at least 2 hours to let the excess solid settle. Carefully withdraw a sample of the supernatant using a syringe and immediately pass it through a syringe filter to remove any undissolved particles.

• Analysis: Accurately dilute the filtered supernatant with a suitable solvent. Determine the concentration of Boc-L-propargylglycine in the diluted sample using a pre-calibrated analytical method such as HPLC or UV-Vis spectrophotometry.

• Calculation: Calculate the original concentration in the saturated solution, which represents the solubility of the compound in that solvent at the specified temperature.

The following diagram illustrates the general workflow for this experimental protocol.

Workflow for Experimental Solubility Determination.

Troubleshooting Solubility Issues

In instances where Boc-L-propargylglycine exhibits poor solubility in a desired solvent system for a particular application (e.g., a coupling reaction in peptide synthesis), several strategies can be employed:

• Co-solvent Systems: Using a mixture of solvents can often enhance solubility. For example, a combination of a strong solvent like DMSO with a less polar solvent might provide the desired properties.

• Sonication: Applying ultrasonic waves can help to break down aggregates and promote the dissolution of the compound.

• Gentle Heating: For some compounds, a modest increase in temperature can significantly improve solubility. However, care must be taken to avoid thermal degradation, especially for prolonged periods.

The following diagram outlines a logical approach to addressing solubility challenges.

A logical workflow for troubleshooting solubility issues.

References

• 1. benchchem.com [benchchem.com]

Spectral Characterization of Boc-Pra-OH: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral data for N-tert-butoxycarbonyl-L-propargylglycine (Boc-Pra-OH), a key building block in peptide synthesis and drug discovery. The following sections detail the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with comprehensive experimental protocols for data acquisition.

Introduction

Boc-Pra-OH is an unnatural amino acid derivative that incorporates a terminal alkyne functionality, making it a valuable tool for the introduction of chemical handles into peptides and other biomolecules through click chemistry. Accurate spectral characterization is crucial for verifying the identity, purity, and structural integrity of this reagent, ensuring the reliability and reproducibility of subsequent synthetic applications.

Spectral Data Summary

The following tables summarize the expected quantitative spectral data for Boc-Pra-OH. These values are based on typical data for N-Boc protected amino acids and may vary slightly depending on the specific experimental conditions, such as the solvent used and the spectrometer's field strength.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Spectral Data for Boc-Pra-OH

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~10-12	Broad Singlet	1H	-COOH
~5.0	Doublet	1H	-NH-
~4.4	Multiplet	1H	α-CH
~2.7	Multiplet	2H	β-CH₂
~2.2	Triplet	1H	γ-CH (alkyne)
1.45	Singlet	9H	-C(CH₃)₃

Table 2: Predicted ¹³C NMR Spectral Data for Boc-Pra-OH

Chemical Shift (δ, ppm)	Assignment
~174	-COOH
~155	-C=O (Boc)
~80	-C(CH₃)₃
~79	-C≡ (quaternary alkyne)
~72	-CH (alkyne)
~52	α-CH
~28	-C(CH₃)₃
~22	β-CH₂

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands for Boc-Pra-OH

Wavenumber (cm⁻¹)	Intensity	Assignment
3300-2500	Broad	O-H stretch (Carboxylic Acid)
~3300	Sharp, Medium	≡C-H stretch (Alkyne)
~3300	Medium	N-H stretch (Amide)
2980-2930	Medium	C-H stretch (Alkyl)
~2120	Weak, Sharp	C≡C stretch (Alkyne)
~1710	Strong	C=O stretch (Carboxylic Acid)
~1690	Strong	C=O stretch (Boc)
~1520	Medium	N-H bend (Amide II)
1250-1150	Strong	C-O stretch (Boc)

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data for Boc-Pra-OH

m/z (Mass-to-Charge Ratio)	Ion
214.10	[M+H]⁺
236.08	[M+Na]⁺
158.07	[M+H - C₄H₈]⁺ or [M+H - 56]⁺
114.06	[M+H - Boc]⁺

*M represents the parent molecule, Boc-Pra-OH (C₁₀H₁₅NO₄, Molecular Weight: 213.23 g/mol ).

Experimental Protocols

Detailed methodologies for acquiring the spectral data are provided below. These protocols are general and may require optimization based on the available instrumentation.

NMR Spectroscopy

Protocol:

• Sample Preparation: Weigh 5-10 mg of Boc-Pra-OH and dissolve it in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Tune and shim the instrument to achieve optimal magnetic field homogeneity.

  • Acquire the spectrum with a sufficient number of scans (e.g., 16-64) to obtain a good signal-to-noise ratio.

  • Use a standard pulse program with a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • A higher number of scans (e.g., 1024 or more) and a longer relaxation delay (e.g., 2-5 seconds) are typically required due to the low natural abundance of ¹³C.

• Data Processing:

  • Process the raw data using appropriate software (e.g., MestReNova, TopSpin).

  • Apply Fourier transformation, phase correction, and baseline correction.

  • Calibrate the chemical shifts using the residual solvent peak as an internal standard (e.g., CDCl₃: δH = 7.26 ppm, δC = 77.16 ppm).

Infrared (IR) Spectroscopy

Protocol:

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Place a small amount of the solid Boc-Pra-OH sample directly onto the ATR crystal.

  • Ensure good contact between the sample and the crystal by applying pressure with the built-in clamp.

• Sample Preparation (KBr Pellet):

  • Grind a small amount of Boc-Pra-OH (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Press the powder into a thin, transparent pellet using a hydraulic press.

• Acquisition:

  • Place the ATR accessory or the KBr pellet holder into the sample compartment of an FTIR spectrometer.

  • Acquire a background spectrum of the empty ATR crystal or the pure KBr pellet.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • The final spectrum is presented in terms of transmittance or absorbance.

Mass Spectrometry

Protocol:

• Sample Preparation:

  • Prepare a dilute solution of Boc-Pra-OH (e.g., 0.1-1 mg/mL) in a suitable solvent such as methanol, acetonitrile, or a mixture of water and an organic solvent.

• Instrumentation:

  • Utilize an Electrospray Ionization (ESI) mass spectrometer, which is well-suited for polar, non-volatile compounds.

• Acquisition:

  • Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

  • Acquire the mass spectrum in positive ion mode to observe protonated molecules ([M+H]⁺) and other adducts (e.g., [M+Na]⁺).

  • Set the mass analyzer to scan a relevant m/z range (e.g., 50-500).

• Data Analysis:

  • Analyze the resulting spectrum to identify the molecular ion and characteristic fragment ions. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

Visualization of Analytical Workflow

The following diagram illustrates the general workflow for the spectral analysis of a chemical compound like Boc-Pra-OH.

Caption: Workflow for the synthesis, purification, and spectral characterization of Boc-Pra-OH.

The Indispensable Role of the Boc Protecting Group: An In-depth Technical Guide for Researchers and Drug Development Professionals

The tert-butyloxycarbonyl (Boc) protecting group is a cornerstone in modern organic synthesis, particularly in the intricate fields of peptide synthesis and drug development. Its widespread adoption is a testament to its unique combination of stability under a broad spectrum of reaction conditions and its facile removal under mild acidic conditions. This in-depth technical guide provides a comprehensive overview of the Boc protecting group, from its fundamental principles and reaction mechanisms to detailed experimental protocols and quantitative data, tailored for researchers, scientists, and drug development professionals.

Core Principles of the Boc Protecting Group

The primary function of the Boc group is to temporarily mask the nucleophilic and basic nature of primary and secondary amines, thereby preventing them from participating in undesired side reactions during a synthetic sequence. The Boc group is typically introduced by reacting the amine with di-tert-butyl dicarbonate, commonly known as Boc anhydride ((Boc)₂O). This reaction converts the amine into a carbamate, which is significantly less reactive.

A key advantage of the Boc group is its orthogonality to other common amine protecting groups. It is stable under the basic conditions used to cleave the 9-fluorenylmethoxycarbonyl (Fmoc) group and is resistant to the catalytic hydrogenation conditions required to remove the benzyloxycarbonyl (Cbz) group. This orthogonality is a critical feature that enables the selective deprotection and modification of complex molecules with multiple functional groups.

Mechanism of Boc Protection

The most common method for the introduction of the Boc group is the reaction of an amine with di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base. The reaction proceeds via a nucleophilic acyl substitution mechanism. The amine nitrogen acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of the Boc anhydride. This is followed by the collapse of the tetrahedral intermediate and the departure of a tert-butyl carbonate leaving group, which subsequently decomposes to the stable byproducts tert-butanol and carbon dioxide. While the reaction can proceed without a base, bases like triethylamine or sodium hydroxide are often used to neutralize the acidic byproducts and drive the reaction to completion.

Mechanism of amine protection using Boc anhydride.

Mechanism of Boc Deprotection

The removal of the Boc group is typically achieved under acidic conditions, most commonly with trifluoroacetic acid (TFA). The mechanism involves the protonation of the carbonyl oxygen of the carbamate by the acid. This protonation makes the carbonyl carbon more electrophilic and facilitates the cleavage of the tert-butyl-oxygen bond, leading to the formation of a stable tert-butyl cation and a carbamic acid intermediate. The carbamic acid is unstable and readily decarboxylates to yield the free amine and carbon dioxide. The liberated amine is then protonated by the excess acid to form the corresponding salt.

Mechanism of acid-catalyzed Boc deprotection.

Quantitative Data

The efficiency of both the protection and deprotection steps is crucial for the overall success of a synthetic route. The following tables summarize typical yields for these reactions across a range of amino acids.

Table 1: Typical Yields for Boc Protection of Amino Acids

Amino Acid	Base	Solvent System	Reaction Time (h)	Yield (%)	Reference
Alanine	NaOH	tert-butyl alcohol/water	16	92-94
Aspartic Acid (as 4-benzyl ester)	NaHCO₃	THF/water	Overnight	~95
Glycine	NaOH	Dioxane/water	24	95-97
Leucine	NaOH	tert-butyl alcohol/water	16	94-96
Phenylalanine	NaOH	tert-butyl alcohol/water	Overnight	78-87
Serine	K₂CO₃/MeI	DMF	1 (esterification)	86 (ester)
Valine	NaOH	tert-butyl alcohol/water	16	96-98

Table 2: Typical Yields for TFA-Mediated Deprotection of Boc-Amino Acids

Boc-Amino Acid	TFA Concentration	Solvent	Reaction Time	Yield (%)	Reference
Boc-Alanine	2 equiv	TTP-NTf₂ (ionic liquid)	7-10 min (130°C)	98
Boc-Aspartic Acid	2 equiv	TTP-NTf₂ (ionic liquid)	7-10 min (130°C)	99
Boc-Glycine	2 equiv	TTP-NTf₂ (ionic liquid)	7-10 min (130°C)	99
Boc-Leucine	2 equiv	TTP-NTf₂ (ionic liquid)	7-10 min (130°C)	98
Boc-Phenylalanine	2 equiv	TTP-NTf₂ (ionic liquid)	7-10 min (130°C)	99
Boc-Serine	2 equiv	TTP-NTf₂ (ionic liquid)	7-10 min (130°C)	97
Boc-Valine	2 equiv	TTP-NTf₂ (ionic liquid)	7-10 min (130°C)	98

Experimental Protocols

Detailed and reproducible experimental protocols are essential for successful synthesis. The following sections provide step-by-step methodologies for the Boc protection and deprotection of representative amino acids.

General Protocol for Boc Protection of an Amino Acid

This protocol describes a general method for the N-tert-butyloxycarbonylation of an amino acid using di-tert-butyl dicarbonate.

Materials:

• Amino Acid (1.0 equiv)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.1 equiv)

• Sodium hydroxide (NaOH) (2.0 equiv)

• Dioxane

• Water

• Ethyl acetate

• 1 M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the amino acid (1.0 equiv) in a 1:1 mixture of dioxane and water.

• Add sodium hydroxide (2.0 equiv) to the solution and stir until the amino acid is completely dissolved.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add di-tert-butyl dicarbonate (1.1 equiv) portion-wise to the stirred reaction mixture.

• Allow the reaction to warm to room temperature and stir overnight.

• Concentrate the reaction mixture under reduced pressure to remove the dioxane.

• Wash the aqueous residue with ethyl acetate to remove any unreacted (Boc)₂O.

• Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 1 M HCl.

• Extract the product with ethyl acetate (3 times).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the N-Boc protected amino acid.

Experimental workflow for Boc protection of an amino acid.

General Protocol for TFA-Mediated Deprotection of a Boc-Protected Amino Acid

This protocol outlines the standard procedure for the removal of the Boc group using trifluoroacetic acid.

Materials:

• N-Boc-protected amino acid (1.0 equiv)

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Toluene (optional)

Procedure:

• Dissolve the N-Boc-protected amino acid (1.0 equiv) in anhydrous DCM (final concentration ~0.1-0.5 M).

• Cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid to the stirred solution to a final concentration of 20-50% (v/v).

• Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, remove the solvent and excess TFA under reduced pressure.

• (Optional) Add toluene and re-evaporate to azeotropically remove residual TFA. The resulting amino acid salt is often used directly in the next step.

Experimental workflow for Boc deprotection using TFA.

Orthogonality and Applications in Solid-Phase Peptide Synthesis (SPPS)

The Boc protecting group, in conjunction with benzyl-based side-chain protection (the Boc/Bzl strategy), was foundational to the development of solid-phase peptide synthesis (SPPS). In this strategy, the temporary Nα-Boc group is removed at each cycle with TFA, while the more acid-stable benzyl-based side-chain protecting groups and the peptide-resin linkage remain intact. These are then typically removed in a final, single step with a strong acid like hydrofluoric acid (HF).

The orthogonality of the Boc group to the base-labile Fmoc group is the basis of the now more commonly used Fmoc/tBu strategy in SPPS. This highlights the versatility of the Boc group, as it can be used as a temporary Nα-protecting group or as a "permanent" acid-labile side-chain protecting group in conjunction with Fmoc chemistry.

Simplified workflow of Boc-based Solid-Phase Peptide Synthesis (SPPS).

Potential Side Reactions and Mitigation Strategies

While the Boc group is a robust and reliable protecting group, there are potential side reactions that researchers should be aware of.

• Diketopiperazine Formation: During the synthesis of dipeptides on a solid support, intramolecular cyclization can occur after the deprotection of the second amino acid, leading to the formation of a diketopiperazine and cleavage from the resin. This is particularly prevalent with proline or glycine at the C-terminus. In Boc-SPPS, the protonated state of the amine after TFA deprotection helps to minimize this side reaction as the protonated amine is not nucleophilic.

• Trifluoroacetylation: Incomplete removal of TFA after the deprotection step can lead to the trifluoroacetylation of the free amine during the subsequent neutralization or coupling step, effectively capping the peptide chain. Thorough washing after deprotection and careful neutralization are crucial to avoid this.

• Alkylation by the tert-Butyl Cation: The tert-butyl cation generated during deprotection is an electrophile that can alkylate sensitive amino acid side chains, such as tryptophan and methionine. The use of "scavengers" like thioanisole or triisopropylsilane (TIS) in the deprotection cocktail can effectively trap these cations and prevent unwanted modifications.

Conclusion

The tert-butoxycarbonyl (Boc) protecting group is an indispensable tool in the arsenal of the synthetic chemist. Its predictable reactivity, well-defined stability profile, and the mild conditions required for its removal have solidified its position in both academic research and industrial drug development. A thorough understanding of its chemistry, including the mechanisms of protection and deprotection, potential side reactions, and its strategic application in synthetic workflows, is paramount for any researcher, scientist, or drug development professional working in the field of amino acid and peptide chemistry.

Protocols & Analytical Methods

Protocol for Incorporating Boc-Propargylglycine in Solid-Phase Peptide Synthesis (SPPS)

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Propargylglycine, an unnatural amino acid featuring an alkyne functional group, is a valuable building block in peptide chemistry. Its incorporation into peptides allows for subsequent modifications via "click chemistry," such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), enabling the synthesis of peptidomimetics, cyclic peptides, and peptide conjugates with diverse functionalities. This document provides a detailed protocol for the incorporation of N-α-tert-butyloxycarbonyl (Boc) protected L-propargylglycine (Boc-L-propargylglycine-OH) into peptide sequences using manual solid-phase peptide synthesis (SPPS) with a Boc/Bzl protection strategy.

The Boc-SPPS strategy is a robust method for peptide synthesis.[1] It involves the stepwise addition of amino acids to a growing peptide chain attached to a solid support.[2] The temporary Nα-Boc protecting group is removed with a moderately strong acid, typically trifluoroacetic acid (TFA), while more acid-stable protecting groups are used for the amino acid side chains.[3][4] The final peptide is cleaved from the resin using a strong acid, such as hydrofluoric acid (HF) or trifluoromethanesulfonic acid (TFMSA).[4][5] The alkyne moiety of propargylglycine is stable under the acidic conditions used for Boc deprotection and final cleavage.

Data Presentation

While specific quantitative data for the coupling of Boc-propargylglycine is not extensively reported in the literature, the following table provides representative expected outcomes based on standard coupling protocols for other amino acids in Boc-SPPS. Actual results may vary depending on the specific peptide sequence, resin, and coupling conditions used.

Parameter	HBTU/DIEA	DIC/HOBt
Coupling Time	1 - 2 hours	2 - 4 hours
Typical Excess of Reagents	2 - 4 equivalents	2 - 4 equivalents
Expected Coupling Efficiency	>99%	>98%
Monitoring Method	Kaiser (Ninhydrin) Test	Kaiser (Ninhydrin) Test

Experimental Protocols

This section outlines the detailed methodology for the incorporation of Boc-L-propargylglycine into a peptide sequence on a solid support.

Materials

• Boc-L-propargylglycine-OH

• Appropriate solid-phase resin (e.g., Merrifield resin for C-terminal acid, MBHA resin for C-terminal amide)[5]

• Dichloromethane (DCM), peptide synthesis grade

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Trifluoroacetic acid (TFA)[3]

• N,N-Diisopropylethylamine (DIEA)

• Coupling reagents:

  • O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)

  • N,N'-Diisopropylcarbodiimide (DIC)

  • 1-Hydroxybenzotriazole (HOBt)

• Kaiser (Ninhydrin) test kit

• Cleavage cocktail (e.g., HF/anisole or TFMSA/TFA/thioanisole)

• Cold diethyl ether

• Solvents for purification (e.g., acetonitrile, water, 0.1% TFA)

Workflow Diagram

Caption: Boc-SPPS cycle for incorporating Boc-propargylglycine.

Step 1: Resin Preparation and Swelling

• Place the desired amount of resin in a reaction vessel.

• Add DCM to swell the resin for at least 30 minutes with gentle agitation.[1]

• Drain the solvent.

Step 2: Nα-Boc Deprotection

• Add a solution of 50% TFA in DCM to the resin.[5]

• Agitate the mixture for 30 minutes at room temperature.[3]

• Drain the TFA solution and wash the resin thoroughly with DCM (3x) to remove excess TFA.[3]

Step 3: Neutralization

• Wash the resin with a solution of 5% DIEA in DCM or DMF (2 x 2 minutes) to neutralize the resulting ammonium salt.[6]

• Wash the resin thoroughly with DCM (3x) to remove excess DIEA.[3]

Step 4: Coupling of Boc-L-propargylglycine

Method A: HBTU/DIEA Coupling

• In a separate vessel, dissolve 2-4 equivalents of Boc-L-propargylglycine-OH and a near-equivalent amount of HBTU in DMF.

• Add 4-6 equivalents of DIEA to the solution to pre-activate the amino acid.

• Immediately add the activated amino acid solution to the neutralized peptide-resin.

• Agitate the mixture at room temperature for 1-2 hours.

• Monitor the reaction completion using the Kaiser test. A negative result (yellow beads) indicates a complete coupling. If the test is positive, the coupling step can be repeated.

• Once the coupling is complete, drain the solution and wash the resin with DMF (3x) and DCM (3x).

Method B: DIC/HOBt Coupling

• In a separate vessel, dissolve 2-4 equivalents of Boc-L-propargylglycine-OH and an equimolar amount of HOBt in DMF.

• Add the solution to the neutralized peptide-resin.

• Add an equimolar amount of DIC to the reaction vessel.

• Agitate the mixture at room temperature for 2-4 hours.

• Monitor the reaction completion using the Kaiser test.

• Once the coupling is complete, drain the solution and wash the resin with DMF (3x) and DCM (3x).

Step 5: Repetition for Peptide Elongation

Repeat steps 2-4 for each subsequent amino acid to be incorporated into the peptide sequence.

Step 6: Final Cleavage and Deprotection

• After the final coupling and deprotection cycle, wash the peptide-resin thoroughly with DCM and dry it under vacuum.

• Treat the dried peptide-resin with a strong acid cleavage cocktail, such as anhydrous HF with anisole as a scavenger, or a TFMSA-based cocktail. This step should be performed in a specialized apparatus by trained personnel due to the hazardous nature of the reagents.[4]

• The cleavage reaction is typically carried out at 0°C for 1-2 hours.

• After cleavage, the strong acid is removed, and the crude peptide is precipitated with cold diethyl ether.

• The precipitated peptide is collected by centrifugation or filtration and washed several times with cold diethyl ether.

Step 7: Purification

• Dissolve the crude peptide in an appropriate aqueous buffer (e.g., water/acetonitrile with 0.1% TFA).

• Purify the peptide using preparative reversed-phase high-performance liquid chromatography (RP-HPLC).[7]

• Monitor the elution profile at 220 nm and collect the fractions containing the desired peptide.

• Confirm the identity and purity of the collected fractions by analytical HPLC and mass spectrometry.

• Lyophilize the pure fractions to obtain the final peptide as a white powder.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical workflow of the decision-making process during a single coupling cycle in the synthesis.

Caption: Decision workflow for a coupling step in SPPS.

Conclusion

The incorporation of Boc-propargylglycine into peptides via Boc-SPPS is a straightforward process that follows standard protocols. The alkyne side chain is robust and compatible with the acidic conditions of the Boc strategy. By following the detailed protocol outlined in this document, researchers can successfully synthesize propargylglycine-containing peptides, which can then be utilized for a wide range of applications in chemical biology and drug discovery through subsequent "click" chemistry modifications.

References

• 1. benchchem.com [benchchem.com]
• 2. bachem.com [bachem.com]
• 3. benchchem.com [benchchem.com]
• 4. peptide.com [peptide.com]
• 5. chempep.com [chempep.com]
• 6. peptide.com [peptide.com]
• 7. bachem.com [bachem.com]

Application Notes and Protocols for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with Boc-Pra-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is a cornerstone of "click chemistry," prized for its high efficiency, selectivity, and biocompatibility.[1][2] This reaction enables the rapid and specific formation of a stable 1,4-disubstituted 1,2,3-triazole linkage between an alkyne and an azide, with minimal byproducts.[][4] The use of Boc-protected propargylglycine (Boc-Pra-OH), an amino acid containing a terminal alkyne, in CuAAC reactions is particularly valuable in drug discovery and development. It allows for the precise incorporation of a triazole-linked moiety into peptides and other biomolecules, offering a versatile tool for creating complex molecular architectures, such as antibody-drug conjugates (ADCs) and PROteolysis TArgeting Chimeras (PROTACs).[5][6] The resulting triazole ring is not merely a linker; it can actively participate in hydrogen bonding and dipole interactions with biological targets.[1]

These application notes provide a comprehensive guide to performing CuAAC reactions with Boc-Pra-OH, including detailed experimental protocols, quantitative data summaries, and a visual representation of the workflow.

Data Presentation: Quantitative Summary

The efficiency of the CuAAC reaction is a key advantage, with reactions often reaching completion within 1-4 hours at room temperature.[5] The following tables summarize typical quantitative data and reaction parameters for a CuAAC reaction involving an alkyne like Boc-Pra-OH and a model azide, such as benzyl azide. Note that yields and purity are highly dependent on the specific substrates, reaction conditions, and purification methods employed.[5]

Table 1: Typical Reagent Concentrations and Ratios

Component	Role	Typical Stock Concentration	Molar Equivalents (relative to limiting reagent)	Final Concentration Range
Boc-Pra-OH	Alkyne	10 mM in DMF or THF	1.0	1-10 mM
Azide (e.g., Benzyl Azide)	Azide	10 mM in DMF or THF	1.0 - 1.5	1-15 mM
Copper(II) Sulfate (CuSO₄)	Catalyst Precursor	20 mM in H₂O	0.01 - 0.1 (1-10 mol%)	50 - 250 µM
Sodium Ascorbate	Reducing Agent	100 mM in H₂O (prepare fresh)	0.5 - 2.0	1 - 5 mM
Ligand (e.g., THPTA, TBTA)	Catalyst Stabilizer	50 mM in H₂O (THPTA) or DMSO/t-BuOH (TBTA)	0.05 - 0.5 (5x relative to Cu)	250 µM - 1.25 mM

Table 2: Typical Reaction Conditions and Outcomes

Parameter	Value	Notes
Solvent	t-BuOH/H₂O (1:1), THF/H₂O (1:1), DMF, DMSO	Choice depends on substrate solubility. Aqueous mixtures are common for bioconjugation.[5]
Temperature	Room Temperature (20-25 °C)	Reactions are typically efficient at ambient temperature.
Reaction Time	1 - 12 hours	Monitor by TLC or LC-MS for completion.[5]
Typical Yield	> 90%	Highly dependent on substrates and purification.
Purification Method	Silica gel chromatography, preparative HPLC, extraction	Choice depends on the properties of the product.

Experimental Protocols

This section details the materials and methods for a typical CuAAC reaction between Boc-Pra-OH and an azide.

Materials

• Boc-Pra-OH

• Azide of interest

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

• Solvents: Dichloromethane (DCM), Dimethylformamide (DMF), Tetrahydrofuran (THF), tert-Butanol, Deionized water

• Ethyl acetate (EtOAc)

• Saturated aqueous solution of ethylenediaminetetraacetic acid (EDTA)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Preparation of Stock Solutions

• Boc-Pra-OH: Prepare a 10 mM stock solution in DMF or THF.

• Azide: Prepare a 10 mM stock solution in the same solvent as Boc-Pra-OH.

• Copper(II) Sulfate: Prepare a 20 mM stock solution in deionized water.

• Sodium Ascorbate: Prepare a 100 mM stock solution in deionized water. This solution should be made fresh before each use. [5]

• Ligand (THPTA): Prepare a 50 mM stock solution in deionized water.

Reaction Procedure

• In a clean, dry reaction vessel, add the Boc-Pra-OH solution (1.0 equivalent).

• Add the azide solution (1.0-1.2 equivalents).[5]

• Add the reaction solvent (e.g., a 1:1 mixture of tert-butanol and water) to achieve a final alkyne concentration in the range of 1-10 mM.[5]

• In a separate microcentrifuge tube, prepare the catalyst premix by combining the copper(II) sulfate solution (0.1-0.2 equivalents) and the THPTA solution (0.5-1.0 equivalents, maintaining a 5:1 ligand to copper ratio).[7] Mix well.

• Add the catalyst premix to the reaction vessel containing the alkyne and azide.

• Initiate the reaction by adding the freshly prepared sodium ascorbate solution (0.5-1.0 equivalents).[5]

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Reactions are often complete within 1-4 hours.[5]

Work-up and Purification

• Upon completion, dilute the reaction mixture with water.

• Extract the product with an organic solvent such as ethyl acetate or dichloromethane (3 x volume of the aqueous layer).[5]

• Combine the organic layers and wash with a 0.5 M aqueous solution of EDTA to remove copper ions, followed by a wash with brine.[5]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography or preparative HPLC to obtain the desired triazole.

Mandatory Visualization

Experimental Workflow Diagram

Caption: General workflow for the CuAAC reaction with Boc-Pra-OH.

Signaling Pathway Context (Illustrative)

While the CuAAC reaction itself is a chemical transformation, it is frequently employed to synthesize molecules that interact with signaling pathways. For instance, a common application is the synthesis of PROTACs, which induce the degradation of a target protein via the ubiquitin-proteasome system.

Caption: Illustrative use of CuAAC in PROTAC synthesis and mechanism.

References

• 1. Recent advances in triazole synthesis via click chemistry and their pharmacological applications: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Click chemistry - Wikipedia [en.wikipedia.org]
• 4. Click Chemistry [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. jenabioscience.com [jenabioscience.com]

Application Notes and Protocols for Protein Labeling Using Boc-L-propargylglycine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The ability to specifically label and subsequently identify, quantify, and visualize proteins within the complex cellular environment is a cornerstone of modern biological research and drug development. Metabolic labeling using non-canonical amino acids coupled with bioorthogonal chemistry has emerged as a powerful strategy for probing the dynamics of the proteome. Boc-L-propargylglycine is a versatile reagent for this purpose. As a protected analog of L-propargylglycine, it can be introduced into protein synthesis pathways. Following the removal of the acid-labile tert-butyloxycarbonyl (Boc) protecting group, the exposed L-propargylglycine, an alkyne-containing amino acid, is incorporated into newly synthesized proteins in place of methionine.[1][2][3] The incorporated alkyne moiety serves as a bioorthogonal handle for the covalent attachment of reporter tags, such as fluorophores or biotin, via a highly specific and efficient copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction.[4][5]

This document provides detailed application notes and protocols for the use of Boc-L-propargylglycine in protein labeling experiments, including guidelines for Boc deprotection, metabolic labeling of cultured cells, and subsequent click chemistry-mediated detection. Furthermore, it presents a relevant signaling pathway that can be investigated using this methodology and quantitative data to guide experimental design.

Principle of the Method

The protein labeling strategy using Boc-L-propargylglycine involves a three-stage process:

• Boc Deprotection: The tert-butyloxycarbonyl (Boc) protecting group is removed from Boc-L-propargylglycine under acidic conditions to yield the free amino acid, L-propargylglycine. This step is crucial as the protected amino acid cannot be utilized by the cell's translational machinery.

• Metabolic Labeling: The deprotected L-propargylglycine is supplied to cells in culture. Due to its structural similarity to methionine, it is recognized by the cellular protein synthesis machinery and incorporated into nascent polypeptide chains.[3]

• Click Chemistry Reaction: The alkyne group now present in the newly synthesized proteins is then specifically reacted with an azide-containing reporter molecule (e.g., a fluorescent dye or an affinity tag like biotin) through a CuAAC reaction. This allows for the visualization, enrichment, and/or identification of the labeled proteins.[5]

Experimental Protocols

Protocol 1: Boc Deprotection of Boc-L-propargylglycine

This protocol describes the removal of the Boc protecting group to generate L-propargylglycine for use in cell culture.

Materials:

• Boc-L-propargylglycine

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Diethyl ether (cold)

• Nitrogen gas supply

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Dissolve Boc-L-propargylglycine in DCM in a round-bottom flask.

• Cool the solution in an ice bath.

• Slowly add an excess of TFA (e.g., a 1:1 ratio of TFA to DCM) to the solution while stirring.[6]

• Allow the reaction to stir at room temperature for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC) if desired.

• Once the reaction is complete, remove the solvent and excess TFA by evaporation under a gentle stream of nitrogen.

• Add cold diethyl ether to the residue to precipitate the deprotected L-propargylglycine as a TFA salt.

• Collect the precipitate by vacuum filtration and wash with cold diethyl ether.

• Dry the resulting L-propargylglycine TFA salt under vacuum. The product can be stored at -20°C.

Table 1: Boc Deprotection Conditions and Expected Outcomes

Parameter	Condition	Expected Yield	Purity	Reference
Deprotection Reagent	50% TFA in DCM	>95%	>95%	[7][8]
Reaction Time	1-2 hours	>95%	>95%	[6][7]
Alternative Reagent	4M HCl in Dioxane	>90%	>95%	[7]

Protocol 2: Metabolic Labeling of Cultured Cells with L-propargylglycine

This protocol outlines the metabolic incorporation of L-propargylglycine into newly synthesized proteins in mammalian cells.

Materials:

• L-propargylglycine (deprotected from Protocol 1)

• Mammalian cell line of interest (e.g., HEK293T, HeLa, A549)

• Complete cell culture medium

• Methionine-free cell culture medium

• Phosphate-buffered saline (PBS)

• Cell culture plates or flasks

Procedure:

• Plate cells at an appropriate density and allow them to adhere and grow overnight.

• The following day, aspirate the complete medium and wash the cells once with warm PBS.

• To deplete endogenous methionine, incubate the cells in methionine-free medium for 30-60 minutes at 37°C and 5% CO2.[9]

• Prepare a stock solution of L-propargylglycine in methionine-free medium.

• Remove the methionine-depletion medium and add the L-propargylglycine-containing medium to the cells. The final concentration of L-propargylglycine should be optimized, but a starting range of 25-100 µM is recommended.[3][9]

• Incubate the cells for the desired labeling period (e.g., 1-24 hours) at 37°C and 5% CO2. The optimal incubation time will depend on the cell type and the desired labeling density.

• After incubation, wash the cells three times with cold PBS to remove unincorporated L-propargylglycine.

• The cells are now ready for downstream applications such as cell lysis for proteomic analysis or fixation for imaging.

Table 2: Recommended Conditions for Metabolic Labeling

Parameter	Recommended Range	Notes	Reference
L-propargylglycine Concentration	25 - 100 µM	Optimal concentration should be determined empirically for each cell line to balance labeling efficiency and potential toxicity.	[3][9]
Methionine Depletion Time	30 - 60 minutes	Increases the incorporation efficiency of L-propargylglycine.	[9]
Labeling Incubation Time	1 - 24 hours	Longer incubation times lead to higher labeling density but may also affect cell viability.	[3][9]

Protocol 3: Click Chemistry Reaction for Protein Detection

This protocol describes the copper-catalyzed click reaction to attach an azide-functionalized reporter to the alkyne-labeled proteins in cell lysates.

Materials:

• Cell lysate containing L-propargylglycine-labeled proteins (prepared in a suitable lysis buffer, e.g., RIPA buffer with protease inhibitors)

• Azide-functionalized reporter (e.g., Azide-Fluor 488, Biotin-Azide)

• Copper(II) sulfate (CuSO4)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)amine (TBTA) as a copper ligand

• Sodium ascorbate (freshly prepared)

• PBS

Procedure:

• In a microcentrifuge tube, combine the following components in order:

  • Protein lysate (e.g., 50 µL at 1-5 mg/mL)

  • PBS to adjust the final volume

  • Azide-functionalized reporter (e.g., to a final concentration of 10-50 µM)

  • Copper ligand (THPTA or TBTA) (e.g., to a final concentration of 100-500 µM)[5]

  • CuSO4 (e.g., to a final concentration of 0.5-1 mM)[5]

• Vortex the mixture gently.

• Initiate the click reaction by adding freshly prepared sodium ascorbate (e.g., to a final concentration of 1-5 mM).[5]

• Incubate the reaction for 1-2 hours at room temperature, protected from light.

• The labeled proteins are now ready for downstream analysis, such as SDS-PAGE and in-gel fluorescence scanning, or affinity purification if a biotin-azide reporter was used.

Table 3: Recommended Reagent Concentrations for Click Chemistry

Reagent	Final Concentration	Notes	Reference
Azide Reporter	10 - 50 µM	The optimal concentration depends on the specific reporter and the labeling density.	[5]
Copper(II) Sulfate	0.5 - 1 mM	A stock solution in water can be prepared and stored.	[5]
Copper Ligand (THPTA/TBTA)	100 - 500 µM	Ligands enhance the reaction efficiency and reduce copper-mediated protein damage.	[5]
Sodium Ascorbate	1 - 5 mM	Must be prepared fresh as it is readily oxidized.	[5]

Quantitative Data Presentation

The efficiency of protein labeling and identification can be assessed by quantitative mass spectrometry. The following table provides a representative example of how quantitative proteomics data might be presented.

Table 4: Quantitative Proteomic Analysis of Labeled versus Unlabeled Cells

Parameter	Unlabeled Control	L-propargylglycine Labeled	Notes
Total Proteins Identified	~3500	~3300	A slight decrease in the total number of identified proteins may be observed due to the modification.
Number of Newly Synthesized Proteins Identified	N/A	~500	This represents proteins identified only in the labeled and enriched sample.
Average Labeling Efficiency (MS1 Intensity Ratio)	N/A	15-30%	This is an estimation of the percentage of methionine residues replaced by L-propargylglycine in newly synthesized proteins.
Coefficient of Variation (CV) for Quantified Peptides	< 20%	< 25%	The CV for peptide quantification may slightly increase in labeled samples.

Note: These values are illustrative and will vary depending on the cell type, experimental conditions, and mass spectrometry platform.

Visualizations

Experimental Workflow

The overall experimental workflow for labeling proteins with Boc-L-propargylglycine is depicted below.

Caption: Experimental workflow for protein labeling using Boc-L-propargylglycine.

PI3K/Akt Signaling Pathway

The PI3K/Akt signaling pathway is a crucial regulator of cell growth, proliferation, and survival, making it a highly relevant target for proteomic studies.[10][11] Metabolic labeling with L-propargylglycine can be used to study the dynamics of protein synthesis in response to the activation or inhibition of this pathway.

Caption: Simplified PI3K/Akt signaling pathway relevant to protein synthesis.

References

• 1. Boc-L-propargylglycine [anaspec.com]
• 2. L-Propargylglycine | C5H7NO2 | CID 168091 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Metabolic Labeling with Noncanonical Amino Acids and Visualization by Chemoselective Fluorescent Tagging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Click Chemistry [organic-chemistry.org]
• 5. broadpharm.com [broadpharm.com]
• 6. Amine Protection / Deprotection [fishersci.co.uk]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
• 11. creative-diagnostics.com [creative-diagnostics.com]

Application Notes and Protocols: Boc Deprotection of 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The tert-butyloxycarbonyl (Boc) group is a widely utilized amine protecting group in organic synthesis, particularly in peptide chemistry and the development of pharmaceutical intermediates. Its popularity stems from its stability in a wide range of reaction conditions and its facile removal under acidic conditions. This document provides detailed application notes and protocols for the deprotection of the Boc group from 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid, a valuable building block containing both a carboxylic acid and an alkyne functionality. The presence of the acid-labile alkyne moiety necessitates careful selection of deprotection conditions to ensure high yield and purity of the desired 2-aminopent-4-ynoic acid.

Deprotection Strategies

The removal of the Boc group is an acid-catalyzed process that involves the formation of a stable tert-butyl cation and subsequent release of carbon dioxide.[1] The choice of acid, solvent, temperature, and reaction time are critical parameters that influence the efficiency and selectivity of the deprotection. The primary methods for Boc deprotection of 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid include treatment with trifluoroacetic acid (TFA) or hydrogen chloride (HCl). Alternative, milder methods may also be considered for particularly sensitive substrates.

Acidic Deprotection

Trifluoroacetic Acid (TFA): TFA is a strong acid commonly used for Boc deprotection.[2] It is typically used in a solution with a scavenger, such as water or triisopropylsilane (TIS), to quench the tert-butyl cation formed during the reaction and prevent potential side reactions with the alkyne functionality.

Hydrogen Chloride (HCl): A solution of HCl in an organic solvent, such as 1,4-dioxane or methanol, is another effective reagent for Boc removal.[3] This method can sometimes offer better selectivity compared to TFA for substrates with multiple acid-sensitive groups.

Data Presentation: Comparison of Deprotection Conditions

The following table summarizes various reported conditions for the Boc deprotection of amino acids, which can be adapted for 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid.

Method	Reagent(s)	Solvent	Temperature (°C)	Time	Typical Yield (%)	Notes
TFA	Trifluoroacetic Acid (TFA), Dichloromethane (DCM)	DCM	Room Temp.	1 - 4 h	>90	A common and generally efficient method.[4]
TFA/Scavenger	TFA, Water	-	Room Temp.	0.5 - 2 h	High	Water acts as a scavenger for the tert-butyl cation.
HCl in Dioxane	4M HCl in 1,4-Dioxane	1,4-Dioxane	Room Temp.	0.5 - 2 h	>95	Often provides clean and fast deprotection.[5]
HCl in Methanol	HCl (generated in situ or from a solution)	Methanol	Room Temp.	1 - 3 h	High	Useful alternative to chlorinated solvents.[3]
TMSI	Trimethylsilyl Iodide (TMSI)	Acetonitrile or Dichloromethane	Room Temp.	0.5 - 3 h	Variable	A non-acidic, neutral deprotection method.
Thermal	Heat	Various (e.g., Toluene, Water)	High Temp.	Variable	Substrate dependent	Can be an option for acid-sensitive substrates.

Experimental Protocols

Protocol 1: Boc Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

Materials:

• 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid (1 equivalent) in anhydrous DCM (10-20 mL per gram of substrate) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add TFA (5-10 equivalents) to the stirred solution.

• Remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction for 1-4 hours, monitoring the progress by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the bulk of the DCM and excess TFA.

• Carefully neutralize the residue by slowly adding saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate) three times.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield the deprotected 2-aminopent-4-ynoic acid.

Protocol 2: Boc Deprotection using HCl in 1,4-Dioxane

Materials:

• 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid

• 4M HCl in 1,4-Dioxane

• Diethyl ether, anhydrous

• Round-bottom flask

• Magnetic stirrer

• Buchner funnel and filter paper

Procedure:

• To a round-bottom flask containing 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid (1 equivalent), add a 4M solution of HCl in 1,4-dioxane (5-10 equivalents).

• Stir the mixture at room temperature for 30 minutes to 2 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, the hydrochloride salt of the product may precipitate. If so, add anhydrous diethyl ether to facilitate complete precipitation.

• Collect the solid product by filtration using a Buchner funnel.

• Wash the solid with cold, anhydrous diethyl ether.

• Dry the product under vacuum to obtain 2-aminopent-4-ynoic acid hydrochloride.

Visualizations

Reaction Mechanism

Caption: Acid-catalyzed deprotection mechanism of a Boc-protected amino acid.

Experimental Workflow: TFA Deprotection

Caption: General experimental workflow for Boc deprotection using TFA.

Decision Tree for Deprotection Method Selection

Caption: Decision tree for selecting a suitable Boc deprotection method.

Conclusion

The deprotection of 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid can be effectively achieved using standard acidic conditions with either TFA or HCl. The choice of method will depend on the overall sensitivity of the substrate and the desired purity of the final product. For routine deprotection, the TFA method is robust and high-yielding. When higher selectivity is required, particularly in the presence of other acid-labile groups, the HCl in dioxane method is a valuable alternative. It is always recommended to monitor the reaction progress closely to avoid over-exposure to acidic conditions, which could potentially lead to side reactions involving the alkyne functionality.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. fiveable.me [fiveable.me]
• 3. researchgate.net [researchgate.net]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 5. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Bioorthogonal Non-Canonical Amino Acid Tagging (BONCAT) using Alkyne-Containing Amino Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bioorthogonal Non-Canonical Amino Acid Tagging (BONCAT) is a powerful and widely used technique for the metabolic labeling and subsequent identification of newly synthesized proteins within a complex biological system.[1] This method relies on the introduction of a non-canonical amino acid containing a bioorthogonal handle (e.g., an alkyne or azide group) into cellular proteins during translation.[2] These bioorthogonal groups are chemically inert within the cellular environment but can be specifically and efficiently tagged with reporter molecules, such as fluorophores or biotin, using "click chemistry".[3] This allows for the visualization, enrichment, and identification of the newly synthesized proteome.

This document provides detailed protocols for BONCAT, with a focus on the use of alkyne-containing amino acids. The user specified an interest in Boc-propargylglycine. It is critical to note that the tert-butyloxycarbonyl (Boc) group is a protecting group for the α-amino group of the amino acid.[4] This group prevents the amino acid from being recognized by the cell's translational machinery and incorporated into nascent polypeptide chains. For metabolic labeling in live cells, the free amino group is essential. Standard methods for removing the Boc group involve acidic conditions that are not compatible with living cells.[5] While enzymatic deprotection methods exist, their application for intracellular cleavage of a Boc-protected amino acid for BONCAT has not been established.[6]

Therefore, the protocols provided herein are based on the use of L-homopropargylglycine (HPG) , a well-validated and commonly used methionine surrogate for BONCAT.[7][8] L-propargylglycine, the deprotected form of Boc-propargylglycine, could potentially be used, but HPG is more widely documented for this application.

Principle of BONCAT

The BONCAT methodology comprises two main stages:

• Metabolic Labeling: Cells or organisms are cultured in a medium where a canonical amino acid (typically methionine) is replaced by a non-canonical analog bearing a bioorthogonal handle. In this protocol, L-homopropargylglycine (HPG), an alkyne-containing methionine analog, is used. The cellular translational machinery incorporates HPG into newly synthesized proteins.[8]

• Click Chemistry Ligation: After labeling, cell lysates are prepared, and the alkyne-tagged proteins are covalently linked to a reporter molecule (e.g., an azide-functionalized biotin for enrichment or an azide-functionalized fluorophore for visualization) via a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction.[9]

Quantitative Data Summary

Successful BONCAT experiments depend on optimizing labeling and reaction conditions. The following tables provide a summary of typical quantitative parameters for BONCAT experiments using HPG.

Table 1: HPG Metabolic Labeling Conditions

Parameter	Typical Range	Notes
HPG Concentration	25 - 100 µM	Optimal concentration should be determined empirically for each cell type to balance labeling efficiency and potential toxicity.[10][11]
Incubation Time	30 minutes - 24 hours	Dependent on the desired temporal resolution and the rate of protein synthesis in the experimental system.[12]
Cell Culture Medium	Methionine-free medium	Essential to maximize the incorporation of HPG.

Table 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Reagents

Reagent	Stock Concentration	Final Concentration	Purpose
Azide-PEG-Biotin	10 mM in DMSO	100 µM	For biotinylation of alkyne-labeled proteins, enabling subsequent enrichment.
Azide-Fluorophore	1-10 mM in DMSO	10 - 50 µM	For fluorescent labeling of alkyne-labeled proteins for visualization.
Copper(II) Sulfate (CuSO₄)	50 mM in H₂O	1 mM	Source of copper catalyst.
Tris(2-carboxyethyl)phosphine (TCEP)	50 mM in H₂O	1 mM	Reducing agent to convert Cu(II) to the active Cu(I) state.
Tris(hydroxypropyltriazolylmethyl)amine (THPTA)	100 mM in H₂O	5 mM	A ligand that stabilizes the Cu(I) catalyst and improves reaction efficiency.

Experimental Protocols

Protocol 1: Metabolic Labeling of Cultured Cells with HPG

• Cell Seeding: Plate cells at a desired density and allow them to adhere and grow for 24 hours in their standard growth medium.

• Methionine Depletion: Gently aspirate the growth medium and wash the cells once with pre-warmed phosphate-buffered saline (PBS). Add pre-warmed methionine-free medium and incubate for 30-60 minutes to deplete intracellular methionine pools.

• HPG Labeling: Prepare a stock solution of HPG in sterile water or PBS (e.g., 10 mM). Add HPG to the methionine-free medium to the desired final concentration (e.g., 50 µM).

• Incubation: Incubate the cells for the desired labeling period (e.g., 4 hours) under their normal growth conditions (e.g., 37°C, 5% CO₂).

• Cell Harvest: After incubation, place the culture dish on ice, aspirate the labeling medium, and wash the cells twice with ice-cold PBS.

• Cell Lysis: Lyse the cells by adding an appropriate lysis buffer (e.g., RIPA buffer supplemented with protease inhibitors). Scrape the cells, transfer the lysate to a microcentrifuge tube, and clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C. The supernatant contains the proteome with HPG-labeled proteins.

Protocol 2: Click Chemistry Biotinylation of HPG-labeled Proteins

• Protein Quantification: Determine the protein concentration of the cell lysate using a standard protein assay (e.g., BCA assay).

• Reaction Setup: In a microcentrifuge tube, combine the following in order:

  • Protein lysate (containing 100 µg to 1 mg of protein)

  • SDS to a final concentration of 1% (from a 10% stock)

  • Azide-PEG-Biotin to a final concentration of 100 µM

  • TCEP to a final concentration of 1 mM

  • THPTA to a final concentration of 5 mM

  • Copper(II) Sulfate to a final concentration of 1 mM

• Incubation: Vortex the reaction mixture gently and incubate at room temperature for 1 hour, protected from light.

• Protein Precipitation (Optional but Recommended): Precipitate the proteins to remove excess click chemistry reagents. A methanol-chloroform precipitation is effective. The biotinylated proteins are now ready for enrichment.

Protocol 3: Enrichment of Biotinylated Proteins using Streptavidin Beads

• Bead Preparation: Resuspend streptavidin-coated magnetic beads in the vial.[13] Transfer a sufficient volume of beads for your sample to a new tube. Wash the beads three times with a wash buffer (e.g., PBS with 0.1% SDS) using a magnetic rack for separation.[14]

• Binding: Resuspend the biotinylated protein sample in a binding buffer (e.g., PBS with 1% SDS) and add it to the washed streptavidin beads. Incubate for 1-2 hours at room temperature with gentle rotation.

• Washing: Pellet the beads using a magnetic rack and discard the supernatant. Wash the beads extensively to remove non-specifically bound proteins. A series of washes with increasing stringency is recommended (e.g., 2 washes with 1% SDS in PBS, 2 washes with 4M Urea in PBS, and 3 washes with PBS).

• Elution: Elute the bound proteins from the beads. For mass spectrometry, on-bead digestion is often preferred. Alternatively, proteins can be eluted by boiling in SDS-PAGE sample buffer containing biotin.

Protocol 4: On-Bead Digestion for Mass Spectrometry Analysis

• Reduction and Alkylation: After the final wash, resuspend the beads in a buffer containing a reducing agent (e.g., DTT) and incubate. Then, add an alkylating agent (e.g., iodoacetamide) and incubate in the dark.

• Digestion: Wash the beads to remove the reduction and alkylation reagents. Resuspend the beads in a digestion buffer containing trypsin and incubate overnight at 37°C with shaking.[15]

• Peptide Collection: Pellet the beads with a magnetic rack and collect the supernatant containing the digested peptides.

• Sample Clean-up: Desalt the peptides using a C18 StageTip or equivalent before analysis by LC-MS/MS. The sample is now ready for proteomic analysis to identify the newly synthesized proteins.[15]

Visualizations

Caption: Overall workflow for BONCAT.

Caption: CuAAC click chemistry reaction.

Caption: Protein enrichment workflow.

References

• 1. Detection of protein-synthesizing microorganisms in the environment via bioorthogonal non-canonical amino a... [protocols.io]
• 2. info.gbiosciences.com [info.gbiosciences.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. benchchem.com [benchchem.com]
• 5. Amine Protection / Deprotection [fishersci.co.uk]
• 6. Enzymatic removal of carboxyl protecting groups. 1. Cleavage of the tert-butyl moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Making sure you're not a bot! [helda-test-22.hulib.helsinki.fi]
• 8. benchchem.com [benchchem.com]
• 9. interchim.fr [interchim.fr]
• 10. Frontiers | Metabolic Implications of Using BioOrthogonal Non-Canonical Amino Acid Tagging (BONCAT) for Tracking Protein Synthesis [frontiersin.org]
• 11. Differential toxicity of bioorthogonal non-canonical amino acids (BONCAT) in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Bioorthogonal Noncanonical Amino Acid Tagging (BONCAT) Enables Time-Resolved Analysis of Protein Synthesis in Native Plant Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 13. neb.com [neb.com]
• 14. Simple, rapid streptavidin-based enrichment using Capturem technology [takarabio.com]
• 15. Cell-specific non-canonical amino acid labelling identifies changes in the de novo proteome during memory formation | eLife [elifesciences.org]

Revolutionizing Peptide Drug Development: Click Chemistry for Peptide Cyclization Utilizing Boc-Pra-OH

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The cyclization of peptides is a paramount strategy in medicinal chemistry, enhancing metabolic stability, receptor affinity, and bioavailability. "Click chemistry," a suite of powerful, selective, and high-yield reactions, has emerged as a transformative tool for achieving peptide macrocyclization. Among the various building blocks available, N-Boc-L-propargylglycine (Boc-Pra-OH) offers a versatile handle for introducing an alkyne functionality, ready for seamless cyclization via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC). These application notes provide detailed protocols and quantitative data for the efficient cyclization of peptides incorporating Boc-Pra-OH, aimed at researchers, scientists, and professionals in drug development.[1][2]

Introduction to Click Chemistry in Peptide Cyclization

Peptide cyclization via click chemistry predominantly involves the reaction between an azide and an alkyne to form a stable triazole ring.[3] This bioorthogonal reaction is highly specific, proceeding with high efficiency in the presence of a wide array of functional groups, making it ideal for complex biomolecules like peptides.[4] The resulting 1,2,3-triazole linkage serves as a rigid, metabolically stable mimic of the native amide bond.[4]

Key Advantages of Using Boc-Pra-OH in Peptide Cyclization:

• Versatility: The terminal alkyne of the propargylglycine side chain is readily accessible for click chemistry.

• Compatibility: Boc-Pra-OH is compatible with standard solid-phase peptide synthesis (SPPS) protocols.

• Efficiency: Click reactions are known for their high yields and rapid reaction times.[5]

• Stability: The resulting triazole linkage is resistant to enzymatic degradation.[4]

Core Applications in Drug Development

The application of click chemistry with Boc-Pra-OH for peptide cyclization offers significant advantages in the development of novel therapeutics:

• Enhanced Proteolytic Stability: The cyclic structure and the triazole ring protect the peptide from degradation by exopeptidases and endopeptidases.

• Conformational Constraint: Cyclization reduces the conformational flexibility of the peptide, locking it into a bioactive conformation which can lead to increased receptor binding affinity and selectivity.

• Improved Pharmacokinetic Properties: The enhanced stability and constrained conformation can lead to improved in vivo half-life and better oral bioavailability.

• Scaffold for Peptidomimetics: The triazole ring can serve as a scaffold for the design of novel peptidomimetics with unique structural and functional properties.

Quantitative Data Summary

The efficiency of peptide cyclization using click chemistry can be influenced by several factors, including the peptide sequence, the length of the peptide, and the reaction conditions. The choice between on-resin and solution-phase cyclization, as well as the type of click reaction (CuAAC vs. SPAAC), also plays a crucial role.

Parameter	On-Resin CuAAC Cyclization	Solution-Phase CuAAC Cyclization	On-Resin SPAAC Cyclization
Typical Yield	>70% (monomer)[6]	31-90% (can vary with concentration)	Generally high, comparable to CuAAC
Reaction Time	12-18 hours[3]	12 hours	Can be slower than CuAAC
Key Reagents	Cu(I) source (e.g., CuBr, CuSO₄/NaAsc), base (e.g., DIEA, 2,6-lutidine)	Cu(I) source, base, solvent (e.g., MeCN, DMF)	Strained cyclooctyne (e.g., DBCO, BCN)
Monomer vs. Dimer	Peptide length dependent; peptides with 6-8 amino acids favor monomer formation.[6]	Concentration-dependent; lower concentrations favor monomer formation.	Generally favors monomer formation due to intramolecular nature.
Advantages	Easy purification, minimizes intermolecular side reactions.	Can sometimes favor monomer formation for sequences prone to dimerization on-resin.	Biocompatible (copper-free), suitable for sensitive peptides.
Disadvantages	Potential for resin-bound aggregation affecting yield.	Requires careful control of concentration to avoid dimerization, more complex purification.	Strained alkynes can be expensive and less stable.

Experimental Protocols

The following are detailed protocols for the cyclization of peptides containing Boc-Pra-OH using both on-resin and solution-phase click chemistry.

Protocol 1: On-Resin Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes the on-resin cyclization of a linear peptide containing both a propargylglycine (introduced using Boc-Pra-OH) and an azide-functionalized amino acid (e.g., azidolysine).

Materials:

• Peptide-resin with N-terminal Fmoc deprotected and containing both an alkyne and an azide functionality.

• Copper(I) Bromide (CuBr)

• N,N-Diisopropylethylamine (DIEA)

• 2,6-Lutidine

• Dimethyl sulfoxide (DMSO), anhydrous

• Dichloromethane (DCM), peptide synthesis grade

• Dimethylformamide (DMF), peptide synthesis grade

• Isopropanol

Procedure:

• Resin Swelling: Swell the peptide-resin (1 g) in DCM (10 mL) for 10 minutes in a peptide synthesis vessel.

• Solvent Exchange: Drain the DCM and wash the resin with DMF (3 x 10 mL).

• Catalyst Solution Preparation: In a separate vial, dissolve CuBr (1 equivalent based on resin loading) in anhydrous DMSO (12 mL/g resin). Bubble nitrogen through the DMSO for at least 10 minutes prior to use to remove oxygen.

• Cyclization Reaction:

  • Drain the DMF from the resin.

  • Add the CuBr/DMSO solution to the resin.

  • Add 2,6-lutidine (10 equivalents) and DIEA (10 equivalents).

  • Purge the reaction vessel with nitrogen for 5 minutes.

  • Seal the vessel and shake gently at room temperature for 16-18 hours.[3]

• Monitoring the Reaction: A small sample of the resin can be cleaved and analyzed by HPLC-MS to monitor the progress of the cyclization.

• Washing:

  • Filter the reaction solution from the resin.

  • Wash the resin with a solution of Isopropanol/DMSO (5:3 v/v) (3 x 10 mL).

  • Wash the resin with DMF (3 x 10 mL).

  • Wash the resin with DCM (3 x 10 mL).

• Drying: Dry the resin under vacuum.

• Cleavage and Deprotection: Cleave the cyclic peptide from the resin using a standard cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O) and purify by reverse-phase HPLC.

Protocol 2: Solution-Phase Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol is suitable for peptides that have been cleaved from the resin as a linear precursor with side-chain protecting groups intact.

Materials:

• Lyophilized linear peptide containing an alkyne and an azide.

• Copper(I) Iodide (CuI)

• N,N-Diisopropylethylamine (DIEA)

• Acetonitrile (MeCN), anhydrous

• Dichloromethane (DCM), anhydrous

Procedure:

• Peptide Dissolution: Dissolve the linear peptide in a deoxygenated mixture of MeCN/DCM (e.g., 1:1 v/v) to a final concentration of 0.5-1 mM to favor intramolecular cyclization.

• Addition of Reagents:

  • Add DIEA (10-50 equivalents).

  • Add CuI (2 equivalents).[7]

• Reaction: Stir the reaction mixture under an inert atmosphere (e.g., argon or nitrogen) at room temperature for 12-24 hours.

• Monitoring: Monitor the reaction by HPLC-MS.

• Work-up:

  • Once the reaction is complete, quench the reaction by adding a small amount of a chelating agent (e.g., EDTA solution) to remove the copper.

  • Dilute the mixture with an appropriate solvent and extract the aqueous phase.

  • Lyophilize the organic phase to obtain the crude cyclic peptide.

• Purification: Purify the cyclic peptide by reverse-phase HPLC.

Protocol 3: On-Resin Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol utilizes a copper-free click reaction, which is ideal for sensitive peptides or applications where copper cytotoxicity is a concern. It requires the incorporation of a strained alkyne, typically via a modified amino acid, while the peptide also contains an azide functionality. For the purpose of this protocol, we will assume the peptide contains an azide and the cyclization partner is a strained alkyne reagent added to the resin. Alternatively, a strained alkyne-containing amino acid can be incorporated into the peptide sequence.

Materials:

• Peptide-resin with an azide functionality.

• A strained cyclooctyne reagent (e.g., DBCO-NHS ester for reaction with a free amine on the resin, or another suitable DBCO derivative).

• N,N-Diisopropylethylamine (DIEA)

• Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

Procedure:

• Resin Swelling and Deprotection: Swell the peptide-resin in DCM, followed by DMF. Ensure the N-terminal Fmoc group is removed to expose the free amine for coupling with the strained alkyne.

• Coupling of Strained Alkyne:

  • Dissolve the DBCO-NHS ester (2-3 equivalents) and DIEA (4-6 equivalents) in DMF.

  • Add the solution to the resin and shake at room temperature for 2-4 hours.

• Intramolecular Cyclization: Once the strained alkyne is attached, the intramolecular SPAAC reaction between the azide and the strained alkyne will proceed. The reaction time can vary from a few hours to overnight.

• Monitoring, Washing, Cleavage, and Purification: Follow the same procedures as described in Protocol 1 (steps 5-8).

Visualizations

Experimental Workflow for On-Resin CuAAC Cyclization

Caption: Workflow for on-resin CuAAC peptide cyclization.

Logical Relationship for Monomer vs. Dimer Formation in Peptide Cyclization

Caption: Factors influencing monomer vs. dimer formation.

Signaling Pathway Analogy: Click Chemistry in Drug Discovery

References

• 1. bachem.com [bachem.com]
• 2. Click Chemistry for Cyclic Peptide Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]
• 4. bachem.com [bachem.com]
• 5. Frontiers | A Rapid and Efficient Building Block Approach for Click Cyclization of Peptoids [frontiersin.org]
• 6. Copper–ligand clusters dictate size of cyclized peptide formed during alkyne–azide cycloaddition on solid support - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07491H [pubs.rsc.org]
• 7. Click Chemistry in Peptide-Based Drug Design - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Manual Solid-Phase Peptide Synthesis (SPPS) with Boc Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solid-phase peptide synthesis (SPPS) utilizing tert-butyloxycarbonyl (Boc) chemistry is a foundational and robust method for the stepwise synthesis of peptides. This technique involves the assembly of a peptide chain on an insoluble polymeric support, or resin. The temporary Nα-Boc protecting group is selectively removed with a moderate acid, typically trifluoroacetic acid (TFA), while more acid-stable protecting groups on the amino acid side chains are retained until the final cleavage step. This final step employs a strong acid, such as hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA), to liberate the completed peptide from the resin and remove the side-chain protecting groups.[1]

The cyclical nature of Boc SPPS, involving repetitive deprotection, neutralization, and coupling steps, allows for the efficient synthesis of a desired peptide sequence.[2] Careful selection of the resin is crucial and depends on whether a C-terminal peptide acid or amide is desired. Merrifield resins are commonly used for peptide acids, while MBHA or BHA resins are employed for peptide amides.[1][3]

These application notes provide detailed protocols for performing manual Boc-SPPS, intended to guide researchers, scientists, and professionals in drug development through the successful synthesis of peptides.

Key Stages of Manual Boc-SPPS

The synthesis of a peptide using Boc chemistry follows a cyclical process, as illustrated in the workflow diagram below. Each cycle adds one amino acid residue to the growing peptide chain.

Caption: The cyclical workflow of manual Boc solid-phase peptide synthesis.

Experimental Protocols

Resin Preparation and Swelling

The initial step involves swelling the resin in a suitable solvent to ensure optimal accessibility of the reactive sites.

Parameter	Value/Description	Reference
Resin Type	Merrifield (for peptide acids), MBHA or BHA (for peptide amides)	[1][3]
Solvent	Dichloromethane (DCM) for polystyrene-based resins	[1]
Procedure	Place the desired amount of resin in a reaction vessel. Add enough DCM to completely cover the resin.	[1]
Swelling Time	30-60 minutes at room temperature with gentle agitation.	[1]
Post-Swelling	Drain the solvent by filtration.	[1]

Nα-Boc Deprotection

This step removes the temporary Boc protecting group from the N-terminus of the growing peptide chain, preparing it for the coupling of the next amino acid.

Parameter	Value/Description	Reference
Reagent	50% Trifluoroacetic acid (TFA) in Dichloromethane (DCM)	[1][3]
Pre-wash	Agitate the resin with the TFA/DCM solution for 5 minutes.	[1][3]
Deprotection Time	Agitate for an additional 15-25 minutes.	[1][3]
Scavengers	For sequences with Cys, Met, or Trp, add 0.5% dithiothreitol (DTE) or other scavengers to the deprotection solution.[2][4]	[2][4]
Washing	Drain the TFA solution and wash the resin thoroughly with DCM, followed by isopropanol (IPA), and then again with DCM to remove residual acid.[1][3]	[1][3]

Neutralization

After deprotection, the N-terminal amine is protonated as a trifluoroacetate salt. This salt must be neutralized to the free amine to enable the subsequent coupling reaction.[2]

Parameter	Value/Description	Reference
Reagent	10% Diisopropylethylamine (DIEA) in DCM or a mixture of DCM/DMF.	[4]
Procedure	Add the neutralization solution to the resin and agitate for 1-2 minutes. Drain the solution. Repeat the neutralization step.	[4]
Washing	Wash the resin thoroughly with DCM (3-5 times) to remove excess base and salts.	[4]
Confirmation	A qualitative Kaiser (ninhydrin) test can be performed to confirm the presence of a free primary amine (a positive test results in a blue color).[4]	[4]

Amino Acid Coupling

In this step, the next Nα-Boc protected amino acid is activated and coupled to the free N-terminal amine of the resin-bound peptide.

Parameter	Value/Description	Reference
Reagents	2-4 equivalents of Nα-Boc protected amino acid. Coupling agent (e.g., HBTU, HOBt). 4-6 equivalents of a base (typically DIEA).	[1][5]
Solvent	Dimethylformamide (DMF) or a mixture of DCM/DMF.	[1]
Activation	Dissolve the Boc-amino acid and coupling agent in the solvent. Add DIEA to initiate the coupling reaction.	[1][5]
Coupling Time	Agitate the reaction mixture at room temperature for 1-2 hours.	[1][5]
Monitoring	The reaction progress can be monitored using the Kaiser (ninhydrin) test. A negative test (no color change) indicates the completion of coupling.[1][5]	[1][5]
Washing	Once the reaction is complete, drain the coupling solution and wash the resin with DMF and DCM to remove excess reagents and byproducts.	[1]

Note on Difficult Couplings: For sterically hindered amino acids like Isoleucine (Ile), the coupling time may need to be extended, and more potent coupling reagents like HATU or HCTU may be employed.[5]

Final Cleavage and Deprotection

The final step involves cleaving the completed peptide from the solid support and removing the side-chain protecting groups simultaneously. This is typically achieved using a strong acid.

Parameter	Value/Description	Reference
Pre-cleavage	Wash the final peptide-resin with DCM and dry it under vacuum.	[1]
Cleavage Cocktail	A common cocktail is Reagent K (TFA/water/phenol/thioanisole/EDT). The specific composition depends on the amino acids present in the peptide.[1][6]	[1][6]
Procedure	The cleavage reaction is typically carried out at 0°C for 1-2 hours. The cocktail contains scavengers to trap reactive carbocations generated from the protecting groups, preventing side reactions.[1]	[1]
Peptide Precipitation	After the reaction, the strong acid is carefully removed by evaporation under a stream of nitrogen. The crude peptide is then precipitated with cold diethyl ether.[1]	[1]
Collection & Washing	The precipitated peptide is collected by filtration or centrifugation and washed multiple times with cold ether to remove scavengers and cleaved protecting groups.	[1]
Drying	The precipitated peptide is then dried under vacuum.	[1]

Purification

Following cleavage, the crude peptide is typically purified to obtain the final product with high purity.

Parameter	Value/Description	Reference
Technique	Reverse-phase high-performance liquid chromatography (RP-HPLC) is the most common method for peptide purification.	[1]

Logical Relationship of Boc/Bzl Protection Strategy

The success of Boc-SPPS relies on the principle of graduated acid lability, where different protecting groups are removed under varying acidic conditions.

Caption: Graduated acid lability in Boc/Bzl protection strategy.

Troubleshooting and Considerations

• Incomplete Coupling: Can be identified by a positive Kaiser test after the coupling step. Strategies to overcome this include double coupling (repeating the coupling step), increasing the reaction time, or using a more potent coupling reagent.

• Side Reactions: The presence of sensitive amino acids like Cysteine, Methionine, and Tryptophan can lead to side reactions during deprotection and cleavage. The use of scavengers in the respective cocktails is crucial to minimize these undesired modifications.[2][3]

• Aggregation: During the synthesis of long or hydrophobic peptides, the growing peptide chain can aggregate, leading to incomplete reactions. Using "in situ" neutralization protocols can sometimes mitigate this issue by minimizing the time the peptide is in a neutral, aggregation-prone state.[2]

• Racemization: The loss of stereochemical integrity at the α-carbon is a concern, especially with hindered amino acids. The choice of coupling reagent and reaction conditions plays a significant role in suppressing racemization.[5]

• Yield and Purity: The overall yield of a long peptide is a product of the efficiency of each deprotection and coupling step. Even a small inefficiency at each step can dramatically lower the final yield of the desired peptide.[7] Therefore, careful monitoring and optimization of each step are critical for success.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. chempep.com [chempep.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 7. gyrosproteintechnologies.com [gyrosproteintechnologies.com]

Application Notes and Protocols for Metabolic Labeling of Nascent Proteins with Alkyne Amino Acids

Audience: Researchers, scientists, and drug development professionals.

Application Notes

Introduction

The study of dynamic changes in protein synthesis is fundamental to understanding cellular responses to various stimuli, disease progression, and the mechanism of action of therapeutic agents.[1] Metabolic labeling with non-canonical amino acids (ncAAs), coupled with bioorthogonal click chemistry, provides a powerful and versatile method for the specific detection, visualization, and analysis of newly synthesized proteins (NSPs).[1][2] This technique, often referred to as Bioorthogonal Non-Canonical Amino Acid Tagging (BONCAT) or Fluorescent Non-Canonical Amino Acid Tagging (FUNCAT), allows for the temporal tracking of proteome dynamics in living systems.[2][3][4]

Principle of the Method

The methodology is based on a two-step process:

• Metabolic Incorporation of an Alkyne-Containing Amino Acid: Cells are cultured in a medium containing an alkyne-bearing analog of a natural amino acid, most commonly L-homopropargylglycine (HPG), which is a surrogate for methionine.[4][5][6] During active protein synthesis, the cellular translational machinery incorporates HPG into nascent polypeptide chains in place of methionine.[1][4] This effectively installs a bioorthogonal alkyne "handle" into the proteome of newly synthesized proteins. To enhance the incorporation efficiency of the alkyne amino acid, a methionine depletion step is often performed prior to the addition of the analog.[5]

• Bioorthogonal Ligation via Click Chemistry: The alkyne handle is a small, biologically inert functional group that does not perturb cellular processes.[7][8] Following metabolic labeling, cells are lysed, and the alkyne-tagged proteins are detected through a highly specific and efficient copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction.[1][7][9] In this reaction, the alkyne group on the labeled proteins is covalently linked to a reporter molecule containing an azide group.[2][6] The reporter molecule can be a fluorophore for visualization, biotin for enrichment and subsequent identification by mass spectrometry, or other affinity tags.[2][10] A copper-free alternative, Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), is also available for live-cell imaging applications to avoid copper-induced cytotoxicity.[2][11]

Key Applications

• Visualization of Newly Synthesized Proteins: Tracking protein synthesis in response to various stimuli, during different cellular states, or in specific subcellular locations using fluorescence microscopy.[2]

• Proteome Profiling: Enrichment of newly synthesized proteins using biotin-azide tags followed by streptavidin affinity purification and identification by mass spectrometry to analyze changes in the proteome under different conditions.[2][12][13]

• In-gel Fluorescence Scanning: Sensitive detection of labeled proteins in polyacrylamide gels, offering a direct readout of protein synthesis levels.[2]

• Drug Development: Assessing the effect of drug candidates on protein synthesis and identifying their molecular targets.[2]

Advantages of the Technique

• High Specificity and Biocompatibility: The azide and alkyne functional groups are bioorthogonal, meaning they do not react with native biological molecules, ensuring highly specific labeling.[7][8]

• Temporal Resolution: The technique allows for the analysis of protein synthesis within a defined time window by controlling the duration of the labeling pulse.[4]

• Versatility: The alkyne handle can be conjugated to a wide variety of reporter tags, enabling diverse downstream applications.[2]

• No Radioactive Isotopes: This method provides a safer alternative to traditional metabolic labeling techniques that use radioactive amino acids like ³⁵S-methionine.[5][14]

Experimental Protocols

Protocol 1: Metabolic Labeling of Nascent Proteins in Cultured Cells with L-Homopropargylglycine (HPG)

This protocol describes the metabolic labeling of nascent proteins in cultured mammalian cells using the methionine analog, L-homopropargylglycine (HPG).

Materials:

• Mammalian cells of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640)

• Phosphate-buffered saline (PBS)

• Methionine-free medium

• L-Homopropargylglycine (HPG)

• Protein synthesis inhibitor (e.g., Anisomycin, Cycloheximide) for negative control

Procedure:

• Cell Seeding: Seed cells on an appropriate culture vessel (e.g., plates, coverslips) and grow to the desired confluency (typically 70-80%).

• Methionine Depletion (Optional but Recommended):

  • Aspirate the complete culture medium.

  • Wash the cells once with warm PBS.

  • Add pre-warmed methionine-free medium to the cells.

  • Incubate for 20-30 minutes under normal cell culture conditions (e.g., 37°C, 5% CO₂).[5]

• Metabolic Labeling:

  • Prepare the labeling medium by supplementing methionine-free medium with the desired final concentration of HPG. The optimal concentration should be determined empirically but typically ranges from 25 to 100 µM.

  • For a negative control, prepare a labeling medium containing a protein synthesis inhibitor (e.g., 40 µM anisomycin) in addition to HPG.[5]

  • Aspirate the methionine-depletion medium.

  • Add the HPG-containing labeling medium to the cells.

  • Incubate for the desired labeling period (e.g., 1-4 hours) under normal cell culture conditions. The incubation time can be adjusted based on the experimental goals.

• Cell Harvesting and Lysis:

  • Aspirate the labeling medium.

  • Wash the cells twice with ice-cold PBS.

  • Lyse the cells using a suitable lysis buffer (e.g., RIPA buffer) containing protease inhibitors.

  • Collect the cell lysate and clarify by centrifugation to remove cellular debris.

  • The resulting protein lysate containing alkyne-labeled nascent proteins is now ready for downstream click chemistry reaction and analysis.

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Protein Detection

This protocol describes the "click" reaction to attach an azide-functionalized reporter tag (e.g., fluorescent dye, biotin) to the HPG-labeled proteins in the cell lysate.

Materials:

• HPG-labeled protein lysate from Protocol 1

• Azide-functionalized reporter probe (e.g., Azide-Fluor 488, Biotin-Azide)

• Tris(2-carboxyethyl)phosphine (TCEP) or Sodium Ascorbate

• Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA) or Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Copper(II) sulfate (CuSO₄)

• Dimethyl sulfoxide (DMSO)

• Deionized water

Procedure:

• Prepare Stock Solutions:

  • Azide-reporter probe: Dissolve in DMSO to a final concentration of 10 mM.

  • CuSO₄: Dissolve in deionized water to a final concentration of 20 mM.[11]

  • THPTA/TBTA (Copper Ligand): Dissolve in DMSO to a final concentration of 100 mM.

  • Sodium Ascorbate (Reducing Agent): Freshly prepare a 300 mM solution in deionized water immediately before use.[11]

• Click Reaction Setup:

  • In a microcentrifuge tube, combine the following reagents in the specified order. The volumes can be scaled as needed.

    • HPG-labeled protein lysate (containing 50-100 µg of protein)

    • Azide-reporter probe stock solution (to a final concentration of 10-100 µM)

    • THPTA/TBTA stock solution (to a final concentration of 1 mM)

    • CuSO₄ stock solution (to a final concentration of 0.2 mM)

  • Vortex briefly to mix.

• Initiate the Reaction:

  • Add the freshly prepared sodium ascorbate solution to the reaction mixture to a final concentration of 3 mM to initiate the click reaction.[11]

  • Vortex briefly.

• Incubation:

  • Protect the reaction from light.

  • Incubate at room temperature for 30-60 minutes.[11]

• Downstream Analysis:

  • The labeled proteins are now ready for analysis by SDS-PAGE and in-gel fluorescence scanning, or for enrichment via affinity purification if a biotin-azide tag was used.

Quantitative Data Summary

The following tables summarize typical concentration ranges and incubation times for the key steps in metabolic labeling and click chemistry detection.

Parameter	Reagent	Typical Concentration Range	Notes	References
Metabolic Labeling	L-Homopropargylglycine (HPG)	25 - 100 µM	Optimal concentration should be determined empirically for each cell type.	[5]
L-Azidohomoalanine (AHA)	50 µM - 4 mM	AHA is another commonly used methionine analog.	[5]
Protein Synthesis Inhibitor (Anisomycin)	40 µM	Used as a negative control to confirm that labeling is dependent on active protein synthesis.	[5]
CuAAC Click Reaction	Azide-Reporter Probe	10 - 100 µM	The optimal concentration depends on the specific probe and the abundance of the target proteins.	[11]
Copper(II) Sulfate (CuSO₄)	0.2 - 1 mM	The source of the catalytic copper(I) ions.	[11]
Copper Ligand (THPTA/TBTA)	1 - 5 mM	Stabilizes the copper(I) ion and improves reaction efficiency.	[11]
Reducing Agent (Sodium Ascorbate)	1 - 5 mM	Reduces copper(II) to the active copper(I) state. A fresh solution is crucial for optimal results.	[11]

Step	Typical Incubation Time	Notes	References
Methionine Depletion	20 - 30 minutes	Helps to increase the incorporation efficiency of the methionine analog.	[5]
Metabolic Labeling	1 - 4 hours	Can be adjusted to study protein synthesis over different time scales. Shorter times provide better temporal resolution.	[5]
CuAAC Click Reaction	30 - 60 minutes	The reaction is generally rapid and proceeds to completion within this timeframe at room temperature.	[11]

Visualizations

Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. danabiosci.com [danabiosci.com]
• 4. Non-canonical amino acid labeling in proteomics and biotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolic Labeling with Noncanonical Amino Acids and Visualization by Chemoselective Fluorescent Tagging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Alkyne-containing Amino Acids - Jena Bioscience [jenabioscience.com]
• 7. interchim.fr [interchim.fr]
• 8. lumiprobe.com [lumiprobe.com]
• 9. Specific and quantitative labeling of biomolecules using click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Non-canonical amino acid labeling in proteomics and biotechnology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Acid Cleavable Biotin-Alkyne Improves Sensitivity for Direct Detection of Biotin Labeled Peptides in Biorthogonal Noncanonical Amino Acid Tagging Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Acid cleavable biotin-alkyne improves sensitivity for direct detection of biotin labeled peptides in BONCAT analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Development of a novel method for quantification of autophagic protein degradation by AHA labeling - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Peptide-Drug Conjugates Using Boc-Propargylglycine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Peptide-drug conjugates (PDCs) represent a promising therapeutic modality, combining the high target specificity of peptides with the potent cytotoxic effects of small molecule drugs. This approach minimizes off-target toxicity and enhances the therapeutic window of the conjugated drug. A key strategy in the synthesis of PDCs is the incorporation of non-natural amino acids with bioorthogonal reactive handles into the peptide sequence. Boc-propargylglycine, a non-natural amino acid with a terminal alkyne group, is an invaluable building block for this purpose.[1]

The propargyl group serves as a reactive handle for the highly efficient and specific Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction, a cornerstone of "click chemistry."[1][2] This reaction allows for the covalent conjugation of an azide-modified drug to the peptide backbone under mild conditions, offering high yields and selectivity.[2][3] These application notes provide a detailed protocol for the synthesis of PDCs using Boc-propargylglycine, from its incorporation into a peptide via Solid-Phase Peptide Synthesis (SPPS) to the final purification and characterization of the conjugate.

Principle of the Method

The synthesis of a peptide-drug conjugate using Boc-propargylglycine involves a multi-step process. First, the peptide is synthesized on a solid support using Boc-based Solid-Phase Peptide Synthesis (SPPS).[4][5][] During this process, Boc-propargylglycine is incorporated at a specific position in the peptide chain. Following the completion of the peptide sequence, the peptide is cleaved from the resin and deprotected. The alkyne-containing peptide is then reacted with an azide-modified drug via a CuAAC reaction. Finally, the resulting peptide-drug conjugate is purified and characterized.

Experimental Workflow

Caption: Overall workflow for the synthesis of a peptide-drug conjugate.

Materials and Methods

Materials

• Resins for Boc SPPS: Merrifield resin or PAM resin[7]

• Boc-protected amino acids: Standard protected amino acids and Boc-D-propargylglycine or Boc-L-propargylglycine

• Coupling reagents: HBTU, HATU, or DIC/Oxyma

• Boc deprotection solution: 50% Trifluoroacetic acid (TFA) in Dichloromethane (DCM)[7]

• Neutralization base: 10% Diisopropylethylamine (DIEA) in DCM

• Cleavage cocktail: e.g., HF or a low-HF alternative

• Azide-modified drug: Synthesized separately or commercially available

• CuAAC reagents:

  • Copper(II) sulfate (CuSO₄)

  • Sodium ascorbate

  • Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand (optional, but recommended)

• Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM), Acetonitrile (ACN), DMSO, and water (HPLC grade)

• Purification: Reversed-phase high-performance liquid chromatography (RP-HPLC) system and column (e.g., C18)

• Analysis: Mass spectrometer (e.g., ESI-MS or MALDI-TOF) and analytical RP-HPLC system

Protocols

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) with Boc-Propargylglycine

This protocol describes the manual synthesis of a peptide containing propargylglycine using the Boc/Bzl protection scheme.

• Resin Preparation: Swell the appropriate resin in DCM for 30 minutes.

• First Amino Acid Coupling: Couple the first Boc-protected amino acid to the resin according to standard protocols for Merrifield or PAM resins.[7]

• Deprotection:

  • Wash the resin with DCM.

  • Add 50% TFA in DCM to the resin and agitate for 20-30 minutes to remove the Boc protecting group.[7]

  • Wash the resin with DCM followed by isopropanol and then DCM.

• Neutralization:

  • Wash the resin with 10% DIEA in DCM for 2-5 minutes.

  • Wash again with DCM.

• Amino Acid Coupling:

  • Dissolve the next Boc-protected amino acid (including Boc-propargylglycine at the desired position) and a coupling reagent (e.g., HBTU) in DMF.

  • Add the activation mixture to the resin and agitate for 1-2 hours.

  • Monitor the coupling reaction using a qualitative test (e.g., Kaiser test).

• Washing: Wash the resin thoroughly with DMF and DCM.

• Repeat: Repeat the deprotection, neutralization, and coupling steps for each subsequent amino acid in the sequence.

• Final Deprotection: After the final coupling step, perform a final deprotection to remove the N-terminal Boc group.

• Cleavage and Global Deprotection:

  • Wash the resin with DCM and dry under vacuum.

  • Treat the resin with a suitable cleavage cocktail (e.g., HF) to cleave the peptide from the resin and remove side-chain protecting groups. This step should be performed by experienced personnel in a specialized apparatus.

  • Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize.

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol details the conjugation of the alkyne-containing peptide with an azide-modified drug.

• Preparation of Stock Solutions:

  • Alkyne-Peptide: Dissolve the lyophilized crude peptide in a suitable solvent (e.g., DMSO or a mixture of water and an organic solvent) to a final concentration of 1-10 mM.

  • Azide-Drug: Dissolve the azide-modified drug in DMSO to a concentration of 10-50 mM.

  • Copper(II) Sulfate: Prepare a 20 mM stock solution of CuSO₄ in sterile, deionized water.

  • Sodium Ascorbate: Prepare a fresh 100 mM stock solution of sodium ascorbate in sterile, deionized water.

  • THPTA Ligand (optional): Prepare a 50 mM stock solution of THPTA in sterile, deionized water or DMSO.

• Reaction Setup:

  • In a microcentrifuge tube, combine the alkyne-peptide solution and the azide-drug solution. A 1.5 to 3-fold molar excess of the azide-drug over the peptide is typically recommended.

  • If using a ligand, add THPTA to the reaction mixture to a final concentration of 0.5-1.0 mM. Mix gently.

  • Add the CuSO₄ solution to a final concentration of 0.1-0.5 mM.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 1-5 mM.

• Reaction Conditions:

  • Incubate the reaction at room temperature for 1-4 hours. The reaction progress can be monitored by RP-HPLC or mass spectrometry.

Protocol 3: Purification and Characterization of the Peptide-Drug Conjugate

This protocol provides a general method for purifying and characterizing the final PDC.

• Purification by RP-HPLC:

  • Dilute the crude reaction mixture with mobile phase A (e.g., 0.1% TFA in water).

  • Inject the sample onto a semi-preparative or preparative C18 RP-HPLC column.

  • Elute the PDC using a gradient of mobile phase B (e.g., 0.1% TFA in acetonitrile).

  • Collect the fractions containing the purified PDC.

• Characterization:

  • Analytical RP-HPLC: Assess the purity of the collected fractions by injecting a small aliquot onto an analytical C18 column.

  • Mass Spectrometry: Confirm the identity of the purified PDC by determining its molecular weight using ESI-MS or MALDI-TOF. The observed mass should correspond to the theoretical mass of the conjugate.

Data Presentation

The following tables present illustrative data for the synthesis and characterization of a hypothetical peptide-drug conjugate. Actual results will vary depending on the specific peptide sequence, drug, and reaction conditions.

Table 1: Illustrative Yields for Peptide Synthesis and Conjugation

Step	Product	Starting Material (mmol)	Yield (mg)	Yield (%)
SPPS & Cleavage	Crude Alkyne-Peptide	0.1	150	~75% (based on resin loading)
CuAAC Conjugation	Crude PDC	0.05	180	>90% (by HPLC)
RP-HPLC Purification	Purified PDC	180 mg	120	~67%

Table 2: Characterization Data for a Hypothetical Peptide-Drug Conjugate

Analysis	Parameter	Result
Analytical RP-HPLC	Purity	>98%
Retention Time	15.2 min
Mass Spectrometry (ESI-MS)	Theoretical Mass [M+H]⁺	3542.8 Da
Observed Mass [M+H]⁺	3542.9 Da

Visualizations

Caption: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Conclusion

The use of Boc-propargylglycine in SPPS provides a robust and efficient method for the site-specific incorporation of a terminal alkyne into a peptide sequence. This alkyne handle enables the straightforward conjugation of azide-modified drugs via CuAAC click chemistry, a highly selective and high-yielding reaction. The protocols outlined in these application notes provide a comprehensive guide for researchers in the field of drug development to synthesize and characterize well-defined peptide-drug conjugates for therapeutic applications.

References

• 1. nbinno.com [nbinno.com]
• 2. lifetein.com [lifetein.com]
• 3. Click Chemistry in Peptide-Based Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. researchgate.net [researchgate.net]
• 7. chempep.com [chempep.com]

Technical Notes & Optimization

preventing side reactions during Boc-propargylglycine coupling

Welcome to the technical support center for peptide synthesis involving Boc-propargylglycine. This resource is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting for side reactions and other issues encountered during the coupling of this versatile, non-natural amino acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the coupling of Boc-propargylglycine?

A1: While the propargyl group is generally stable under standard peptide coupling conditions, you may encounter common side reactions inherent to peptide synthesis. These include:

• Racemization: Loss of stereochemical integrity at the alpha-carbon of Boc-propargylglycine can occur, especially with prolonged activation times or the use of strong bases.[1][2]

• N-acylurea Formation: When using carbodiimide reagents like DCC or EDC, the activated carboxylic acid can rearrange to form a stable N-acylurea byproduct, which is unreactive and halts the coupling reaction.[2][3]

• Guanidinylation: Uronium or aminium-based coupling reagents (e.g., HATU, HBTU) can react with the free N-terminal amine of the peptide chain to form an irreversible guanidinium cap, terminating chain elongation. This is more likely if the carboxylic acid is not sufficiently pre-activated.[3][4]

• Incomplete Coupling: Due to factors like steric hindrance from the growing peptide chain or peptide aggregation on the solid support, the coupling reaction may not go to completion.[1][5]

Q2: Is the terminal alkyne of the propargyl group reactive under standard peptide coupling conditions?

A2: The terminal alkyne of the propargyl group is generally stable and unreactive under the standard conditions used for amide bond formation (e.g., using HATU, HBTU, or EDC/HOBt).[6][7] However, care should be taken to avoid unintentional exposure to transition metals, particularly copper(I), which can catalyze azide-alkyne cycloaddition ("click" chemistry) or other side reactions if corresponding reaction partners are present.[8][9]

Q3: How can I detect and quantify side reactions in my crude peptide product?

A3: The most effective analytical techniques for identifying and quantifying side products are High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS). HPLC can separate byproducts from the desired peptide, allowing for quantification based on peak area. MS is crucial for identifying the mass of these impurities, which helps in determining the nature of the side reaction.

Q4: Which coupling reagents are recommended for Boc-propargylglycine to minimize side reactions?

A4: For efficient coupling and to minimize racemization, onium salt-based reagents are highly recommended.

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is often preferred for its high reactivity and lower propensity to cause racemization.[1][4]

• HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) is also a very effective coupling reagent.[10]

• When using carbodiimides like EDC or DCC , it is essential to include a racemization-suppressing additive such as 1-Hydroxybenzotriazole (HOBt) or OxymaPure .[2][3]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Coupling Yield (Positive Kaiser test after coupling)	Incomplete Activation: The carboxylic acid of Boc-propargylglycine is not sufficiently activated before coupling.	Pre-activate Boc-propargylglycine: Dissolve the Boc-propargylglycine, coupling reagent (e.g., HATU), and a non-nucleophilic base (e.g., DIPEA) in DMF and allow it to pre-activate for 5-15 minutes before adding to the resin.[4]
Steric Hindrance: The growing peptide chain is sterically blocking access to the N-terminal amine.	Increase Reaction Time/Temperature: Extend the coupling time to 4 hours or overnight. A slight increase in temperature (e.g., to 30-40°C) can also improve reaction kinetics, but monitor for racemization.[1] Perform a Double Coupling: After the first coupling, wash the resin and repeat the coupling step with fresh reagents.[10]
Peptide Aggregation: The peptide chains on the solid support are aggregating, preventing reagent access.	Change Solvent: Switch from DMF to N-methylpyrrolidone (NMP) or add a small amount of DMSO to disrupt hydrogen bonding.[5] Use a Low-Load Resin: This increases the distance between peptide chains, reducing aggregation.[5]
Presence of a +51 Da Adduct in MS	Guanidinylation of N-terminus: The coupling reagent (e.g., HBTU, HATU) has directly reacted with the peptide's free amine.	Ensure Proper Pre-activation: Always add the coupling reagent to the carboxylic acid and base mixture first to form the active ester before introducing it to the amine component.[4]
Presence of Diastereomers (Racemization)	Over-activation/Strong Base: Prolonged activation time or the use of an excessively strong or concentrated base can lead to epimerization at the alpha-carbon.	Optimize Base: Use a weaker, non-nucleophilic base like N-methylmorpholine (NMM) or 2,4,6-collidine instead of DIPEA. Use the minimum amount of base necessary.[2] Control Temperature: Perform the coupling at 0°C or room temperature. Avoid elevated temperatures.[1] Add Racemization Suppressants: Always use additives like HOBt or OxymaPure when coupling with carbodiimides.[3]
Presence of N-acylurea Byproduct (with DCC/EDC)	Rearrangement of O-acylisourea intermediate: This is a known side reaction for carbodiimide coupling reagents.	Use an Additive: Add HOBt or OxymaPure to the reaction. These additives form an active ester that is less prone to this rearrangement.[2][3] Switch Coupling Reagent: Change to an onium salt-based reagent like HATU or HBTU.[1]

Experimental Protocols

Protocol 1: General Coupling of Boc-propargylglycine using HATU

This protocol is intended for solid-phase peptide synthesis (SPPS).

• Resin Preparation: Swell the peptide-resin in N,N-dimethylformamide (DMF) for 30 minutes. Perform the N-terminal Boc deprotection of the preceding amino acid using 20-50% trifluoroacetic acid (TFA) in dichloromethane (DCM). Wash the resin thoroughly with DCM (3x) followed by DMF (3x). Neutralize with a 10% solution of diisopropylethylamine (DIPEA) in DMF (2x) and wash again with DMF (3x).

• Pre-activation of Amino Acid: In a separate vessel, dissolve Boc-propargylglycine (3 eq. relative to resin loading) and HATU (2.9 eq.) in DMF. Add DIPEA (6 eq.) to this solution. Allow the pre-activation to proceed for 5-10 minutes at room temperature.

• Coupling Reaction: Add the activated amino acid solution to the swollen and deprotected resin. Agitate the mixture at room temperature for 1-2 hours.

• Monitoring and Washing: Perform a Kaiser test to check for the presence of free primary amines.[10] If the test is negative (indicating complete coupling), wash the resin with DMF (3x) and DCM (3x). If the test is positive, a second coupling may be required (repeat steps 2-4).

• Capping (Optional): If the coupling remains incomplete after a second attempt, cap the unreacted amines using a solution of acetic anhydride and DIPEA in DMF to prevent the formation of deletion sequences.[10]

Protocol 2: Coupling of Boc-propargylglycine using EDC/HOBt

This protocol is suitable for both solid-phase and solution-phase synthesis.

• Activation: In a round-bottom flask, dissolve Boc-propargylglycine (1.0 eq.) and HOBt (1.2 eq.) in anhydrous DCM or DMF. Cool the mixture to 0°C in an ice bath.

• Carbodiimide Addition: Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq.) to the cooled solution and stir for 30 minutes at 0°C.

• Amine Addition: In a separate flask, dissolve the amine component (e.g., the amino acid ester hydrochloride, 1.0 eq.) in DCM/DMF and add DIPEA (2.0 eq.) to neutralize the salt. Add this solution to the activated Boc-propargylglycine mixture.

• Coupling Reaction: Allow the reaction to warm to room temperature and stir for 3-12 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS.

• Work-up (for solution-phase): Once the reaction is complete, dilute the mixture with an organic solvent like ethyl acetate. Wash the organic phase sequentially with 1N HCl, saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Visualizations

Caption: Experimental workflow for SPPS coupling of Boc-propargylglycine.

References

• 1. benchchem.com [benchchem.com]
• 2. bachem.com [bachem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. peptide.com [peptide.com]
• 6. researchgate.net [researchgate.net]
• 7. nbinno.com [nbinno.com]
• 8. Aza-lysine peptide synthesis by copper-catalyzed reaction of Mannich reagents and aza-propargylglycines [morressier.com]
• 9. Copper–ligand clusters dictate size of cyclized peptide formed during alkyne–azide cycloaddition on solid support - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07491H [pubs.rsc.org]
• 10. benchchem.com [benchchem.com]

optimizing coupling efficiency of Boc-Pra-OH in automated peptide synthesizers

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for optimizing the coupling efficiency of N-α-Boc-L-propargylglycine (Boc-Pra-OH) in automated peptide synthesizers. Boc-Pra-OH is a non-canonical amino acid containing a terminal alkyne, which is invaluable for post-synthesis modifications via "click chemistry". However, its incorporation can present challenges. This guide offers troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to ensure successful and efficient peptide synthesis.

Troubleshooting Guide

This guide addresses specific issues that may arise during the coupling of Boc-Pra-OH.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Coupling Efficiency (Positive Kaiser Test after coupling)	1. Incomplete Activation: Standard coupling reagents may not be sufficiently reactive for Boc-Pra-OH. 2. Steric Hindrance: The propargyl side chain can present some steric bulk, hindering the approach of the activated amino acid. 3. Peptide Aggregation: The growing peptide chain may aggregate on the solid support, limiting reagent access.	1. Optimize Coupling Reagent: Switch to a more potent onium salt-based coupling reagent like HATU or HBTU. For carbodiimide-mediated couplings (e.g., DIC), the addition of an activating agent like OxymaPure is recommended. 2. Increase Reaction Time and/or Temperature: Extend the standard coupling time from 1-2 hours up to 4 hours. A moderate temperature increase (e.g., to 30-40°C) can also improve kinetics, but should be monitored to avoid potential side reactions. 3. Perform a Double Coupling: After the initial coupling reaction, wash the resin and repeat the coupling step with a fresh solution of activated Boc-Pra-OH.[1] 4. Address Aggregation: Utilize a low-load resin to increase the distance between peptide chains.
Suspected Side Reactions Involving the Alkyne Group	1. Reaction with Scavengers: Although generally stable, the terminal alkyne could potentially react with certain scavengers used during cleavage under harsh conditions. 2. Base-Catalyzed Isomerization: Strong bases could potentially promote isomerization of the alkyne.	1. Use Appropriate Scavengers: During final cleavage with strong acids like HF or TFMSA, use scavengers like anisole or p-cresol. The propargyl group is generally stable under standard TFA cleavage conditions. 2. Optimize Base Selection: Use a sterically hindered base like N,N-Diisopropylethylamine (DIEA) for neutralization and coupling activation, and use the minimum necessary amount.
Incomplete Deprotection of the Boc Group	1. Insufficient Acid Exposure: Inadequate time or concentration of TFA can lead to incomplete Boc removal. 2. Poor Resin Swelling: The resin may not be adequately swelled, preventing the deprotection reagent from accessing all sites.	1. Optimize Deprotection Protocol: Ensure a pre-wash with the TFA/DCM solution, followed by a longer deprotection step (20-30 minutes). 2. Ensure Proper Swelling: Allow the resin to swell completely in a suitable solvent like DCM or DMF before starting the synthesis cycle.

Frequently Asked Questions (FAQs)

Q1: What makes Boc-Pra-OH a "difficult" amino acid to couple?

A1: While not as challenging as some other sterically hindered amino acids, Boc-Pra-OH can present difficulties due to the steric bulk of its side chain. This can slow down the kinetics of the coupling reaction, potentially leading to incomplete incorporation if standard protocols are used.

Q2: Is the propargyl alkyne group stable during Boc-SPPS?

A2: Yes, the terminal alkyne of the propargyl group is generally stable under the standard conditions of Boc-based solid-phase peptide synthesis (SPPS), including repetitive treatments with TFA for Boc deprotection and exposure to common coupling reagents.

Q3: Which coupling reagents are most effective for Boc-Pra-OH?

A3: For challenging couplings, onium salt-based reagents are generally more effective than carbodiimides alone. HATU and HBTU are highly recommended for their high reactivity and ability to overcome steric hindrance. If using a carbodiimide like DIC, the addition of an activating agent such as HOBt or OxymaPure is crucial to enhance efficiency.

Q4: When should I consider using a "double coupling" protocol?

A4: A double coupling protocol is a robust strategy to ensure the complete incorporation of a difficult amino acid.[1] You should consider using it if a Kaiser test remains positive after an extended initial coupling time (e.g., > 2 hours). This involves washing the resin after the first coupling and then repeating the coupling step with fresh reagents.

Q5: How can I monitor the success of the Boc-Pra-OH coupling reaction?

A5: The most common method for monitoring the completion of coupling reactions in real-time is the qualitative Kaiser (ninhydrin) test. A positive result (blue or purple beads) indicates the presence of unreacted primary amines, signifying an incomplete reaction. A negative result (yellow or colorless beads) suggests the coupling is complete.

Data Presentation: Comparison of Coupling Reagents

The following table provides a qualitative comparison of common coupling reagents for sterically hindered amino acids like Boc-Pra-OH. The data is based on general performance for difficult couplings as direct quantitative comparisons for Boc-Pra-OH are not extensively documented.

Coupling Reagent	Class	Relative Reactivity	Advantages for Hindered Couplings	Potential Disadvantages
HATU	Aminium/Uronium Salt	Very High	Highly efficient, fast reaction times, effective for sterically hindered residues, suppresses racemization.[2]	Higher cost.
HBTU	Aminium/Uronium Salt	High	Widely used, cost-effective, good for many difficult couplings.[2]	May be less effective than HATU for severely hindered cases.
DIC/OxymaPure	Carbodiimide + Additive	Moderate to High	Cost-effective, low risk of racemization.	May require longer reaction times.
DIC/HOBt	Carbodiimide + Additive	Moderate	Traditional and cost-effective.	Less reactive than OxymaPure-based combinations.

Experimental Protocols

Protocol 1: Automated Coupling of Boc-Pra-OH using HATU

This protocol is recommended for achieving high coupling efficiency of the sterically hindered Boc-Pra-OH in an automated peptide synthesizer.

Reagents:

• Boc-Pra-OH

• HATU

• N,N-Diisopropylethylamine (DIEA)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Suitable resin (e.g., MBHA for C-terminal amide)

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF for 30 minutes.

• Boc Deprotection:

  • Treat the resin with 50% TFA in DCM for 2 minutes (pre-wash).

  • Drain and treat with a fresh solution of 50% TFA in DCM for 20-30 minutes.

  • Wash the resin thoroughly with DCM (3x), Isopropanol (2x), and DMF (3x).

• Neutralization:

  • Treat the resin with 10% DIEA in DMF for 2 minutes. Repeat this step.

  • Wash the resin with DMF (3x).

• Coupling:

  • In a separate vessel, dissolve Boc-Pra-OH (3 eq.), HATU (2.9 eq.), and HOBt (3 eq.) in a minimal amount of DMF.

  • Add DIEA (6 eq.) to the mixture and allow it to pre-activate for 1-2 minutes.

  • Immediately add the activated amino acid solution to the resin.

  • Agitate the reaction mixture for 2-4 hours at room temperature.

• Monitoring and Washing:

  • Perform a Kaiser test to monitor for completion.

  • If the Kaiser test is positive, perform a second coupling (see Protocol 2).

  • If the Kaiser test is negative, wash the resin thoroughly with DMF (3x) and DCM (3x).

• Repeat Cycle: Continue with the next amino acid in the sequence.

Protocol 2: Double Coupling Strategy for Boc-Pra-OH

This protocol should be implemented if a Kaiser test is positive after the initial coupling described in Protocol 1.

Procedure:

• Wash after First Coupling: After the initial coupling reaction, wash the resin thoroughly with DMF (3x) to remove all reagents and byproducts.

• Repeat Coupling Step: Prepare a fresh solution of activated Boc-Pra-OH as described in step 4 of Protocol 1.

• Second Coupling Reaction: Add the fresh activated amino acid solution to the resin and agitate for an additional 1-2 hours.

• Monitoring and Washing:

  • Perform a Kaiser test.

  • If the test is now negative, wash the resin with DMF (3x) and DCM (3x) and proceed to the next cycle.

  • If the test remains positive, consider capping the unreacted amines with acetic anhydride to prevent the formation of deletion sequences.

Visualizations

Caption: Automated synthesis workflow for Boc-Pra-OH incorporation.

Caption: Troubleshooting logic for incomplete Boc-Pra-OH coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Incomplete Boc Deprotection in SPPS

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting incomplete Nα-tert-butyloxycarbonyl (Boc) deprotection during Solid-Phase Peptide Synthesis (SPPS).

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of incomplete Boc deprotection?

Incomplete Boc deprotection can arise from several factors, often related to the peptide sequence, reaction conditions, or reagent quality. The primary reasons include:

• Insufficient Acid Strength or Concentration : The acidic conditions, typically using trifluoroacetic acid (TFA), may not be strong enough or the concentration of the acid may be too low to completely remove the Boc group.[1][2] Some substrates or specific amino acid derivatives, like Boc-His(pi-Bom), are known to be more resistant to deprotection under standard conditions.[3][4]

• Inadequate Reaction Time : The duration of the deprotection step may be too short. While many deprotections are complete within 30 minutes, challenging sequences or sterically hindered amino acids might require extended reaction times.[1][2]

• Poor Resin Swelling : In SPPS, if the resin does not swell properly in the deprotection solvent, the acid cannot efficiently access all the peptide chains, leading to incomplete deprotection.[1][2][3] Interestingly, 100% TFA can cause less resin swelling than a 55% TFA solution in dichloromethane (DCM), which may result in lower purity peptides.[2][5]

• Steric Hindrance : Amino acids with bulky side chains near the N-terminus can sterically hinder the approach of the acid to the Boc group, slowing down the cleavage reaction.[1][2][3]

• Peptide Aggregation : Peptides with strong secondary structures or those prone to aggregation can hinder reagent access to the N-terminus, leading to incomplete removal of the Boc group.[3]

• Reagent Degradation : The acid used for deprotection must be fresh. The presence of water in TFA can decrease its effective acidity.[1][2]

Q2: How can I detect incomplete Boc deprotection?

Several analytical and colorimetric methods can be used to identify incomplete deprotection:

• Qualitative Colorimetric Tests : The Kaiser test is a highly sensitive method for detecting the presence of free primary amines after a successful deprotection step.[6][7][8] A positive result (intense blue color) indicates the presence of free amines, while a negative result (yellow or colorless) suggests the Boc group is still attached.[1][6] For N-terminal proline, which is a secondary amine, the Kaiser test is unreliable; the Chloranil test is a suitable alternative.[8][9][10]

• Chromatography (HPLC/LC-MS) : Analysis of the crude peptide by HPLC or LC-MS is a definitive way to detect incomplete deprotection.[2] The presence of deletion sequences (peptides missing one or more amino acids) or the Boc-protected starting material is a clear indicator of a failed deprotection step.[1]

• Thin-Layer Chromatography (TLC) : TLC is a quick method to monitor the reaction by observing the disappearance of the starting material and the appearance of the deprotected product, which will have a different Rf value.[1][2]

Q3: What are the standard conditions for Boc deprotection in SPPS?

A typical Boc deprotection step involves treating the peptide-resin with a solution of 50% trifluoroacetic acid (TFA) in dichloromethane (DCM) for about 15-30 minutes at room temperature.[1][11] This is often preceded by a brief pre-wash with the same solution.[1] Following deprotection, the resin must be thoroughly washed to remove residual acid and then neutralized with a base, such as 5-10% diisopropylethylamine (DIEA) in DMF, before the next coupling step.[1][12]

Q4: How can I optimize the deprotection reaction if it is incomplete?

If you detect incomplete deprotection, consider the following optimization strategies:

• Increase Reaction Time : Extend the deprotection time, for example, from 30 minutes to 1-2 hours, and monitor the progress.[2]

• Increase TFA Concentration : While 50% TFA/DCM is standard, increasing the concentration may be necessary for difficult sequences. However, be aware that 100% TFA can reduce resin swelling.[2][5]

• Change the Acidic Reagent : For particularly stubborn Boc groups, a stronger acidic system like 4M HCl in dioxane can be an effective alternative.[2][13][14]

• Elevate the Temperature : Gently increasing the reaction temperature (e.g., to 40°C) can enhance the rate of cleavage, but this should be done cautiously as it may also promote side reactions.[2]

Q5: What is the role of scavengers in Boc deprotection?

During acid-catalyzed Boc deprotection, a reactive tert-butyl cation is generated.[12][13][14][15] This electrophile can alkylate nucleophilic amino acid side chains, particularly Tryptophan (Trp), Methionine (Met), Cysteine (Cys), and Tyrosine (Tyr), leading to undesired side products.[13][14][15] Scavengers are reagents added to the deprotection or final cleavage cocktail to trap these reactive carbocations, preventing them from modifying the peptide.[13][14][15] Common scavengers include triisopropylsilane (TIS), water, 1,2-ethanedithiol (EDT), and thioanisole.[1][15] A widely used general-purpose cocktail for final cleavage is TFA/TIS/H₂O (95:2.5:2.5 v/v/v).[14][15]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving issues related to incomplete Boc deprotection.

Problem	Possible Cause	Recommended Solution
HPLC/LC-MS shows significant deletion sequences or unreacted starting material.	1. Insufficient Deprotection Time	Increase the deprotection reaction time to 1-2 hours and monitor completion with a qualitative test like the Kaiser test.[1][2]
2. Low TFA Concentration/Activity	Ensure the TFA is fresh and anhydrous. Consider using a higher concentration of TFA or switch to a stronger deprotection reagent like 4M HCl in dioxane.[1][2]
3. Poor Resin Swelling	Ensure the resin is fully swollen in an appropriate solvent (e.g., DCM) for 30-60 minutes before deprotection.[1] Using 55% TFA in DCM may improve swelling compared to 100% TFA.[2]
4. Steric Hindrance or Difficult Sequence	For sterically hindered residues or aggregating sequences, increase the reaction time and/or gently increase the temperature.[1][2] Prolonged deprotection steps are especially important for residues like Boc-His(pi-Bom).[4]
5. Incomplete Neutralization	After deprotection, ensure complete neutralization of the TFA salt with a suitable base (e.g., 5-10% DIEA in DMF) to free the N-terminal amine for the next coupling step.[1]
Kaiser test is negative (yellow) after the deprotection step.	1. Incomplete Boc Removal	The N-terminal amine is still protected. Follow the solutions for Cause 1-4 above to ensure complete deprotection.
2. N-terminal Proline	The Kaiser test is not reliable for secondary amines like proline.[8] Use the Chloranil test to confirm the presence of a free secondary amine.[9][10]

Quantitative Data on Deprotection Conditions

The efficiency of Boc deprotection is highly dependent on the acid, solvent, and reaction time. The following table summarizes the results from a study optimizing deprotection conditions for a model tetrapeptide (APFG).

Entry	Deprotection Conditions (Acid/Solvent)	Time (min)	Yield of Target Peptide (%)	Average Deprotection Efficiency per Cycle (%)
1	50% TFA / DCM	5	78	93.9
2	50% TFA / DCM	2 x 30	>99	~100
3	4 M HCl / Dioxane	5	85	95.9
4	4 M HCl / Dioxane	2 x 30	>99	~100
Data adapted from a study on a model peptide to identify optimal deprotection cocktails.[16]

Experimental Protocols

Protocol 1: Standard Boc Deprotection in SPPS

This protocol describes a standard cycle for removing the Nα-Boc group from a peptide-resin.

• Resin Swelling : Swell the peptide-resin in dichloromethane (DCM) for at least 30-60 minutes in the reaction vessel.[1][17]

• Pre-wash : Drain the solvent and add the deprotection solution (e.g., 50% TFA in DCM). Agitate for 1-5 minutes and then drain.[1][17]

• Deprotection : Add a fresh portion of the deprotection solution to the resin. Agitate the mixture at room temperature for 20-30 minutes.[1]

• Washing : Drain the deprotection solution. Wash the resin thoroughly with DCM (3-5 times) and then isopropanol (IPA) to remove residual TFA.[1][17]

• Neutralization : Wash the resin with DCM (3 times). Add a neutralization solution (e.g., 5% DIEA in DCM or DMF) and agitate for 1-2 minutes. Repeat the neutralization step.[1]

• Final Washing : Wash the resin thoroughly with DCM (3-5 times) to remove excess base before proceeding to the next amino acid coupling step.[1]

Protocol 2: Kaiser (Ninhydrin) Test

This protocol is used to qualitatively detect free primary amines on the resin.[6] A positive result (blue color) is expected after a successful deprotection step.

Reagents:

• Reagent A : 1.0 mL of a 0.01M KCN aqueous solution diluted with 49 mL of pyridine.[6][8]

• Reagent B : 1.0 g of ninhydrin dissolved in 20 mL of n-butanol.[8]

• Reagent C : 40 g of phenol dissolved in 20 mL of n-butanol.[8]

Procedure:

• Place a small sample of the peptide-resin (1-5 mg or 10-15 beads) into a small test tube.[6][8]

• Add 2-3 drops of each Reagent (A, B, and C) to the test tube.[8]

• Heat the mixture at 100-120°C for 2-5 minutes.[8][9]

• Observe the color. An intense blue color in the solution and/or on the beads indicates the presence of free primary amines.[6] A yellow or colorless solution indicates a failed deprotection.[6]

Protocol 3: Chloranil Test

This test is used to detect free secondary amines (like N-terminal proline) but also works for primary amines.[9]

Reagents:

• Reagent A : 2% acetaldehyde in N,N-dimethylformamide (DMF).[9]

• Reagent B : 2% chloranil in DMF.[9]

Procedure:

• Place a small sample of the washed peptide-resin into a test tube.[9]

• Add 2-3 drops of Reagent A and 2-3 drops of Reagent B.[10]

• Let the mixture stand at room temperature for 5 minutes.[9][10]

• Observe the color of the resin beads. A blue or bluish-green color indicates the presence of free amines.[9][10]

Visualizations

Caption: Troubleshooting workflow for incomplete Boc deprotection.

Caption: Mechanism of Boc deprotection and scavenger action.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Amino acid deletion products resulting from incomplete deprotection of the Boc group from Npi-benzyloxymethylhistidine residues during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. chempep.com [chempep.com]
• 8. peptide.com [peptide.com]
• 9. Commonly Used Colorimetric Reagents in SPPS peptide solutions - Dilun Biotechnology [peptidescientific.com]
• 10. peptide.com [peptide.com]
• 11. chempep.com [chempep.com]
• 12. peptide.com [peptide.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Purification of Propargylglycine-Containing Peptides by HPLC

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions for the purification of propargylglycine-containing peptides using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

Frequently Asked Questions (FAQs)

Q1: What is propargylglycine and why is it incorporated into peptides?

A1: Propargylglycine is a non-natural amino acid that contains a terminal alkyne group.[1] This alkyne serves as a chemical handle for "click chemistry," specifically the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This allows for the precise and efficient attachment of other molecules, such as labels (fluorophores), drugs, or polymers like PEG, to the peptide.[1] This modification is crucial for creating complex peptide conjugates for targeted drug delivery, advanced imaging, and improving therapeutic properties.[1]

Q2: What is the recommended HPLC column for purifying propargylglycine-containing peptides?

A2: The standard and most widely used column for peptide purification, including those with propargylglycine, is a silica-based reversed-phase C18 column.[2] It is crucial to select a column with a suitable pore size, typically 100 Å or 300 Å, to allow the peptide to access the hydrophobic stationary phase within the particles, which is essential for achieving good separation and loading capacity.[3][4]

Q3: What are the standard mobile phases for this type of purification?

A3: The most common mobile phase system consists of:

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade water.[2]

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade acetonitrile (ACN).[2]

TFA acts as an ion-pairing agent, which sharpens peaks and improves resolution.[3] For applications sensitive to TFA, such as mass spectrometry (LC/MS), 0.1% formic acid can be used as an alternative, although it may provide different selectivity.[3]

Q4: Is the alkyne group of propargylglycine stable during standard RP-HPLC conditions?

A4: Yes, the propargyl group is generally stable under the acidic conditions (0.1% TFA) and organic solvents used in standard RP-HPLC. Side reactions involving the alkyne are more commonly associated with specific reaction conditions, such as the presence of copper catalysts used in click chemistry, rather than the purification process itself.[5]

Q5: How does incorporating propargylglycine affect a peptide's retention time in RP-HPLC?

A5: The propargylglycine side chain is hydrophobic. Its incorporation will increase the overall hydrophobicity of the peptide. In reversed-phase HPLC, where retention is based on hydrophobicity, this will typically lead to a longer retention time compared to a similar peptide without this residue.[6]

HPLC Troubleshooting Guide

This guide addresses common problems encountered during the HPLC purification of propargylglycine-containing peptides.

Problem: Poor or No Retention (Peptide Elutes in the Solvent Front)

Q: My peptide is eluting immediately with the solvent front and not binding to the column. What is wrong?

A: This is a common issue that typically points to a problem with the sample solvent or column equilibration.

• Potential Cause 1: Sample Solvent is Too Strong. If your peptide is dissolved in a solvent with a higher percentage of organic content (e.g., 25% ACN) than the starting percentage of your HPLC gradient (e.g., 5% ACN), a large injection volume will not be sufficiently diluted upon injection. This strong solvent plug will carry your peptide straight through the column without allowing it to bind.[7]

  • Solution: Whenever possible, dissolve your crude peptide in Mobile Phase A (0.1% TFA in water) or the weakest solvent in which it is soluble. If you must use an organic solvent for solubility, keep the percentage as low as possible and reduce your injection volume.[7]

• Potential Cause 2: Inadequate Column Equilibration. The column must be fully equilibrated to the initial gradient conditions before injection.

  • Solution: Equilibrate the column with the starting mobile phase composition (e.g., 95% A/5% B) for at least 5-10 column volumes, or until the baseline is stable.[8]

Problem: Poor Peak Shape (Broadening, Tailing, or Splitting)

Q: Why are my purified peptide peaks broad and not sharp?

A: Broad peaks lead to poor resolution and impure fractions. Several factors can be the cause.

• Potential Cause 1: Column Contamination or Degradation. Over time, columns can become contaminated with strongly retained impurities or the stationary phase can degrade.[9]

  • Solution: Clean the column according to the manufacturer's instructions, often by washing with strong organic solvents. If performance does not improve, replace the guard column or the analytical/preparative column.[10]

• Potential Cause 2: Large Injection Volume or Sample Overload. Injecting too much sample volume or mass can lead to band broadening.[9]

  • Solution: Reduce the injection volume or the concentration of the sample.

• Potential Cause 3: Extra-Column Volume. Excessive tubing length or diameter between the column and the detector can cause peaks to broaden.[11]

  • Solution: Use tubing with a narrow internal diameter and keep the length as short as possible.

Q: What causes my peptide peaks to tail?

A: Tailing is often caused by unwanted secondary interactions between the peptide and the column.

• Potential Cause: Residual Silanol Interactions. Free silanol groups on the silica surface of the column packing can interact with basic residues on the peptide, causing tailing.[12]

  • Solution: Ensure the mobile phase contains an ion-pairing agent like 0.1% TFA. The acidic pH protonates the silanols, minimizing these secondary interactions.[12]

Q: Why are my peaks splitting into two?

A: Split peaks usually indicate a disruption in the flow path.

• Potential Cause: Column Void or Clogged Frit. A void at the head of the column or a partially blocked inlet frit can cause the sample to travel through two different paths, resulting in a split peak.[12]

  • Solution: First, try reversing and flushing the column (disconnect it from the detector first). If this doesn't work, the column may need to be replaced. Using in-line filters and guard columns can prevent this problem.[12]

Problem: Poor Resolution

Q: I cannot separate my target peptide from a closely eluting impurity. What should I do?

A: Improving resolution is key to achieving high purity.

• Potential Cause 1: Gradient is Too Steep. A rapid increase in the percentage of organic solvent may not provide enough time for the components to separate.[13]

  • Solution: Make the gradient shallower. Decrease the %B/minute slope across the region where your peptide elutes. This increases the time the peptide spends interacting with the stationary phase, improving separation.[13]

• Potential Cause 2: Incorrect Mobile Phase or Column Chemistry. The chosen conditions may not be optimal for your specific peptide.

  • Solution: Explore different column chemistries (e.g., C8 instead of C18) or different mobile phase additives. Sometimes changing the pH can dramatically alter selectivity.[13]

Data Presentation

Table 1: Typical Starting Parameters for RP-HPLC Purification of Propargylglycine-Peptides

Parameter	Analytical Scale	Preparative Scale
Column	C18, 4.6 x 150 mm, 3-5 µm	C18, 21.2 x 150 mm, 5-10 µm
Pore Size	100 Å or 300 Å	100 Å or 300 Å
Mobile Phase A	0.1% TFA in Water	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile	0.1% TFA in Acetonitrile
Flow Rate	1.0 mL/min	15-20 mL/min
Detection	UV at 215-220 nm	UV at 220 nm
Typical Gradient	5-65% B over 30 min	20-50% B over 30 min
Column Temp.	Ambient to 40 °C	Ambient

Experimental Protocols

Protocol: Preparative RP-HPLC Purification of a Crude Propargylglycine-Containing Peptide

This protocol outlines a general procedure for purifying a crude synthetic peptide.

1. Sample Preparation: a. Dissolve the crude lyophilized peptide in Mobile Phase A (0.1% TFA in water) to a concentration of 1-10 mg/mL. b. If solubility is low, add the minimum amount of Mobile Phase B (Acetonitrile) required to dissolve the peptide. Alternatively, sonicate the solution briefly. c. Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.[8]

2. HPLC System Preparation: a. Ensure solvent reservoirs are filled with freshly prepared and degassed mobile phases. b. Purge the pump lines to remove any air bubbles.

3. Column Equilibration: a. Install the preparative C18 column. b. Equilibrate the column with the initial mobile phase conditions (e.g., 95% A, 5% B) at the desired flow rate for at least 5-10 column volumes, or until a stable baseline is observed at the detector.[8]

4. Method Execution and Fraction Collection: a. Inject the filtered peptide sample onto the equilibrated column.[8] b. Begin the elution gradient. A typical shallow gradient for peptides is a 1% per minute increase in Mobile Phase B.[13] c. Monitor the chromatogram at ~220 nm. d. Set the fraction collector to collect fractions across the main peak(s) of interest.[8]

5. Post-Purification and Analysis: a. After the gradient is complete, wash the column with 100% Mobile Phase B to elute any strongly retained impurities, then re-equilibrate to initial conditions.[8] b. Analyze a small aliquot of each collected fraction using analytical RP-HPLC to determine its purity. c. Pool the fractions that meet the desired purity specification (e.g., >98%).[8] d. Freeze the pooled fractions and lyophilize to obtain the purified peptide as a white, fluffy powder.

Visualizations

Caption: Workflow for the purification of propargylglycine-containing peptides.

Caption: Decision tree for troubleshooting poor peak resolution in HPLC.

References

• 1. nbinno.com [nbinno.com]
• 2. bachem.com [bachem.com]
• 3. agilent.com [agilent.com]
• 4. mac-mod.com [mac-mod.com]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reddit.com [reddit.com]
• 8. benchchem.com [benchchem.com]
• 9. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 10. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 11. HPLC Troubleshooting Guide [scioninstruments.com]
• 12. agilent.com [agilent.com]
• 13. HPLC Tech Tip: Approach to Peptide Analysis | Phenomenex [phenomenex.com]

Technical Support Center: Managing Aggregation of Hydrophobic Peptides Containing Boc-Propargylglycine

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the aggregation of hydrophobic peptides containing N-Boc-propargylglycine.

Troubleshooting Guides

This section offers solutions to common problems encountered during the synthesis, purification, and handling of hydrophobic peptides incorporating Boc-propargylglycine.

Problem 1: Poor Resin Swelling and Clumping During Solid-Phase Peptide Synthesis (SPPS)

Possible Cause: On-resin aggregation of the growing peptide chain due to strong intermolecular hydrophobic interactions and hydrogen bonding. The bulky Boc-propargylglycine residue can contribute to steric hindrance and promote aggregation.[1][2]

Solutions:

Strategy	Description	Key Considerations
Resin Selection	Use a low-loading resin (e.g., 0.1-0.4 mmol/g) to increase the distance between peptide chains.[1] Consider resins with enhanced swelling properties like polyethylene glycol (PEG)-based resins (e.g., NovaSyn® TG).[1]	Lower loading may reduce the overall yield per batch.
Solvent Choice	Switch from standard solvents like Dichloromethane (DCM) to more polar aprotic solvents such as N,N-Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), or Dimethyl sulfoxide (DMSO).[3] A "magic mixture" of DCM/DMF/NMP (1:1:1) can also be effective.	NMP is often superior to DMF for solvating growing peptide chains.[4]
Chaotropic Agents	Wash the resin with a solution of a chaotropic salt (e.g., 0.8 M NaClO₄ or LiCl in DMF) before the coupling step to disrupt secondary structures.[3]	Ensure thorough washing after the chaotropic salt treatment to avoid interference with the coupling reaction.
Microwave Synthesis	Perform coupling and deprotection steps at elevated temperatures using a microwave peptide synthesizer. Microwave energy can disrupt intermolecular hydrogen bonds and improve reaction efficiency for difficult sequences.[3]	Optimize temperature to avoid racemization of sensitive amino acids.
Backbone Protection	Incorporate backbone-protecting groups like 2,4-dimethoxybenzyl (Dmb) or 2-hydroxy-4-methoxybenzyl (Hmb) on the α-nitrogen of an amino acid residue every 6-7 residues to prevent hydrogen bonding.	Coupling onto a Dmb/Hmb-protected residue can be sterically hindered and may require stronger coupling reagents.
Pseudoproline Dipeptides	Strategically insert pseudoproline dipeptides to introduce a "kink" in the peptide backbone, disrupting the formation of β-sheets which are a common cause of aggregation.	The native serine, threonine, or cysteine residue is regenerated during the final cleavage from the resin.

Problem 2: Incomplete or Slow Coupling Reactions

Possible Cause: Aggregation of the peptide-resin is preventing the activated amino acid from accessing the N-terminus of the growing peptide chain.[3] The steric bulk of Boc-propargylglycine can also contribute to slower coupling kinetics.

Solutions:

Strategy	Description	Key Considerations
Stronger Coupling Reagents	Use more potent activating agents such as HBTU, HATU, or PyBOP.[5]	Be mindful of potential side reactions and racemization with highly reactive coupling agents.
Increased Reagent Excess and Time	Increase the equivalents of the amino acid and coupling reagent and extend the coupling time. Performing a double coupling (repeating the coupling step) can also be beneficial.[5]	Increasing reagent excess will increase costs. Monitor for side reactions with extended reaction times.
Elevated Temperature	Perform the coupling reaction at a higher temperature (e.g., 50-60°C) to increase reaction kinetics.[3]	This is often done in conjunction with microwave synthesis.
In Situ Neutralization (for Boc chemistry)	In Boc-SPPS, neutralization of the N-terminal amine simultaneously with the coupling reaction can improve efficiency for difficult sequences by minimizing the time the deprotected amine is in a neutral state, which is prone to aggregation.[6]	This is a key advantage of Boc chemistry for hydrophobic peptides.[7]

Problem 3: Post-Cleavage Insolubility and Precipitation of the Crude Peptide

Possible Cause: The hydrophobic nature of the peptide, exacerbated by the presence of Boc-propargylglycine, leads to aggregation and precipitation upon removal from the resin and exposure to aqueous environments.

Solutions:

Strategy	Description	Key Considerations
Initial Solubilization Attempt	Test the solubility of a small amount of the lyophilized peptide first.[8] Start with sterile, deionized water. If unsuccessful, proceed to organic solvents.[8]	Always bring the peptide to room temperature in a desiccator before adding solvent to avoid condensation.[8]
Organic Co-solvents	Dissolve the peptide in a minimal amount of an organic solvent like DMSO, DMF, or acetonitrile (ACN).[8] Once dissolved, slowly add the desired aqueous buffer dropwise while vortexing.[8]	If the solution becomes cloudy, the solubility limit has been exceeded.[8] DMSO is often preferred for biological applications due to its lower toxicity.[8]
pH Adjustment	Determine the peptide's theoretical isoelectric point (pI). Adjust the pH of the solution away from the pI to increase the net charge and promote electrostatic repulsion. For basic peptides (net positive charge), use a dilute acidic solution (e.g., 10% acetic acid). For acidic peptides (net negative charge), use a dilute basic solution (e.g., 10% ammonium bicarbonate).[1][9]	Ensure the pH is compatible with your downstream application.
Sonication	Use a sonication bath to provide energy to break up small aggregates and aid dissolution.[2] Use short pulses and keep the sample on ice to prevent heating.	Over-sonication can potentially lead to peptide degradation.
"Magic Mixture"	For extremely difficult cases, a mixture of DCM/DMF/NMP (1:1:1) with 1% Triton X-100 and 2 M ethylene carbonate can be used for solubilization.[2]	This mixture is generally not suitable for biological assays and is intended for analytical purposes.

Frequently Asked Questions (FAQs)

Q1: Why are peptides containing Boc-propargylglycine prone to aggregation?

A1: Peptides containing Boc-propargylglycine can be prone to aggregation for several reasons. The Boc protecting group itself is hydrophobic and bulky, which can promote intermolecular interactions.[1] Furthermore, propargylglycine is a non-polar amino acid, and a high content of hydrophobic residues in a peptide sequence is a primary driver of aggregation.[9] This aggregation is often due to the formation of stable secondary structures, like β-sheets, through inter-chain hydrogen bonding.

Q2: How can I predict if my peptide sequence containing Boc-propargylglycine is likely to aggregate?

A2: While precise prediction is challenging, certain patterns increase the risk of aggregation. Stretches of contiguous hydrophobic and β-branched amino acids are strong indicators. Computational tools and aggregation prediction algorithms can also provide an estimation of aggregation propensity. During synthesis, monitoring the Fmoc deprotection profile can give real-time indications of on-resin aggregation; a broadening of the deprotection peak suggests that aggregation is occurring.

Q3: Can the choice between Boc and Fmoc synthesis strategies affect the aggregation of my Boc-propargylglycine-containing peptide?

A3: Yes, for hydrophobic peptides, Boc-based SPPS can offer advantages over the more common Fmoc-based strategy.[10] The repeated treatments with a strong acid (like TFA) in Boc chemistry to deprotect the N-terminus help to disrupt peptide aggregates as they form by protonating the peptide backbone.[10] In contrast, the milder basic conditions used for Fmoc deprotection do not have this effect.

Q4: How can I detect and characterize peptide aggregates?

A4: Several methods can be used to detect and characterize peptide aggregation:

• Visual Inspection: The simplest method is to check for visible precipitates, cloudiness, or gel formation in your peptide solution.[8]

• UV-Vis Spectroscopy: An increase in light scattering can be observed as an increase in absorbance at wavelengths where the peptide does not have a chromophore (e.g., 340-600 nm).

• Dynamic Light Scattering (DLS): This technique measures the size distribution of particles in a solution and can detect the presence of larger aggregates.

• Size Exclusion Chromatography (SEC): Aggregates will elute earlier than the monomeric peptide.

• Thioflavin T (ThT) Assay: This fluorescent dye binds to β-sheet-rich structures, such as amyloid fibrils, resulting in a significant increase in fluorescence intensity.

Q5: What is the recommended storage procedure for peptides containing Boc-propargylglycine to minimize aggregation?

A5: Lyophilized peptides are generally stable and should be stored at -20°C or colder in a desiccated environment.[8] For peptides in solution, it is best to prepare fresh solutions for each experiment. If storage in solution is necessary, aliquot the peptide into single-use volumes to avoid repeated freeze-thaw cycles, which can promote aggregation, and store at -80°C. The choice of storage buffer is also critical; avoid buffers that are close to the peptide's isoelectric point.

Experimental Protocols & Visualizations

Protocol 1: Stepwise Solubilization of a Hydrophobic Peptide

• Initial Attempt: Begin by attempting to dissolve a small, known amount of the lyophilized peptide in sterile, deionized water. Vortex briefly.

• pH Adjustment: If the peptide is insoluble, calculate its net charge at neutral pH.

  • If the net charge is positive (basic peptide), add a small amount of 10% acetic acid dropwise until the peptide dissolves.

  • If the net charge is negative (acidic peptide), add a small amount of 10% ammonium bicarbonate solution dropwise until dissolved.

• Organic Co-solvent: If the peptide remains insoluble, take a fresh aliquot of the lyophilized peptide. Dissolve it in a minimal volume of DMSO (e.g., 10-20 µL). Once fully dissolved, slowly add your desired aqueous buffer to the DMSO-peptide solution dropwise while continuously vortexing. Stop if the solution becomes cloudy.

• Sonication: If a small amount of precipitate remains, place the vial in a sonication bath for 3 cycles of 10-15 seconds, keeping the sample on ice between cycles to prevent heating.

Caption: Workflow for solubilizing hydrophobic peptides.

Protocol 2: On-Resin Aggregation Disruption with a Chaotropic Agent

This protocol is intended for use during SPPS when on-resin aggregation is suspected (e.g., after a difficult coupling).

• Fmoc Deprotection: Perform the standard Fmoc deprotection protocol and wash the resin thoroughly with DMF.

• Chaotropic Wash: Wash the peptide-resin twice with a solution of 0.8 M NaClO₄ in DMF for 1 minute each time. This step helps to disrupt secondary structures.

• DMF Wash: Wash the resin thoroughly with DMF (at least 5 times) to completely remove the chaotropic salt.

• Coupling: Proceed with the coupling of the next amino acid using your standard or an optimized protocol (e.g., with a stronger coupling reagent).

Caption: On-resin workflow for aggregation disruption.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. peptide.com [peptide.com]
• 4. biotage.com [biotage.com]
• 5. benchchem.com [benchchem.com]
• 6. In situ neutralization in Boc-chemistry solid phase peptide synthesis. Rapid, high yield assembly of difficult sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. peptide.com [peptide.com]
• 8. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 9. bachem.com [bachem.com]
• 10. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of the Alkyne Group During TFA Cleavage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to the stability of alkyne groups during trifluoroacetic acid (TFA) cleavage procedures.

Frequently Asked Questions (FAQs)

Q1: Is the alkyne functional group itself stable to standard TFA cleavage conditions?

A1: Yes, the carbon-carbon triple bond of an alkyne is generally stable under the acidic conditions of a standard TFA cleavage cocktail (e.g., 95% TFA, with scavengers like water and triisopropylsilane (TIS)) used in solid-phase peptide synthesis (SPPS). The primary concerns are not the degradation of the alkyne itself, but potential side reactions and the stability of any protecting groups on a terminal alkyne.

Q2: Why is a protecting group used for a terminal alkyne in synthesis?

A2: A protecting group, most commonly a trialkylsilyl group like trimethylsilyl (TMS) or triisopropylsilyl (TIPS), is used to prevent the acidic terminal alkyne proton from interfering with subsequent chemical reactions during synthesis. These protecting groups are typically removed in a separate step before the final TFA cleavage of the peptide from the resin.

Q3: Are silyl protecting groups on an alkyne stable to TFA?

A3: The stability of silyl protecting groups to TFA is highly dependent on their steric bulk.

• Trimethylsilyl (TMS): This group is very labile and can be cleaved under both acidic and basic conditions. It is not stable to standard TFA cleavage cocktails.

• Triisopropylsilyl (TIPS): This is a much bulkier group and is significantly more stable to acidic conditions than TMS. While it is relatively stable to TFA, prolonged exposure can lead to its cleavage. For complete and clean removal, orthogonal deprotection using fluoride reagents like tetrabutylammonium fluoride (TBAF) is recommended prior to the final TFA cleavage.

Q4: What is the most common side reaction involving the alkyne group during TFA cleavage?

A4: The most significant potential side reaction is the hydration of the alkyne to form a methyl ketone.[1][2][3] This reaction is catalyzed by strong acids in the presence of water. Standard TFA cleavage cocktails contain a small amount of water as a scavenger, which can be sufficient to facilitate this transformation, resulting in a mass increase of +18 Da (addition of H₂O) to your target molecule.

Q5: How can I prevent side reactions during the TFA cleavage of my alkyne-containing peptide?

A5: To minimize side reactions, consider the following:

• Use an appropriate cleavage cocktail: A standard cocktail such as Reagent B (TFA/Phenol/Water/TIS) or Reagent K (TFA/water/phenol/thioanisole/EDT) is generally suitable.[4] The choice of scavengers is crucial to quench reactive carbocations generated from other protecting groups, which could potentially react with the alkyne.[5][6]

• Minimize cleavage time: Adhere to the recommended cleavage time (typically 1-3 hours) to reduce the risk of side reactions like hydration.[5]

• Orthogonal Deprotection: If your alkyne is protected with a silyl group (e.g., TIPS), perform a selective deprotection step using a fluoride source (e.g., TBAF in THF) before the final global deprotection and cleavage with TFA.

Troubleshooting Guide

Symptom / Observation	Possible Cause	Recommended Solution
Mass spectrometry shows a +18 Da adduct on the final product.	Alkyne hydration to a methyl ketone.	Reduce the water content in your cleavage cocktail if possible, or minimize the cleavage time. Ensure the reaction is performed at room temperature, as elevated temperatures can accelerate this side reaction.
Loss of a silyl protecting group (e.g., TIPS) when it was intended to remain.	The TIPS group has limited stability to prolonged TFA exposure.	Reduce the cleavage time. For applications requiring the silyl group to remain, consider using a milder cleavage method if compatible with other protecting groups, or re-evaluate the synthetic strategy.
A complex mixture of products is observed by HPLC/MS.	Generation of reactive cations from other protecting groups in the peptide are reacting with the alkyne.	Ensure an adequate amount and type of scavenger is used in the cleavage cocktail. Triisopropylsilane (TIS) is effective at scavenging carbocations.[6] For peptides containing sensitive residues, a more complex cocktail like Reagent K may be necessary.[4]
Incomplete cleavage from the resin.	Insufficient cleavage time or TFA concentration.	Extend the cleavage time to 3-4 hours or perform a second cleavage with a fresh cocktail. Ensure your peptide is compatible with longer exposure to TFA.

Data on Stability of Alkyne and Protecting Groups

Quantitative data on the stability of alkyne groups in various TFA cocktails is not extensively documented in the literature. Stability is often sequence and context-dependent. The following table provides a qualitative summary. For critical applications, a small-scale trial cleavage is always recommended.

Functional Group	Reagent/Condition	Stability	Notes
Internal Alkyne	Standard TFA Cleavage Cocktail (e.g., 95% TFA, 2.5% H₂O, 2.5% TIS), 2-3h	High	The triple bond is generally inert to these conditions.
Terminal Alkyne	Standard TFA Cleavage Cocktail (e.g., 95% TFA, 2.5% H₂O, 2.5% TIS), 2-3h	Moderate to High	The primary risk is hydration to a methyl ketone.[1][2][3]
TMS-Protected Alkyne	Standard TFA Cleavage Cocktail	Low	Readily cleaved by acid.
TIPS-Protected Alkyne	Standard TFA Cleavage Cocktail	Moderate	More stable than TMS due to steric hindrance, but can be cleaved with extended reaction times.
TIPS-Protected Alkyne	1M TBAF in THF	Low	This is the standard condition for its removal (orthogonal deprotection).

Experimental Protocols

Protocol 1: Standard TFA Cleavage for a Peptide with an Unprotected Alkyne

This protocol is for the final cleavage and deprotection of a peptide containing an unprotected alkyne side chain (e.g., from Propargylglycine).

• Resin Preparation:

  • Place the dried peptide-resin (e.g., 0.1 mmol) in a suitable reaction vessel.

  • Wash the resin with dichloromethane (DCM) (3 x 10 mL) and dry thoroughly under a stream of nitrogen.

• Cleavage Cocktail Preparation:

  • Prepare a fresh cleavage cocktail. A common choice is Reagent B : 88% TFA, 5% Phenol, 5% Water, 2% TIS.[4] For a 0.1 mmol synthesis, 5-10 mL of the cocktail is typically sufficient.

  • CAUTION: TFA is highly corrosive. Handle with appropriate personal protective equipment in a fume hood.

• Cleavage Reaction:

  • Add the cleavage cocktail to the resin.

  • Agitate the mixture at room temperature for 1.5 to 3 hours.[5]

• Peptide Isolation:

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Wash the resin with a small amount of fresh TFA (1-2 mL) and combine the filtrates.

  • Precipitate the peptide by adding the TFA solution dropwise to a 10-fold excess of cold diethyl ether.

  • Centrifuge the mixture to pellet the peptide, decant the ether, and wash the peptide pellet again with cold ether.

  • Dry the peptide pellet under vacuum.

Protocol 2: Orthogonal Deprotection of a TIPS-Protected Alkyne Prior to TFA Cleavage

This two-stage protocol is recommended when a TIPS-protected alkyne is used.

Stage 1: TIPS Deprotection

• Resin Preparation:

  • Swell the peptide-resin containing the TIPS-protected alkyne in DCM.

  • Wash with tetrahydrofuran (THF) (3 x 10 mL).

• TIPS Removal:

  • Prepare a solution of 1 M tetrabutylammonium fluoride (TBAF) in THF.

  • Treat the resin with the TBAF solution (e.g., 5 mL for 0.1 mmol scale) for 2 hours at room temperature.

  • Filter and wash the resin extensively with THF, DCM, and finally dry under vacuum.

Stage 2: Final TFA Cleavage

• Proceed with the dried, alkyne-deprotected resin using the Standard TFA Cleavage Protocol described in Protocol 1.

Visualizations

Caption: Orthogonal deprotection and cleavage workflow for a peptide containing a TIPS-protected alkyne.

Caption: Potential side reaction: TFA-mediated hydration of a terminal alkyne to a methyl ketone.

Caption: Troubleshooting decision tree for TFA cleavage of alkyne-containing peptides.

References

• 1. asianpubs.org [asianpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. peptide.com [peptide.com]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]

minimizing racemization of amino acids during Boc SPPS

This guide provides troubleshooting advice and answers to frequently asked questions regarding the minimization of amino acid racemization during Boc solid-phase peptide synthesis (SPPS).

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments, leading to increased racemization.

Issue 1: High levels of racemization detected in the final peptide, especially at specific residues.

• Potential Cause: Inappropriate coupling reagent or lack of a racemization-suppressing additive. Carbodiimides like DCC and DIC, when used alone, can cause significant racemization.[1]

• Recommended Solution:

  • Use Additives: Always use carbodiimide coupling reagents in conjunction with additives such as 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt).[1][2] These additives work by converting the highly reactive O-acylisourea intermediate into a less reactive OBt active ester, which is more resistant to racemization.[3]

  • Change Coupling Reagent: For amino acids that are particularly prone to racemization, consider switching to phosphonium or aminium/uronium-based reagents (e.g., HBTU, HATU).[4] While still capable of causing some racemization, they are often a better choice for sensitive residues.[4] In situ neutralization protocols with HATU or HBTU can also suppress racemization.[5]

Issue 2: Racemization is observed specifically for Histidine (His) or Cysteine (Cys) residues.

• Potential Cause: These amino acids are inherently more susceptible to racemization due to the nature of their side chains.[1][6] The imidazole ring of histidine and the thiol group of cysteine can influence the acidity of the α-proton, facilitating its abstraction.[6][7]

• Recommended Solution:

  • Side Chain Protection: For histidine, protecting the imidazole nitrogen with a methoxybenzyl group can significantly reduce racemization.[2]

  • Specialized Protocols: For cysteine, using a combination of Copper (II) chloride (CuCl₂) and HOBt during coupling has been shown to suppress racemization.[2] Additionally, using a sterically hindered base like 2,4,6-collidine during the coupling of cysteine can minimize the formation of the D-isomer.[8][9]

  • Lower Temperature: Perform the coupling step for these specific amino acids at a lower temperature (e.g., 0°C) to reduce the rate of racemization.[8][9]

Issue 3: Increased racemization after switching to a new base for the neutralization step.

• Potential Cause: The choice of base significantly impacts racemization. Strong, non-hindered bases can abstract the α-proton from the activated amino acid, leading to racemization via direct enolization.[6][10]

• Recommended Solution:

  • Use a Hindered Base: Employ a sterically hindered base such as diisopropylethylamine (DIEA) or, for even greater suppression, 2,4,6-collidine.[10][11] The steric bulk of these bases makes it more difficult for them to abstract the α-proton.[6]

  • In Situ Neutralization: Switch to an in situ neutralization protocol where the coupling reagent is added before or simultaneously with the base.[2][5] This minimizes the time the free amine is exposed to basic conditions before coupling.

Issue 4: Racemization levels increase when using microwave-assisted synthesis to speed up the process.

• Potential Cause: Higher temperatures used in microwave protocols can accelerate the rate of racemization.[7][8]

• Recommended Solution:

  • Optimize Temperature: Lower the microwave coupling temperature. For sensitive amino acids like histidine and cysteine, reducing the temperature from 80°C to 50°C has been shown to limit racemization.[8][9][12]

  • Hybrid Approach: For the most sensitive residues, perform their coupling steps conventionally at a lower temperature, while using the microwave for the less sensitive amino acids in the sequence.[7][8][12]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of racemization during Boc-SPPS? A1: The most common cause is the formation of a planar oxazolone (or azlactone) intermediate.[1][6] This occurs when the carboxyl group of the Boc-protected amino acid is activated by the coupling reagent. The planarity of the oxazolone ring allows for the loss of stereochemistry at the α-carbon before the coupling reaction is complete.[1][4] A secondary mechanism involves the direct abstraction of the α-proton by a base, leading to a planar enolate intermediate, which also results in racemization.[1][6]

Q2: Which amino acids are most susceptible to racemization? A2: Histidine (His) and Cysteine (Cys) are notoriously prone to racemization.[1] Other susceptible amino acids, particularly under suboptimal conditions, include Phenylalanine (Phe) and Serine (Ser).[1][10]

Q3: How does the choice of solvent affect racemization? A3: The polarity of the solvent can influence the rate of racemization. Using less polar solvents, such as dichloromethane (DCM) instead of dimethylformamide (DMF), can sometimes help reduce racemization, although this must be balanced with the solubility of the reagents and proper resin swelling.[1][11]

Q4: Can pre-activation of the amino acid help reduce racemization? A4: The effect of pre-activation is complex. While short pre-activation times can sometimes be beneficial, prolonged pre-activation, especially of sensitive amino acids like histidine, can increase the opportunity for oxazolone formation and subsequent racemization.[1][13] Conversely, for some systems, in situ activation (without pre-activation) can increase other side reactions, so optimization is key.[13]

Q5: How can I detect and quantify racemization in my synthetic peptide? A5: Racemization is typically quantified by hydrolyzing the peptide into its constituent amino acids and then analyzing the D/L ratio.[14] This is commonly done using chiral chromatography (either gas chromatography or HPLC) after derivatizing the amino acids.[14][15] Alternatively, the intact peptide can sometimes be analyzed by capillary electrophoresis using a chiral selector, which can separate the different stereoisomers.[16]

Data and Protocols

Quantitative Data

Table 1: Factors Influencing Racemization and Recommended Solutions

Factor	Potential Cause of Increased Racemization	Recommended Mitigation Strategy	Effectiveness
Coupling Reagent	Use of carbodiimides (DCC, DIC) alone.[1]	Add HOBt or HOAt.[1]	High
Amino Acid Type	Coupling of His or Cys.[1]	Use side-chain protection (His) or specialized protocols (CuCl₂ for Cys).[2]	High
Base	Strong, non-hindered bases (e.g., triethylamine).[10]	Use a sterically hindered base like 2,4,6-collidine.[8][11]	High
Temperature	Elevated coupling temperatures (e.g., in microwave SPPS).[8]	Lower the coupling temperature (e.g., from 80°C to 50°C).[8][9]	Moderate to High
Solvent	Highly polar solvents like DMF can contribute to racemization.[11]	Use a less polar solvent like DCM where solubility allows.[1][11]	Moderate

Experimental Protocols

Protocol: Detection of Racemization by Chiral HPLC after Acid Hydrolysis

This protocol provides a general method for determining the D/L ratio of amino acids in a synthetic peptide.

• Peptide Hydrolysis: a. Place 1-2 mg of the purified, lyophilized peptide into a hydrolysis tube. b. Add 500 µL of 6 M HCl. c. Seal the tube under vacuum or flush with nitrogen. d. Heat at 110°C for 24 hours to completely hydrolyze the peptide bonds. e. After cooling, evaporate the HCl in vacuo.[15]

• Derivatization (Example using Marfey's Reagent): a. Reconstitute the amino acid hydrolysate in 100 µL of 0.1 M sodium bicarbonate buffer. b. Add 200 µL of a 1% solution of Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) in acetone. c. Incubate at 40°C for 1 hour. d. Cool the reaction and neutralize by adding 20 µL of 2 M HCl. e. Evaporate to dryness and reconstitute in the mobile phase for HPLC analysis.

• HPLC Analysis:

  • Column: A standard C18 reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile in an aqueous buffer (e.g., 0.1% trifluoroacetic acid).

  • Detection: UV detector at 340 nm.

  • Analysis: The L-D and D-D diastereomers will have different retention times, allowing for their separation and quantification. The percentage of the D-isomer is calculated from the integrated peak areas.

Visualizations

Caption: Mechanism of racemization via oxazolone formation during peptide coupling.

Caption: Workflow for the detection and quantification of amino acid racemization.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. bachem.com [bachem.com]
• 5. peptide.com [peptide.com]
• 6. mdpi.com [mdpi.com]
• 7. electronicsandbooks.com [electronicsandbooks.com]
• 8. Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 11. benchchem.com [benchchem.com]
• 12. Limiting racemization and aspartimide formation in microwave‐enhanced Fmoc solid phase peptide synthesis | Semantic Scholar [semanticscholar.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Amino acid dating - Wikipedia [en.wikipedia.org]
• 15. Is amino acid racemization a useful tool for screening for ancient DNA in bone? - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Aspartimide Formation in Asp-Gly Sequences

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address and mitigate aspartimide formation, a common side reaction in solid-phase peptide synthesis (SPPS), particularly within the problematic Asp-Gly sequence.

Frequently Asked Questions (FAQs)

Q1: What is aspartimide formation and why is it problematic in Asp-Gly sequences?

A1: Aspartimide formation is an intramolecular side reaction that occurs during Fmoc-based solid-phase peptide synthesis.[1][2] It is initiated by the deprotonation of the backbone amide nitrogen of the amino acid following the aspartic acid (Asp) residue. This deprotonated nitrogen then attacks the side-chain carbonyl of the Asp residue, which is typically protected as an ester (e.g., OtBu), forming a five-membered succinimide ring known as an aspartimide intermediate.[1][2][3]

This side reaction is particularly prevalent in Asp-Gly sequences because glycine, lacking a side chain, offers minimal steric hindrance, allowing for easier cyclization.[1][4] The resulting aspartimide is unstable and can undergo piperidine-catalyzed ring opening to yield a mixture of α- and β-aspartyl peptides, which are difficult to separate from the target peptide.[1][2] Furthermore, this process can lead to racemization at the α-carbon of the aspartic acid residue.[3]

Q2: What are the main factors that influence the rate of aspartimide formation?

A2: Several factors during peptide synthesis can influence the extent of aspartimide formation:

• Peptide Sequence: The amino acid C-terminal to the Asp residue is critical. Sequences like Asp-Gly, Asp-Asn, and Asp-Ser are especially susceptible due to the low steric bulk of the subsequent residue.[2][3]

• Fmoc Deprotection Conditions: The base used for Fmoc deprotection, typically 20% piperidine in DMF, promotes this side reaction.[1][2] The strength of the base and the duration of the deprotection step play a significant role.

• Temperature: Elevated temperatures, especially during Fmoc removal or coupling steps (e.g., in microwave-assisted synthesis), can accelerate aspartimide formation.[1][5]

• Solvent Polarity: Higher solvent polarity can increase the rate of aspartimide formation.[6]

• Asp Side-Chain Protecting Group: The standard tert-butyl (OtBu) protecting group may not provide sufficient steric hindrance to prevent cyclization in susceptible sequences.[1]

Troubleshooting Guide

This guide provides strategies to minimize or eliminate aspartimide formation in Asp-Gly containing peptides.

Issue 1: Significant aspartimide formation is detected by HPLC/MS after synthesis.

Solution 1.1: Modify Fmoc-Deprotection Conditions

Adding an acidic additive to the piperidine deprotection solution can significantly suppress aspartimide formation.

• Method: Add a small amount of organic acid, such as formic acid, to the standard 20% piperidine in DMF solution.

• Rationale: The acid neutralizes a small portion of the piperidine, reducing the basicity of the solution and thereby decreasing the rate of backbone amide deprotonation without significantly affecting the Fmoc removal efficiency.

• Observation: The addition of 5% formic acid to the piperidine solution has been shown to almost completely prevent aspartimide formation in susceptible sequences.[7][8]

Additive in 20% Piperidine/DMF	Aspartimide Formation (%)	Reference
None (Control)	59%	[8]
0.1 equiv Formic Acid	13%	[8]
5% (v/v) Formic Acid	Significantly Reduced	[7]

Solution 1.2: Utilize a Weaker Base for Fmoc Deprotection

Replacing piperidine with a weaker base can also reduce the incidence of aspartimide formation.

• Method: Use a solution of piperazine instead of piperidine for the Fmoc deprotection step.

• Rationale: Piperazine is a weaker base than piperidine, which reduces the propensity for deprotonation of the backbone amide.[9]

• Note: This may require longer deprotection times or the use of microwave heating to ensure complete Fmoc removal.[7]

Solution 1.3: Employ Sterically Hindered Asp Side-Chain Protecting Groups

Using a bulkier protecting group on the Asp side chain can sterically inhibit the intramolecular cyclization.

• Method: Substitute the standard Fmoc-Asp(OtBu)-OH with an amino acid bearing a larger side-chain protecting group, such as 3-methylpent-3-yl (OMpe) or trialkylcarbinol-based protecting groups like tri-(ethyl/propyl/butyl)methyl esters.[9][10]

• Rationale: The increased steric bulk of these groups physically blocks the backbone amide nitrogen from attacking the side-chain carbonyl.

• Observation: The use of these bulky protecting groups has been shown to lead to an almost complete reduction in aspartimide formation.[2][10]

Asp Protecting Group	Aspartimide Formation (%)	Reference
OtBu	High	[1]
OMpe	Significantly Reduced	[7]
Tri-(ethyl/propyl/butyl)methyl esters	Almost Complete Reduction	[10]
Cyclohexyl (OcHex)	0.3% (in DIEA treatment)	[5]

Solution 1.4: Incorporate Backbone Protection

Protecting the backbone amide nitrogen of the glycine residue C-terminal to the aspartic acid can completely prevent aspartimide formation.

• Method: Use a pre-formed dipeptide building block, such as Fmoc-Asp(OtBu)-(Dmb)Gly-OH, where Dmb (2,4-dimethoxybenzyl) is attached to the glycine nitrogen.[2][9]

• Rationale: The Dmb group masks the nucleophilic nitrogen of the amide bond, thus preventing the cyclization reaction.[1] The Dmb group is labile to the final TFA cleavage cocktail.[2]

• Note: While this is a highly effective method, the coupling of these dipeptide units can sometimes be less efficient.[7]

Solution 1.5: Utilize Novel Side-Chain Protecting Groups

For particularly challenging sequences, non-ester-based protecting groups can offer a robust solution.

• Method: Employ Fmoc-Asp(CSY)-OH, where CSY stands for cyanosulfurylide.

• Rationale: This strategy masks the carboxylic acid with a stable C-C bond, which is completely stable to the basic conditions of Fmoc deprotection.[11][12] The CSY group is removed under specific, mild oxidative conditions.[11]

Issue 2: Aspartimide formation is observed during microwave-assisted SPPS.

Solution 2.1: Optimize Microwave Synthesis Parameters

High temperatures during microwave synthesis can promote aspartimide formation.

• Method: Reduce the coupling temperature during the microwave-assisted steps.

• Rationale: Lowering the temperature can decrease the rate of the aspartimide side reaction without compromising the efficiency of the coupling reactions for most amino acids.[13]

• Recommendation: A coupling temperature of 50°C has been shown to limit racemization and can help reduce aspartimide formation.[13]

Experimental Protocols

Protocol 1: Modified Fmoc-Deprotection with Formic Acid

• Reagent Preparation: Prepare the deprotection solution by adding 5 mL of formic acid to 95 mL of a 20% piperidine solution in DMF (v/v).

• Deprotection Step: During the SPPS cycle, substitute the standard 20% piperidine in DMF with the freshly prepared formic acid-containing solution.

• Procedure:

  • Treat the resin-bound peptide with the modified deprotection solution for the standard duration and number of cycles used in your protocol (e.g., 2 x 10 minutes).

  • Wash the resin thoroughly with DMF to remove the deprotection solution and cleaved Fmoc group.

  • Proceed with the standard coupling protocol.

Protocol 2: Incorporation of a Backbone-Protected Dipeptide

• Building Block: Utilize Fmoc-Asp(OtBu)-(Dmb)Gly-OH as the building block for the Asp-Gly sequence.

• Coupling Step:

  • Dissolve Fmoc-Asp(OtBu)-(Dmb)Gly-OH and a suitable coupling agent (e.g., HCTU, HATU) in DMF.

  • Add a tertiary base (e.g., DIPEA) to the solution.

  • Add the activated amino acid solution to the resin and allow the coupling reaction to proceed for the optimized time (typically 1-2 hours).

  • Wash the resin with DMF.

• Subsequent Steps: Continue with the standard SPPS cycles for the remaining amino acids. The Dmb group will be removed during the final TFA cleavage from the resin.

Visualizations

Caption: Mechanism of base-catalyzed aspartimide formation in Asp-Gly sequences.

Caption: Decision workflow for selecting a strategy to prevent aspartimide formation.

References

• 1. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. media.iris-biotech.de [media.iris-biotech.de]
• 3. benchchem.com [benchchem.com]
• 4. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 5. Mechanisms of aspartimide formation: the effects of protecting groups, acid, base, temperature and time - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. biotage.com [biotage.com]
• 10. Preventing aspartimide formation in Fmoc SPPS of Asp-Gly containing peptides--practical aspects of new trialkylcarbinol based protecting groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of N-Boc-L-propargylglycine

Welcome to the technical support center for the synthesis of N-Boc-L-propargylglycine. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and improve reaction yields. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to support your experimental work.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis and purification of N-Boc-L-propargylglycine.

Question 1: My reaction yield is significantly lower than expected. What are the common causes and how can I improve it?

Answer: Low yields in this synthesis can stem from several factors, from incomplete reactions to losses during workup and purification.

• Incomplete Reaction: Ensure your starting materials are pure and dry. The reaction of L-propargylglycine with di-tert-butyl dicarbonate ((Boc)₂O) is a common method. The choice of base and solvent is critical. For instance, using potassium carbonate is a documented method[1]. A different approach, the zinc-mediated addition of a propargyl halide to a glycine cation equivalent, has been reported to produce high yields[1].

• Suboptimal pH Control: During aqueous workup and extraction, incorrect pH can lead to significant product loss. For Boc-protected amino acids, the product is typically extracted into an organic solvent from an acidified aqueous layer (pH ~3)[2]. Ensure you perform multiple extractions (at least three) to maximize recovery[2].

• Side Reactions: The propargyl group itself is generally stable under standard Boc-protection conditions, but impurities in starting materials or incorrect stoichiometry can lead to byproducts. Ensure precise measurement of reagents.

• Losses During Purification: Product can be lost during recrystallization or chromatography if the conditions are not optimized. See the purification-specific questions below for more details.

Question 2: The crude product is an oil or a sticky solid and is difficult to handle and purify. How can I induce solidification?

Answer: It is not uncommon for purified Boc-protected amino acids to initially present as viscous oils or semi-solids[2]. Several techniques can be employed to induce crystallization:

• Solvent Trituration: Stirring or sonicating the oil with a non-polar solvent in which the product is insoluble, such as n-hexane or pentane, can often precipitate it as a solid powder[2].

• Seed Crystallization: If a small amount of solid product is available from a previous batch, adding a "seed crystal" to the oil can initiate crystallization[2][3].

• Freeze-Thaw Cycling: Freezing the sample, for example with liquid nitrogen, and allowing it to warm slowly to room temperature can sometimes induce solidification[2].

Question 3: What is the most effective method for purifying crude N-Boc-L-propargylglycine?

Answer: The best purification strategy depends on the nature and quantity of impurities.

• Acid-Base Extraction: This is a highly effective first step to separate the acidic product from neutral or basic impurities, such as unreacted (Boc)₂O or byproducts like tert-butanol[2]. The process involves dissolving the crude product in an organic solvent, washing with a basic aqueous solution (like NaHCO₃), then acidifying the aqueous layer and re-extracting the product into a fresh organic solvent[1][2].

• Silica Gel Chromatography: For removing impurities with similar solubility to the product, column chromatography is effective. A common eluent system is a gradient of ethyl acetate in hexane[1].

• Recrystallization: If a solid can be obtained, recrystallization is an excellent method for achieving high purity. Suitable solvent systems often involve a polar solvent to dissolve the product (like ethyl acetate) followed by the addition of a non-polar anti-solvent (like hexane) to induce precipitation[2].

Question 4: I see multiple spots on my TLC plate after the reaction. What are the likely impurities?

Answer: Common impurities include:

• Unreacted L-propargylglycine: This starting material is highly polar and will typically have a very low Rf value. It can be removed effectively with a standard acid-base extraction wash[2].

• Unreacted (Boc)₂O: This is a non-polar impurity with a high Rf value.

• tert-Butanol: A byproduct of the reaction, which is volatile but can sometimes remain.

• Di-acylated product: Under certain conditions, side reactions could lead to modifications on the alkyne group, although this is less common.

A general workflow for troubleshooting yield issues is presented below.

Figure 1. Troubleshooting workflow for low yield and purity.

Data Presentation: Comparative Yields

The yield of N-Boc-L-propargylglycine is highly dependent on the synthetic route and reaction conditions. Below is a summary of reported yields for different methodologies.

Method	Key Reagents	Reported Yield	Reference	Notes
Direct Boc Protection	L-propargylglycine, (Boc)₂O, K₂CO₃	High	[1]	A straightforward and common method for Boc protection of amino acids.
Zinc-Mediated Alkylation	Methyl N-Boc-2-acetoxyglycine, Propargyl halide, Zinc dust	High	[1]	This method involves forming the C-C bond and provides the racemic product, requiring resolution.
Nicholas Reaction (on Serine)	N-Boc-L-serine methyl ester, Co₂(CO)₆-propargyl ether, BF₃OEt₂	up to 97%	[4]	This is an alternative for introducing a propargyl group, shown here on a different amino acid.
General Boc Protection Protocol	Glycine, (Boc)₂O, NaHCO₃	>90%	[5]	A patent describing a high-yield, one-pot synthesis for Boc-glycine.

Experimental Protocols

Below is a detailed protocol for a common method of synthesizing N-Boc-L-propargylglycine.

Protocol: Synthesis via Direct Protection of L-propargylglycine

This method is adapted from general procedures for the N-protection of amino acids.

Materials:

• L-propargylglycine

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Sodium bicarbonate (NaHCO₃) or Potassium Carbonate (K₂CO₃)[1]

• Dioxane and Water (or other suitable solvent system)

• Ethyl Acetate (EtOAc)

• 1N Hydrochloric Acid (HCl)

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolution: Dissolve L-propargylglycine in a 1:1 mixture of dioxane and water containing two equivalents of NaHCO₃.

• Reaction: Cool the solution in an ice bath. Add 1.1 equivalents of (Boc)₂O portion-wise over 30 minutes while stirring vigorously.

• Reaction Monitoring: Allow the mixture to warm to room temperature and stir overnight. Monitor the reaction's progress using TLC (e.g., with a mobile phase of 10% methanol in dichloromethane).

• Workup - Quenching: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the dioxane.

• Workup - Extraction: Dilute the remaining aqueous solution with water and wash with diethyl ether or ethyl acetate to remove unreacted (Boc)₂O and other non-polar impurities.

• Workup - Acidification: Cool the aqueous layer in an ice bath and carefully acidify to pH 2-3 with 1N HCl[2]. The product may precipitate at this stage.

• Workup - Product Extraction: Extract the acidified aqueous layer three times with ethyl acetate[2].

• Drying and Isolation: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product[1]. The product may be an oil or a solid.

The general experimental workflow is visualized in the diagram below.

Figure 2. General experimental workflow for synthesis.

References

• 1. WO1995028385A1 - Synthesis n-protected amino acids, especially n-boc-l-propargylglycine by zinc-mediated addition or organic halides to glycine cation equivalent - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. CN112661672A - Crystallization method of Boc-amino acid - Google Patents [patents.google.com]
• 4. Alkyne Ligation Handles: Propargylation of Hydroxyl, Sulfhydryl, Amino, and Carboxyl Groups via the Nicholas Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN104276964A - Preparation method of Boc-glycine - Google Patents [patents.google.com]

scavenger selection for final cleavage in Boc-based SPPS

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the critical final cleavage step in Boc-based solid-phase peptide synthesis (SPPS).

Frequently Asked Questions (FAQs)

Q1: What is the primary role of scavengers in the final cleavage step of Boc-SPPS?

A3: Scavengers are nucleophilic reagents added to the strong acid cleavage cocktail (typically Hydrogen Fluoride - HF, or Trifluoromethanesulfonic acid - TFMSA) to trap reactive carbocations.[1] These carbocations, such as the tert-butyl cation, are generated during the removal of Boc and other side-chain protecting groups.[1][2] If not neutralized, these electrophilic species can cause unwanted modifications of sensitive amino acid residues, particularly Tryptophan, Methionine, Cysteine, and Tyrosine, through alkylation.[1][2]

Q2: How do I choose the right scavenger cocktail for my peptide?

The selection of an appropriate scavenger cocktail is critical for achieving high yield and purity and depends on the amino acid composition of the peptide.[3] Sensitive residues require specific scavengers to protect them from modification during cleavage.

Q3: What are the most common side reactions during final cleavage and how can they be minimized?

Alkylation of sensitive amino acids by carbocations generated during the acidolytic cleavage is the most prominent side-reaction.[4] The judicious choice of scavengers is essential to minimize these unwanted modifications.[4] For instance, oxidation of Methionine to its sulfoxide form is another common issue, which can be mitigated by adding reducing agents to the cleavage cocktail.[2]

Q4: Can the final cleavage conditions affect peptide yield?

Yes, both the cleavage cocktail composition and the reaction conditions (time and temperature) play a crucial role. For example, peptide resins with Asp-Gly or Asp-Ala sequences should be cleaved at 5°C or lower to reduce aspartimide formation.[5] Similarly, incomplete removal of protecting groups from residues like Arg(Tos) can occur if the temperature is too low or the reaction time is too short.[6]

Q5: Are there alternatives to the highly hazardous Hydrogen Fluoride (HF) for final cleavage?

While liquid HF is a commonly used reagent for the final cleavage in Boc-SPPS, alternatives like Trifluoromethanesulfonic acid (TFMSA) and Trimethylsilyl trifluoromethanesulfonate (TMSOTf) are also employed.[4][5] It's important to note that these are also highly corrosive and require careful handling.[5] The choice of acid can also influence the stability of certain protecting groups and the potential for side reactions.[5]

Troubleshooting Guides

Issue 1: My peptide containing Tryptophan (Trp) shows unexpected peaks in HPLC/LC-MS with a +56 Da mass shift after cleavage.

• Possible Cause: Alkylation of the indole ring of Tryptophan by tert-butyl cations generated during cleavage.[2]

• Troubleshooting Steps:

  • Confirm the Modification: Use Mass Spectrometry (MS) to confirm the +56 Da mass addition, which corresponds to tert-butylation.

  • Optimize Scavenger Cocktail: Incorporate effective scavengers for Tryptophan into your cleavage cocktail. Triisopropylsilane (TIS) and 1,2-Ethanedithiol (EDT) are highly effective at preventing this side reaction.[2] Indole can also be used as a scavenger, but it may lead to other side products.[5]

  • Use Protecting Groups: For future syntheses, consider using a Boc-Trp(For)-OH derivative. The formyl group protects the indole ring and is stable to acid, requiring a separate deprotection step.[5]

Issue 2: My peptide containing Methionine (Met) shows a +16 Da mass shift.

• Possible Cause: Oxidation of the methionine thioether to methionine sulfoxide (Met(O)).[2] This can be caused by exposure to air or impure reagents during the acidic cleavage step.[2]

• Troubleshooting Steps:

  • Verify Oxidation: Confirm the +16 Da mass shift corresponding to the addition of an oxygen atom using MS.

  • Employ Reducing Agents: Add reducing agents to the cleavage cocktail. Dimethyl sulfide (DMS) and ammonium iodide (NH₄I) are effective at preventing the oxidation of methionine and can also reduce any Met(O) that has already formed.[2]

Issue 3: I'm observing incomplete removal of the Arg(Tos) protecting group.

• Possible Cause: The Tosyl (Tos) group on Arginine is particularly robust and requires strong acidic conditions and sufficient reaction time for complete removal.[3][4]

• Troubleshooting Steps:

  • Extend Reaction Time: Increase the duration of the HF or TFMSA cleavage, as peptides with multiple Arg(Tos) residues may require longer reaction times.[3][4]

  • Optimize Temperature: Ensure the cleavage reaction is performed at an appropriate temperature, typically around 0°C. Temperatures below -5°C can slow the removal rate.[6]

  • Consider Alternative Protecting Groups: For future syntheses, consider using alternative, more labile protecting groups for Arginine if compatible with your overall strategy.

Issue 4: My peptide contains Cysteine (Cys) and I'm getting a mixture of products.

• Possible Cause: The thiol group of Cysteine is highly nucleophilic and prone to various side reactions, including alkylation by carbocations and oxidation to form disulfides.

• Troubleshooting Steps:

  • Use Appropriate Scavengers: A combination of scavengers is often necessary. For peptides with Cysteine, a cocktail such as HF:p-cresol:p-thiocresol is recommended.[3]

  • Maintain a Reducing Environment: The addition of scavengers like 1,2-ethanedithiol (EDT) can help maintain the cysteine in its reduced state.

  • Consider Orthogonal Protection: For complex peptides with multiple Cysteines, using an Acm (acetamidomethyl) protecting group can be beneficial. The Acm group is stable to standard cleavage conditions and can be selectively removed later to allow for controlled disulfide bond formation.[7]

Data Presentation

Table 1: Recommended Scavenger Cocktails for Sensitive Amino Acids in Boc-SPPS Final Cleavage

Sensitive Residue	Common Side Reaction	Recommended Scavengers	Example Cleavage Cocktail (HF-based)
Tryptophan (Trp)	Alkylation (+56 Da)	Triisopropylsilane (TIS), 1,2-Ethanedithiol (EDT), Anisole, Thioanisole	HF:Anisole:EDT
Methionine (Met)	Oxidation (+16 Da)	Dimethyl sulfide (DMS), Thioanisole, Ammonium Iodide (NH₄I)	HF:DMS:Anisole
Cysteine (Cys)	Alkylation, Oxidation	p-Cresol, p-Thiocresol, DMS	HF:p-Cresol:p-Thiocresol
Tyrosine (Tyr)	Alkylation	Phenol, Anisole, m-Cresol	HF:Anisole
Arginine (Arg)	Incomplete Deprotection	Thioanisole, p-Cresol	HF:p-Cresol

Note: The exact ratios of scavengers can vary. It is recommended to consult specific protocols for optimal concentrations.

Table 2: Quantitative Data on Scavenger Cocktail Performance (Illustrative Examples)

Peptide Sequence / Residue	Cleavage Cocktail (v/v/v)	Target Product (%)	Side Product (%)	Reference
Model Peptide with Met	Reagent K (TFA/Phenol/Thioanisole/EDT/H₂O)	45-85%	15-55% Met(O)	[8][9]
Model Peptide with Met	Reagent H (TFA/Phenol/Thioanisole/EDT/H₂O/DMS/NH₄I)	>95%	No detectable Met(O)	[8][9]
Cys-containing peptide	TFA/TIS/H₂O/Thioanisole/DMS/1% DTT	Optimized to reduce S-t-butylation	-	[10]

This table presents illustrative data from cited literature. Direct quantitative comparisons across a wide range of cocktails are limited and performance can be sequence-dependent.

Experimental Protocols

Protocol 1: Standard Hydrogen Fluoride (HF) Cleavage

This protocol is a standard method for the cleavage of peptides with acid-labile protecting groups.[3]

• Materials:

  • Peptide-resin (dried under vacuum)

  • Anhydrous Hydrogen Fluoride (HF)

  • Appropriate scavenger cocktail (e.g., 90% HF, 10% Anisole or a more complex mixture based on peptide sequence)

  • HF cleavage apparatus

  • Cold diethyl ether

  • Stirring bar

  • Reaction vessel

• Procedure:

  • Ensure the N-terminal Boc group is removed from the peptide-resin.[6]

  • Place the dried peptide-resin and a stirring bar into the HF reaction vessel.

  • Add the selected scavenger cocktail to the reaction vessel.

  • Carefully distill the required amount of anhydrous HF into the reaction vessel at -78°C (dry ice/acetone bath).

  • Allow the reaction mixture to warm to 0°C and stir for 1-2 hours. For peptides with multiple Arg(Tos) residues, the cleavage time may need to be extended.[3]

  • Remove the HF by vacuum distillation.

  • Wash the resin-peptide mixture with cold diethyl ether to precipitate the crude peptide.

  • Filter and collect the crude peptide.

  • Wash the peptide further with cold diethyl ether to remove residual scavengers.

  • Dry the crude peptide under vacuum.

Protocol 2: Low-High HF Cleavage Procedure

This two-step procedure is designed to reduce side reactions like aspartimide formation and alkylation.[1]

• Step 1: Low HF Cleavage (SN2 Conditions)

  • To the dried peptide-resin, add a mixture of HF/DMS (1:3 v/v) and a scavenger like p-cresol or p-thiocresol.[1]

  • Stir at 0°C for 2-4 hours.

  • Evaporate the HF and DMS under vacuum.

• Step 2: High HF Cleavage (SN1 Conditions)

  • To the resin from the low HF step, add a scavenger such as anisole or p-cresol.

  • Cool the reaction vessel in a dry ice/acetone bath.

  • Distill neat anhydrous HF into the vessel.

  • Stir at 0°C for 1 hour.

  • Evaporate the HF under vacuum.

• Work-up:

  • Precipitate the crude peptide by washing the resin with cold diethyl ether.

  • Dissolve the peptide in an appropriate aqueous solvent and lyophilize.

Protocol 3: Trifluoromethanesulfonic Acid (TMSOTf) Cleavage

TMSOTf represents an alternative to HF for cleavage.[5]

• Materials:

  • Dried peptide-resin

  • Trifluoromethanesulfonic acid (TMSOTf)

  • Trifluoroacetic acid (TFA)

  • m-Cresol

  • Cold diethyl ether

• Procedure:

  • Place 1 g of dried resin in a round bottom flask with a stirring bar.

  • Cool the flask to 0°C using an ice bath.

  • Add the cooled cleavage mixture (e.g., 1.95 mL TMSOTf, 6.90 mL TFA, 1.2 mL m-cresol) to the flask.

  • Maintain the temperature at 0°C for 2 hours with constant mixing.

  • Remove the resin by filtration and wash twice with clean TFA.

  • Combine the filtrates and add to a 10-fold volume of cold ether to precipitate the peptide.

  • Isolate the peptide by centrifugation or filtration.

Mandatory Visualization

Caption: Decision workflow for selecting appropriate scavengers and conditions for final cleavage in Boc-SPPS based on the peptide's amino acid composition.

Caption: A generalized experimental workflow for the final cleavage and deprotection of a peptide synthesized using Boc-SPPS.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chempep.com [chempep.com]
• 5. Boc Resin Cleavage Protocol [sigmaaldrich.com]
• 6. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. A cleavage cocktail for methionine-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A cleavage cocktail for methionine-containing peptides. | Semantic Scholar [semanticscholar.org]
• 10. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Boc-L-propargylglycine and Fmoc-L-propargylglycine for Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals: A Guide to Choosing the Optimal Strategy for Incorporating Propargylglycine into Synthetic Peptides

The incorporation of non-canonical amino acids into peptides is a powerful strategy for enhancing their therapeutic properties, including increased stability, constrained conformations, and the introduction of functionalities for bioconjugation. L-propargylglycine, with its terminal alkyne side chain, is a particularly valuable building block for peptide modification via "click chemistry." The choice of the Nα-protecting group, either tert-butyloxycarbonyl (Boc) or 9-fluorenylmethoxycarbonyl (Fmoc), for L-propargylglycine is a critical decision in Solid-Phase Peptide Synthesis (SPPS) that significantly impacts the overall success of the synthesis.

This guide provides an objective, data-driven comparison of Boc-L-propargylglycine and Fmoc-L-propargylglycine in SPPS to aid researchers in selecting the most appropriate strategy for their specific needs. While direct head-to-head quantitative comparisons for propargylglycine are not extensively available in the literature, this guide extrapolates from the well-established principles of Boc and Fmoc chemistries and data from the synthesis of peptides containing other unnatural amino acids.

At a Glance: Key Differences and Performance Metrics

The fundamental difference between the Boc and Fmoc strategies lies in the lability of the Nα-protecting group. The Boc group is removed by acid (typically trifluoroacetic acid - TFA), while the Fmoc group is cleaved by a base (commonly piperidine). This dictates the entire synthetic strategy, from the choice of resin and side-chain protecting groups to the final cleavage conditions.

Parameter	Boc-L-propargylglycine	Fmoc-L-propargylglycine	Key Considerations & Findings
Deprotection Chemistry	Acid-labile (e.g., 50% TFA in DCM)	Base-labile (e.g., 20% piperidine in DMF)	Fmoc chemistry offers milder deprotection conditions, which can be advantageous for sensitive sequences.[1][]
Coupling Efficiency	Generally high, but can be sequence-dependent.[3][4]	Typically very high (often >99%).[]	The less sterically hindered nature of the propargyl side chain is not expected to pose significant coupling challenges in either strategy. However, for complex or aggregation-prone sequences, in situ neutralization protocols in Boc-SPPS can be beneficial.[1]
Crude Peptide Purity	Can be high, especially for sequences prone to aggregation, as the acidic deprotection steps can help to disrupt secondary structures.[5][6]	Generally high due to the mildness of the deprotection steps, which can minimize side reactions.[7]	Purity is highly dependent on the specific peptide sequence and synthesis conditions.
Overall Yield	Dependent on the number of cycles and the efficiency of each step. Generally considered robust for a wide range of sequences.[5]	Often higher for routine, non-complex peptides due to high stepwise efficiency.[8]	Yield is influenced by numerous factors beyond the protecting group strategy.
Compatibility with Side-Chain Protecting Groups	Requires acid-labile side-chain protecting groups that are stable to the Boc deprotection conditions but cleaved by strong acid (e.g., HF).	Orthogonal strategy with acid-labile side-chain protecting groups, allowing for selective deprotection.[1][]	The orthogonality of the Fmoc strategy is a significant advantage for the synthesis of complex peptides with multiple functionalities.
Final Cleavage	Requires strong, hazardous acids like anhydrous hydrogen fluoride (HF), necessitating specialized equipment.[9]	Milder cleavage conditions, typically using a cocktail based on TFA.	The use of HF in Boc-SPPS is a major safety and logistical consideration.
Automation Amenability	Can be automated, but the use of strong acids can be more challenging for some automated synthesizers.	Highly amenable to automated synthesis, which has contributed to its widespread adoption.	The majority of modern automated peptide synthesizers are optimized for Fmoc chemistry.
Cost-Effectiveness	Reagents can be less expensive, but the requirement for specialized cleavage equipment can add to the overall cost.	The cost of Fmoc-amino acids and reagents has decreased significantly, making it a cost-competitive option.	The overall cost will depend on the scale of the synthesis and the specific peptide.

Decision-Making Framework

To assist in the selection process, the following flowchart outlines key considerations for choosing between Boc- and Fmoc-L-propargylglycine for your SPPS project.

Caption: A flowchart to guide the selection between Boc and Fmoc strategies for incorporating L-propargylglycine.

Experimental Protocols

The following are detailed, generalized protocols for the incorporation of Boc-L-propargylglycine and Fmoc-L-propargylglycine in manual SPPS. These should be optimized based on the specific peptide sequence and available laboratory equipment.

Boc-SPPS Protocol for Incorporating Boc-L-propargylglycine

This protocol outlines a single coupling cycle for incorporating Boc-L-propargylglycine.

1. Resin Preparation:

• Swell the appropriate resin (e.g., Merrifield or PAM resin) in dichloromethane (DCM) for 1-2 hours in a reaction vessel.

• Wash the resin with DCM (3 x 1 min).

2. Boc Deprotection:

• Add 50% TFA in DCM to the resin and agitate for 2 minutes.

• Drain the solution.

• Add a fresh solution of 50% TFA in DCM and agitate for 20-30 minutes.[9]

• Drain and wash the resin with DCM (3 x 1 min), isopropanol (2 x 1 min), and DCM (3 x 1 min).

3. Neutralization:

• Add a 10% solution of diisopropylethylamine (DIEA) in DCM to the resin and agitate for 2 minutes.

• Repeat the neutralization step.

• Wash the resin with DCM (5 x 1 min).

4. Coupling of Boc-L-propargylglycine:

• In a separate vessel, dissolve Boc-L-propargylglycine (3 equivalents relative to resin loading) and a coupling agent such as HBTU (2.9 equivalents) in N,N-dimethylformamide (DMF).

• Add DIEA (6 equivalents) to the amino acid solution to pre-activate for 5-10 minutes.

• Add the activated amino acid solution to the resin.

• Agitate the mixture for 1-2 hours at room temperature.

• Monitor the coupling reaction using a qualitative method like the Kaiser test. If the test is positive (indicating free amines), repeat the coupling step.

• Wash the resin with DMF (3 x 1 min) and DCM (3 x 1 min).

5. Capping (Optional):

• To block any unreacted amino groups, treat the resin with a solution of acetic anhydride and DIEA in DMF.

6. Final Cleavage and Deprotection:

• After the synthesis is complete, treat the peptide-resin with anhydrous HF with appropriate scavengers (e.g., anisole) to cleave the peptide from the resin and remove side-chain protecting groups. This step requires specialized equipment and safety precautions.[9]

Fmoc-SPPS Protocol for Incorporating Fmoc-L-propargylglycine

This protocol outlines a single coupling cycle for incorporating Fmoc-L-propargylglycine.

1. Resin Preparation:

• Swell the appropriate resin (e.g., Wang or Rink Amide resin) in DMF for 1-2 hours in a reaction vessel.[10][11]

• Wash the resin with DMF (3 x 1 min).

2. Fmoc Deprotection:

• Add a 20% solution of piperidine in DMF to the resin and agitate for 5 minutes.[11]

• Drain the solution.

• Add a fresh solution of 20% piperidine in DMF and agitate for an additional 15 minutes.[11]

• Drain and wash the resin thoroughly with DMF (5 x 1 min).

3. Coupling of Fmoc-L-propargylglycine:

• In a separate vessel, dissolve Fmoc-L-propargylglycine (3 equivalents relative to resin loading) and a coupling agent such as HCTU (2.9 equivalents) in DMF.[11]

• Add DIEA (6 equivalents) to the amino acid solution to pre-activate for 5-10 minutes.

• Add the activated amino acid solution to the resin.

• Agitate the mixture for 1-2 hours at room temperature.

• Monitor the coupling reaction using a qualitative method like the Kaiser test. If the test is positive, a recoupling may be necessary.

• Wash the resin with DMF (3 x 1 min) and DCM (3 x 1 min).

4. Capping (Optional):

• Treat the resin with a capping mixture (e.g., acetic anhydride/DIEA in DMF) to block unreacted amines.

5. Final Cleavage and Deprotection:

• After completion of the synthesis, wash the resin with DCM and dry it under vacuum.

• Treat the resin with a cleavage cocktail, typically containing TFA with scavengers such as water, triisopropylsilane (TIS), and 1,2-ethanedithiol (EDT), to cleave the peptide from the resin and remove the side-chain protecting groups.

Visualizing the Chemistries and Workflows

To further clarify the key components and processes, the following diagrams illustrate the chemical structures and the cyclical nature of both SPPS strategies.

References

• 1. peptide.com [peptide.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chempep.com [chempep.com]
• 10. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 11. chem.uci.edu [chem.uci.edu]

A Comparative Guide to Copper-Catalyzed and Strain-Promoted Alkyne-Azide Cycloaddition Reactions

For researchers, scientists, and drug development professionals, the 1,3-dipolar cycloaddition between an azide and an alkyne, a cornerstone of "click chemistry," has revolutionized bioconjugation and drug development.[1] This guide provides an objective comparison of the two most prominent variations of this reaction: the copper-catalyzed azide-alkyne cycloaddition (CuAAC) and the strain-promoted azide-alkyne cycloaddition (SPAAC). We present supporting experimental data, detailed protocols, and visualizations to aid researchers in selecting the optimal methodology for their specific applications.

At a Glance: CuAAC vs. SPAAC

Feature	Copper-Catalyzed (CuAAC)	Strain-Promoted (SPAAC)
Catalyst	Copper(I)	None (driven by ring strain)
Reaction Rate	Very fast (10 to 104 M⁻¹s⁻¹)[1]	Moderate to fast (10⁻³ to 1 M⁻¹s⁻¹)[1]
Biocompatibility	Potentially cytotoxic due to copper[2]	Generally biocompatible and suitable for in vivo applications[2]
Reactants	Terminal alkynes, Azides	Strained cyclooctynes, Azides
Selectivity	Highly regioselective (1,4-disubstituted triazole)[3]	A mixture of regioisomers is possible, but often practically selective[4]
Side Reactions	Oxidation of biomolecules by reactive oxygen species (ROS)[1]	Potential for thiol-yne side reactions with cysteine residues[1]

Data Presentation: A Quantitative Comparison

The choice between CuAAC and SPAAC often hinges on a trade-off between reaction speed and biocompatibility. The following tables summarize key quantitative data to inform this decision.

Table 1: Reaction Kinetics

Reaction Type	Alkyne Reactant	Second-Order Rate Constant (M⁻¹s⁻¹)	Notes
CuAAC	Terminal Alkyne	10 - 100[5]	Rate is dependent on the ligand used to stabilize the Cu(I) catalyst.[6]
SPAAC	BCN	~0.012 - 0.024 (with primary azides)[7]	Slower but still efficient for many applications.
SPAAC	DBCO (ADIBO)	~0.90 (with primary azides)[7]	Significantly faster than BCN.
SPAAC	DIBAC	Rate constants can be even higher than DBCO[8]	Highly reactive cyclooctyne.

Note: The reaction rates are highly dependent on the specific reactants, solvent, temperature, and, in the case of CuAAC, the ligand used.[7]

Table 2: Biocompatibility and Potential Side Reactions

Feature	Copper-Catalyzed (CuAAC)	Strain-Promoted (SPAAC)
Cytotoxicity	The copper(I) catalyst can be toxic to living cells and organisms.[5][9]	Generally considered non-toxic and biocompatible, making it suitable for in vivo studies.[2]
Side Reactions	Can generate reactive oxygen species (ROS), leading to oxidative damage to biomolecules.[10]	Strained alkynes can potentially react with thiols, such as those in cysteine residues.[11]
Mitigation Strategies	Use of chelating ligands (e.g., THPTA, BTTAA) to stabilize the copper catalyst and reduce toxicity.[6]	Optimization of cyclooctyne structure to improve stability and reduce off-target reactivity.[6]

Visualizing the Chemistry: Reaction Mechanisms and Workflow

Visualizing the underlying processes is crucial for understanding and troubleshooting these reactions.

Caption: Simplified mechanism of Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC).

Caption: Simplified mechanism of Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).

Caption: Decision workflow for choosing between CuAAC and SPAAC.

Experimental Protocols

The following are generalized protocols for performing CuAAC and SPAAC for bioconjugation. Optimization may be required for specific substrates and applications.

Protocol 1: Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC)

This protocol is adapted for labeling biomolecules in an aqueous environment.

Materials:

• Biomolecule with a terminal alkyne or azide functionality

• Labeling reagent with the corresponding azide or alkyne functionality

• Copper(II) sulfate (CuSO₄) stock solution (e.g., 20 mM in water)

• Ligand stock solution (e.g., 50 mM THPTA in water)

• Sodium ascorbate stock solution (e.g., 100 mM in water, freshly prepared)

• Reaction buffer (e.g., phosphate-buffered saline, pH 7.4)

Procedure:

• Prepare the Reaction Mixture: In a microcentrifuge tube, combine the biomolecule and the labeling reagent in the desired molar ratio in the reaction buffer. The final concentration of the limiting reactant is typically in the low micromolar to millimolar range.

• Prepare the Catalyst Premix: In a separate tube, mix the CuSO₄ stock solution and the THPTA ligand stock solution.[1] A 1:5 molar ratio of Cu:ligand is often used.[1] Allow this mixture to stand for a few minutes to form the copper-ligand complex.

• Initiate the Reaction: Add the freshly prepared sodium ascorbate solution to the reaction mixture. The final concentration of sodium ascorbate should be in the millimolar range (e.g., 5 mM).[12]

• Add the Catalyst: Add the copper-ligand premix to the reaction mixture containing the biomolecule and labeling reagent. The final copper concentration typically ranges from 50 µM to 250 µM.[1]

• Incubation: Incubate the reaction at room temperature or 37°C. Reaction times can vary from minutes to a few hours, depending on the reactants and concentrations.

• Quenching and Purification (Optional): The reaction can be quenched by adding a chelating agent like EDTA. The labeled biomolecule can then be purified using standard techniques such as size-exclusion chromatography or dialysis to remove excess reagents and the copper catalyst.

Protocol 2: Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)

This protocol is designed for copper-free labeling, particularly in biological systems.

Materials:

• Biomolecule with an azide functionality

• Strained cyclooctyne labeling reagent (e.g., DBCO, BCN)

• Reaction buffer (e.g., phosphate-buffered saline, pH 7.4)

Procedure:

• Prepare the Reaction Mixture: In a microcentrifuge tube, combine the azide-modified biomolecule and the strained cyclooctyne labeling reagent in the reaction buffer. The stoichiometry will depend on the specific application and may require optimization.

• Incubation: Incubate the reaction mixture at the desired temperature (typically ranging from 4°C to 37°C). Reaction times are generally longer than CuAAC and can range from 1 to 24 hours.

• Purification: After incubation, the labeled biomolecule can be purified using standard methods like size-exclusion chromatography, dialysis, or affinity purification to remove the unreacted labeling reagent.

Conclusion and Recommendations

The decision between CuAAC and SPAAC is application-dependent.[6] CuAAC is a powerful tool for in vitro applications where speed and efficiency are paramount.[13] Its high reaction rates and the commercial availability of a wide range of reagents make it a popular choice for creating bioconjugates, drug-like molecules, and functionalized materials.[14][15] However, the inherent cytotoxicity of the copper catalyst limits its use in living systems.[9]

For applications involving live cells or in vivo studies, SPAAC is the preferred method due to its biocompatibility.[2] While generally slower than CuAAC, the development of increasingly reactive strained cyclooctynes has significantly improved its kinetics.[7] Researchers must weigh the need for rapid reaction against the potential for copper-induced toxicity when selecting the appropriate click chemistry for their experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. Click Chemistry [organic-chemistry.org]
• 4. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is Click Chemistry? | BroadPharm [broadpharm.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. benchchem.com [benchchem.com]
• 11. Comparative analysis of Cu (I)-catalyzed alkyne-azide cycloaddition (CuAAC) and strain-promoted alkyne-azide cycloaddition (SPAAC) in O-GlcNAc proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. jenabioscience.com [jenabioscience.com]
• 13. Comparative analysis of Cu (I)-catalyzed alkyne-azide cycloaddition (CuAAC) and strain-promoted alkyne-azide cycloaddition (SPAAC) in O-GlcNAc proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Click chemistry in drug development recent trends and application - ProQuest [proquest.com]
• 15. rjptonline.org [rjptonline.org]

A Comparative Guide to Bioorthogonal Protein Labeling: Alternatives to Boc-Propargylglycine

For researchers, scientists, and drug development professionals seeking to investigate protein synthesis, this guide provides a comprehensive comparison of leading alternatives to Boc-propargylglycine for metabolic labeling. We delve into the performance of L-azidohomoalanine (AHA), L-homopropargylglycine (HPG), and O-propargyl-puromycin (OPP), offering a side-by-side analysis of their mechanisms, experimental considerations, and performance data.

The ability to specifically label and subsequently identify newly synthesized proteins is crucial for understanding a vast array of biological processes, from cellular responses to stimuli to the mechanisms of drug action. While Boc-propargylglycine has been a valuable tool, a range of powerful alternatives now offer distinct advantages in various experimental contexts. This guide will objectively compare these alternatives, providing the necessary data and protocols to help you select the optimal tool for your research needs.

At a Glance: Comparing the Alternatives

The primary alternatives to Boc-propargylglycine for bioorthogonal protein labeling fall into two main categories: non-canonical amino acids (ncAAs) that are incorporated during translation, and puromycin analogs that terminate translation. L-azidohomoalanine (AHA) and L-homopropargylglycine (HPG) are methionine analogs that are incorporated into nascent polypeptide chains.[1][2] In contrast, O-propargyl-puromycin (OPP) is an analog of the aminonucleoside antibiotic puromycin that acts as a chain terminator.[3][4]

Feature	L-Azidohomoalanine (AHA)	L-Homopropargylglycine (HPG)	O-Propargyl-puromycin (OPP)
Mechanism of Action	Methionine surrogate, incorporated into nascent proteins.[1][2]	Methionine surrogate, incorporated into nascent proteins.[1][5]	Puromycin analog, C-terminal incorporation and translation termination.[3][4]
Bioorthogonal Handle	Azide	Alkyne	Alkyne
Requirement for Met-free media	Yes (for efficient labeling)[1][6]	Yes (for efficient labeling)[1][7]	No[3][4]
Toxicity	Generally low, but prolonged incubation can affect cell growth.[8]	Generally considered non-toxic.[5]	Can be cytotoxic at higher concentrations or with prolonged exposure due to translation inhibition.[3]
Labeling Time	Minutes to hours, depending on desired labeling density.[1]	Minutes to hours, similar to AHA.[7][9]	Typically shorter labeling times (e.g., 15-60 minutes).[10]
Detection Chemistry	Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[11]	Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC).[1][7]	Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC).[3][4]
Key Advantage	Enables both CuAAC and copper-free SPAAC detection.[11]	Direct alkyne handle for CuAAC.	Does not require methionine-free media, allowing for labeling in more physiological conditions.[3][4]
Key Disadvantage	Requires methionine depletion for optimal incorporation.[1]	Requires methionine depletion for optimal incorporation.[7]	Can perturb protein synthesis and may be more cytotoxic.[3]

Delving Deeper: Performance and Experimental Considerations

Labeling Efficiency and Specificity

The efficiency of labeling with AHA and HPG is highly dependent on the depletion of endogenous methionine from the cell culture medium.[1] For optimal incorporation, a period of methionine starvation is typically required before the addition of the ncAA. Studies in E. coli have shown that HPG can achieve incorporation rates of 70-80% in both auxotrophic and prototrophic strains, while AHA incorporation was around 50% in auxotrophic strains.[12][13] The specificity of these ncAAs for incorporation in place of methionine is generally high, allowing for the targeted labeling of newly synthesized proteins.[2]

OPP, on the other hand, does not compete with a natural amino acid for incorporation. Instead, it enters the A-site of the ribosome and is covalently attached to the C-terminus of the elongating polypeptide chain, leading to the termination of translation.[3] This mechanism allows for efficient labeling without the need for amino acid-free media, which can be a significant advantage in maintaining normal cellular physiology.[4] However, this also means that OPP treatment will inhibit overall protein synthesis, a factor that must be considered in experimental design.

Cytotoxicity and Perturbation of Cellular Processes

While generally well-tolerated for short labeling periods, prolonged exposure to ncAAs in the absence of methionine can impact cell health and growth.[8] OPP, due to its function as a translation inhibitor, can exhibit cytotoxicity, particularly at higher concentrations or with longer incubation times.[3] It is therefore crucial to optimize the concentration and labeling duration for each cell type and experimental goal to minimize off-target effects.

Experimental Workflows

The general workflow for protein labeling with these alternatives involves three key stages: metabolic labeling of the cells, cell lysis and protein extraction, and bioorthogonal ligation to a reporter molecule (e.g., a fluorophore or biotin) for detection or enrichment.

Metabolic Labeling and Detection Workflow

Caption: General experimental workflow for protein labeling.

Detailed Experimental Protocols

Protocol 1: Metabolic Labeling with L-Azidohomoalanine (AHA) (BONCAT/FUNCAT)

This protocol is adapted from established BONCAT (Bioorthogonal Non-canonical Amino Acid Tagging) and FUNCAT (Fluorescent Non-canonical Amino Acid Tagging) methods.[1][14]

Materials:

• L-Azidohomoalanine (AHA)

• Methionine-free cell culture medium

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer)

• Protease inhibitors

• Click chemistry reagents (e.g., copper(II) sulfate, reducing agent, alkyne-fluorophore or alkyne-biotin)

Procedure:

• Methionine Depletion: Culture cells to the desired confluency. Replace the complete medium with pre-warmed methionine-free medium and incubate for 30-60 minutes to deplete intracellular methionine pools.[6]

• AHA Labeling: Replace the methionine-free medium with fresh methionine-free medium containing the desired concentration of AHA (typically 25-50 µM). Incubate for the desired labeling period (e.g., 1-4 hours).

• Cell Lysis: Wash the cells twice with ice-cold PBS. Lyse the cells in lysis buffer supplemented with protease inhibitors.

• Click Chemistry Reaction: To the cell lysate, add the click chemistry reaction cocktail containing the alkyne-fluorophore or alkyne-biotin, copper(II) sulfate, and a reducing agent (e.g., sodium ascorbate). Incubate at room temperature for 1 hour, protected from light.

• Analysis: The labeled proteins can now be analyzed by fluorescence microscopy (FUNCAT), western blotting, or enriched using streptavidin beads for mass spectrometry-based proteomic analysis (BONCAT).

Protocol 2: Metabolic Labeling with O-Propargyl-puromycin (OPP)

This protocol is a general guideline for OPP labeling.[10][15]

Materials:

• O-Propargyl-puromycin (OPP)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Cell fixation and permeabilization reagents (e.g., formaldehyde and Triton X-100 for imaging)

• Click chemistry reagents (as in Protocol 1, with an azide-fluorophore)

Procedure:

• OPP Labeling: Add OPP to the complete cell culture medium to the desired final concentration (typically 10-50 µM). Incubate for a short period (e.g., 15-60 minutes).[10]

• Cell Processing (for imaging): Wash the cells with PBS. Fix the cells with 4% formaldehyde in PBS for 15 minutes. Permeabilize with 0.5% Triton X-100 in PBS for 10 minutes.

• Click Chemistry Reaction: Prepare the click chemistry reaction cocktail containing the azide-fluorophore, copper(II) sulfate, and a reducing agent. Add the cocktail to the fixed and permeabilized cells and incubate for 30 minutes at room temperature, protected from light.

• Analysis: Wash the cells with PBS and proceed with imaging. For biochemical analysis, cells can be lysed after the labeling step, and the click reaction can be performed on the lysate.

Signaling Pathways and Logical Relationships

The choice of labeling reagent is dictated by the specific biological question and the experimental system. The following diagram illustrates the decision-making process for selecting an appropriate labeling strategy.

Caption: Decision tree for selecting a protein labeling reagent.

Conclusion

The field of bioorthogonal chemistry has provided researchers with a powerful toolkit for the study of protein synthesis. While Boc-propargylglycine remains a useful reagent, alternatives such as L-azidohomoalanine, L-homopropargylglycine, and O-propargyl-puromycin offer distinct advantages that can be leveraged for specific experimental needs. AHA and HPG provide robust methods for metabolic labeling, with the choice between them often depending on the desired downstream detection chemistry. OPP offers a valuable alternative when methionine depletion is undesirable or when a rapid pulse of labeling is required. By carefully considering the experimental goals and the characteristics of each reagent, researchers can select the most appropriate tool to unlock new insights into the dynamic world of the proteome.

References

• 1. Metabolic Labeling with Noncanonical Amino Acids and Visualization by Chemoselective Fluorescent Tagging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Residue-specific incorporation of non�canonical amino acids into proteins: recent developments and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. salic.med.harvard.edu [salic.med.harvard.edu]
• 5. lumiprobe.com [lumiprobe.com]
• 6. vectorlabs.com [vectorlabs.com]
• 7. L-HPG Metabolic labeling of mitochondrial translation in cultured cell lines [protocols.io]
• 8. benchchem.com [benchchem.com]
• 9. In situ visualization and dynamics of newly synthesized proteins in rat hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Protocol for assessing translational regulation in mammalian cell lines by OP-Puro labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Differential Translation Activity Analysis Using Bioorthogonal Noncanonical Amino Acid Tagging (BONCAT) in Archaea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Photo-Methionine, Azidohomoalanine and Homopropargylglycine Are Incorporated into Newly Synthesized Proteins at Different Rates and Differentially Affect the Growth and Protein Expression Levels of Auxotrophic and Prototrophic E. coli in Minimal Medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Detection of protein-synthesizing microorganisms in the environment via bioorthogonal non-canonical amino a... [protocols.io]
• 15. Protocol for assessing translational regulation in mammalian cell lines by OP-Puro labeling - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to the Analytical Characterization of Peptides Containing Unnatural Amino acids

For researchers, scientists, and drug development professionals, the precise characterization of synthetic peptides incorporating unnatural amino acids is a critical step in ensuring product quality, efficacy, and safety. This guide provides an objective comparison of the primary analytical techniques—Mass Spectrometry, Chromatography, and Nuclear Magnetic Resonance (NMR) Spectroscopy—supported by experimental data and detailed protocols to facilitate informed decisions in your analytical workflow.

The incorporation of unnatural amino acids into peptides offers a powerful strategy to enhance their therapeutic properties, including increased stability, constrained conformations, and novel functionalities. However, these modifications also present unique analytical challenges that necessitate a multi-faceted characterization approach. This guide will delve into the principles, comparative performance, and practical application of the key analytical methodologies.

Mass Spectrometry: Unraveling Sequence and Modifications

Mass spectrometry (MS) is an indispensable tool for the primary structure elucidation of peptides, providing information on molecular weight, amino acid sequence, and the location of modifications. The choice of fragmentation technique is paramount for obtaining comprehensive sequence information, especially for peptides containing labile unnatural amino acids.

Comparative Performance of Fragmentation Techniques

Collision-Induced Dissociation (CID), Higher-Energy Collisional Dissociation (HCD), and Electron Transfer Dissociation (ETD) are the most common fragmentation methods used in tandem mass spectrometry (MS/MS). Their effectiveness can vary significantly depending on the nature of the unnatural amino acid and the charge state of the peptide. While CID and HCD are effective for many peptides, ETD often provides superior performance for peptides with labile post-translational modifications, which can be analogous to certain unnatural amino acids, especially for peptides with higher charge states.[1]

Feature	Collision-Induced Dissociation (CID)	Higher-Energy Collisional Dissociation (HCD)	Electron Transfer Dissociation (ETD)
Primary Fragment Ions	b- and y-ions	b- and y-ions	c- and z-ions
Mechanism	Vibrational excitation via collision with inert gas	Vibrational excitation in a high-energy collision cell	Electron transfer from a radical anion, leading to non-ergodic fragmentation
Best Suited For	Doubly charged peptides	Doubly charged peptides	Peptides with charge states >2+[1]
Preservation of Labile Modifications	Can lead to neutral loss of the modification	Generally better than CID, but neutral loss can still occur	Excellent preservation of labile modifications
Phosphopeptide Identification (as a proxy for labile UAAs)	2504 peptide-spectrum matches (PSMs)[2][3]	-	491 PSMs (alone), 3249 PSMs (alternating with CID)[2][3]
Ubiquitylated Peptide Identification (as a proxy for bulky UAAs)	Lower identification rates	Lower identification rates	Higher number of unique identifications

Experimental Workflow: LC-MS/MS Analysis

Caption: A typical workflow for the characterization of a peptide containing an unnatural amino acid using LC-MS/MS.

Detailed Protocol: LC-MS/MS of a Peptide with an Unnatural Amino Acid

Objective: To determine the molecular weight and sequence of a synthetic peptide containing an unnatural amino acid.

Materials:

• Purified peptide containing an unnatural amino acid

• HPLC-grade water with 0.1% formic acid (Mobile Phase A)

• HPLC-grade acetonitrile with 0.1% formic acid (Mobile Phase B)

• Reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• High-resolution mass spectrometer with ESI source and MS/MS capabilities (e.g., Orbitrap)

Procedure:

• Sample Preparation: Dissolve the peptide in Mobile Phase A to a final concentration of approximately 10-100 fmol/µL.

• LC Separation:

  • Equilibrate the C18 column with 95% Mobile Phase A and 5% Mobile Phase B.

  • Inject 1-5 µL of the peptide sample.

  • Apply a linear gradient of 5% to 60% Mobile Phase B over 30 minutes at a flow rate of 0.3 mL/min.

• Mass Spectrometry:

  • Set the ESI source to positive ion mode.

  • Acquire MS1 scans over a mass range of m/z 300-2000.

  • Use a data-dependent acquisition method to select the most intense precursor ions for MS/MS fragmentation.

  • Perform fragmentation using CID, HCD, or ETD. For peptides with potentially labile unnatural amino acids or those with a charge state of 3+ or higher, ETD is recommended.

• Data Analysis:

  • Process the raw data using appropriate software.

  • For known unnatural amino acids, create a custom database for database searching.

  • For novel unnatural amino acids, perform de novo sequencing, taking into account the mass of the unnatural residue.

  • Manually inspect the MS/MS spectra to validate the sequence and confirm the position of the unnatural amino acid.

Chromatography: Purification and Purity Assessment

Chromatography, particularly Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), is the workhorse for the purification and purity assessment of synthetic peptides. The choice of stationary phase and mobile phase conditions is critical for achieving optimal separation of the target peptide from synthesis-related impurities.

Comparative Performance of Reversed-Phase Columns

C18 columns are the most commonly used stationary phases for peptide separations. However, for very hydrophobic or large peptides, a C4 or C8 stationary phase may provide better resolution and peak shape. The hydrophobicity of the unnatural amino acid will significantly influence the retention time and the choice of the appropriate column.

Column Type	Typical Peptide Application	Retention Characteristics for Hydrophobic Peptides	Peak Shape for Hydrophilic Peptides
C18	Small to medium-sized peptides (<50 amino acids)	Strong retention, may require higher organic solvent concentration for elution	Generally good peak shape
C8	Intermediate-sized or moderately hydrophobic peptides	Less retention than C18, may provide better selectivity	Good peak shape
C4	Large peptides (>50 amino acids) or very hydrophobic peptides	Weakest retention, useful for preventing irreversible binding of very hydrophobic peptides	May result in broader peaks for small, hydrophilic peptides

Note: The optimal column choice is highly dependent on the specific peptide sequence and the nature of the unnatural amino acid.

Experimental Workflow: HPLC Purification

Caption: A general workflow for the purification of a synthetic peptide containing an unnatural amino acid using preparative HPLC.

Detailed Protocol: Reversed-Phase HPLC Purification

Objective: To purify a synthetic peptide containing an unnatural amino acid from crude synthesis mixture.

Materials:

• Crude synthetic peptide

• HPLC-grade water with 0.1% trifluoroacetic acid (TFA) (Mobile Phase A)

• HPLC-grade acetonitrile with 0.1% TFA (Mobile Phase B)

• Preparative reversed-phase C18 or C4 column

• Analytical reversed-phase C18 or C4 column

Procedure:

• Method Development (Analytical Scale):

  • Dissolve a small amount of crude peptide in Mobile Phase A.

  • Inject onto an analytical column and run a scouting gradient (e.g., 5-95% Mobile Phase B over 30 minutes).

  • Optimize the gradient to achieve good separation of the target peptide from impurities.

• Preparative Purification:

  • Dissolve the bulk of the crude peptide in a minimal amount of Mobile Phase A.

  • Equilibrate the preparative column with the starting conditions of the optimized gradient.

  • Inject the dissolved crude peptide.

  • Run the optimized gradient and collect fractions.

• Fraction Analysis:

  • Analyze the collected fractions using the analytical HPLC method to determine which fractions contain the pure peptide.

  • Confirm the identity of the peptide in the pure fractions by mass spectrometry.

• Post-Purification:

  • Pool the fractions containing the pure peptide.

  • Lyophilize the pooled fractions to obtain the purified peptide as a powder.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing 3D Structure and Dynamics

NMR spectroscopy is a powerful technique for determining the three-dimensional structure and dynamics of peptides in solution. For peptides containing unnatural amino acids, NMR can provide invaluable insights into how these modifications influence the peptide's conformation.

Comparative Aspects of NMR Analysis

The incorporation of unnatural amino acids can simplify or complicate NMR spectra. For instance, the introduction of an isotope-labeled unnatural amino acid (e.g., ¹⁹F) can provide a unique spectroscopic probe. However, the lack of reference chemical shift data for many unnatural amino acids can make spectral assignment challenging.

Feature	Standard Amino Acids	Unnatural Amino Acids
Chemical Shift Databases	Extensive databases of ¹H, ¹³C, and ¹⁵N chemical shifts are available.	Limited or no reference data available for most unnatural amino acids.
Spectral Assignment	Generally straightforward using standard 2D and 3D NMR experiments.	Can be challenging, may require additional experiments or computational modeling.
Structural Probes	Standard NOE-based distance restraints and J-coupling-based dihedral angle restraints.	Can introduce unique probes, such as ¹⁹F chemical shifts or specific long-range distance restraints.
Dynamic Studies	Relaxation experiments can probe dynamics at various timescales.	The unnatural amino acid can be used as a specific probe to study local dynamics.

Experimental Workflow: 2D NMR for Structural Analysis

Caption: A general workflow for the structural analysis of a peptide containing an unnatural amino acid using 2D NMR spectroscopy.

Detailed Protocol: 2D NMR of a Peptide with an Unnatural Amino Acid

Objective: To obtain structural information on a peptide containing an unnatural amino acid.

Materials:

• Lyophilized, purified peptide

• NMR buffer (e.g., 90% H₂O / 10% D₂O, 50 mM phosphate buffer, pH 6.0)

• High-field NMR spectrometer with a cryoprobe

Procedure:

• Sample Preparation: Dissolve the peptide in the NMR buffer to a final concentration of 0.5-2 mM.

• Data Acquisition:

  • Acquire a 1D ¹H spectrum to assess sample quality and concentration.

  • Acquire a 2D TOCSY (Total Correlation Spectroscopy) spectrum to identify amino acid spin systems.

  • Acquire a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) spectrum to identify through-space correlations between protons, which are used to derive distance restraints.

  • If the peptide is isotopically labeled (e.g., with ¹⁵N or ¹³C), acquire 2D HSQC (Heteronuclear Single Quantum Coherence) spectra to aid in resonance assignment.

• Data Processing: Process the NMR data using appropriate software (e.g., TopSpin, NMRPipe).

• Resonance Assignment:

  • Use the TOCSY spectrum to identify the spin systems of the individual amino acids.

  • Use the NOESY spectrum to connect the spin systems sequentially along the peptide backbone.

  • The assignment of the unnatural amino acid may require careful analysis of its unique spin system and comparison with related compounds if available.

• Structure Calculation:

  • Convert the NOESY cross-peak intensities into upper distance restraints.

  • Use a structure calculation program (e.g., CYANA, Xplor-NIH) to generate a family of 3D structures that are consistent with the experimental restraints.

By employing a combination of these powerful analytical techniques, researchers can confidently determine the primary sequence, purity, and three-dimensional structure of peptides containing unnatural amino acids, paving the way for the development of novel and effective peptide-based therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. Systematic evaluation of alternating CID and ETD fragmentation for phosphorylated peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Systematic evaluation of alternating CID and ETD fragmentation for phosphorylated peptides - PMC [pmc.ncbi.nlm.nih.gov]

Boc Chemistry: The Superior Strategy for Synthesizing Long and Difficult Peptide Sequences

In the landscape of solid-phase peptide synthesis (SPPS), the choice between tert-butyloxycarbonyl (Boc) and 9-fluorenylmethyloxycarbonyl (Fmoc) chemistry is a critical decision that dictates the success of synthesizing complex peptide sequences. While Fmoc chemistry has become the more prevalent method for routine synthesis due to its milder deprotection conditions, Boc chemistry remains a powerful and often superior strategy for long or "difficult" peptides, particularly those prone to on-resin aggregation.[1][2] This guide provides an objective comparison of Boc and Fmoc chemistries, supported by experimental data, to assist researchers, scientists, and drug development professionals in selecting the optimal synthetic pathway for challenging peptide targets.

The primary advantage of the Boc strategy in the context of difficult sequences lies in the repetitive acidolytic cleavage of the Nα-Boc protecting group.[2][] This process, typically carried out with trifluoroacetic acid (TFA), protonates the N-terminal amine of the growing peptide chain. The resulting positive charge disrupts inter-chain hydrogen bonding, which is a major driver of peptide aggregation on the solid support.[2][4] By minimizing aggregation, Boc chemistry enhances the solvation of the peptide-resin and improves the efficiency of subsequent coupling and deprotection steps, leading to higher crude purity and overall yield.[][4]

Performance Comparison: Boc vs. Fmoc for Difficult Peptides

Difficult peptide sequences are often characterized by their hydrophobicity or their propensity to adopt secondary structures like β-sheets on the resin, which can hinder reagent accessibility.[] The synthesis of the amyloid beta (Aβ) peptide, particularly the Aβ(1-42) fragment, is a classic example of a "difficult sequence" due to its high tendency to aggregate.[1][5]

Strategy	Peptide Sequence	Modifications/Coupling	Crude Yield (%)	Crude Purity (%)
Fmoc/tBu SPPS	Aβ(1-42)	Standard Fmoc/tBu SPPS	33	Not Reported
Fmoc/tBu SPPS	Aβ(1-42)	With pseudoproline dipeptides	57	Not Reported
Fmoc SPPS	Aβ(1-42)	HCTU coupling, microwave assistance	87	67
Boc/Bzl SPPS	Aβ(1-42)	In situ neutralization, DMSO as cosolvent	Not Reported	Not Reported

Table 1: Comparison of reported crude yields and purities for the synthesis of the difficult Aβ(1-42) peptide using different Fmoc-SPPS strategies. While quantitative data for a direct Boc-SPPS comparison is limited in the cited literature, the methodology is widely recognized for its effectiveness with such sequences.[1][7]

Experimental Protocols

The following are detailed methodologies for key steps in Boc-SPPS, particularly relevant for the synthesis of long or difficult peptide sequences.

1. Boc-SPPS Cycle with In Situ Neutralization

This protocol is optimized to minimize aggregation by combining the neutralization and coupling steps.

• Resin Preparation: Swell the appropriate resin (e.g., Merrifield for peptide acids, MBHA for peptide amides) in dichloromethane (DCM) for at least 30 minutes.

• Nα-Boc Deprotection:

  • Wash the resin-bound peptide with DCM (3x).

  • Add a solution of 50% trifluoroacetic acid (TFA) in DCM to the resin and agitate for 2 minutes.

  • Drain the solution.

  • Add a fresh solution of 50% TFA in DCM and agitate for 20-30 minutes.

  • Wash the resin with DCM (3x), followed by isopropanol (IPA) (2x), and then DCM (3x).

• In Situ Neutralization and Coupling:

  • In a separate vessel, pre-activate the incoming Boc-amino acid (3-4 equivalents) with a coupling agent such as HBTU/HOBt in DMF.

  • Add the activated amino acid solution directly to the TFA salt of the peptide-resin.

  • Add diisopropylethylamine (DIEA) (6-8 equivalents) to the reaction mixture to initiate simultaneous neutralization and coupling.

  • Agitate the reaction for 1-2 hours. Monitor coupling completion with the Kaiser test. For difficult couplings, a second coupling step may be necessary.

• Washing: Once the reaction is complete, drain the coupling solution and wash the resin thoroughly with DMF (3-5 times) and DCM (3x) to remove all soluble byproducts.

• Cycle Repetition: Repeat the deprotection, neutralization, and coupling steps for each subsequent amino acid in the sequence.

2. Final Cleavage and Deprotection (HF or TFMSA)

The final step involves the removal of side-chain protecting groups and cleavage of the peptide from the resin using a strong acid. This procedure requires specialized equipment and safety precautions.

• HF Cleavage:

  • Thoroughly dry the peptide-resin under vacuum.

  • Place the resin in an HF cleavage apparatus.

  • Add a scavenger cocktail (e.g., anisole, p-cresol) to protect sensitive amino acid residues.

  • Cool the reaction vessel in a dry ice/acetone bath.

  • Distill anhydrous hydrogen fluoride (HF) into the vessel.

  • Stir the mixture at 0°C for 1-2 hours.

  • Evaporate the HF under a stream of nitrogen.

  • Wash the resin with cold diethyl ether to precipitate the crude peptide.

• TFMSA Cleavage (Alternative to HF):

  • Transfer the dried peptide-resin to a round-bottom flask.

  • Cool the flask in an ice bath and add a scavenger cocktail (e.g., m-cresol, thioanisole) and TFA.

  • Slowly add trifluoromethanesulfonic acid (TFMSA) while stirring vigorously.

  • Allow the reaction to proceed at room temperature for 90-120 minutes.

  • Filter the resin and wash with a small amount of TFA.

  • Precipitate the peptide by adding the combined filtrate to cold methyl t-butyl ether.

Logical Workflow for Boc-SPPS of Difficult Sequences

The following diagram illustrates the cyclical nature of Boc-SPPS with a focus on the key steps that mitigate aggregation in difficult sequences.

Boc-SPPS workflow for difficult sequences.

Conclusion

While Fmoc chemistry is the workhorse for many standard peptide synthesis applications, Boc chemistry offers distinct and significant advantages for the synthesis of long and difficult peptide sequences. Its ability to mitigate on-resin aggregation through repetitive acidolytic deprotection, combined with robust protocols like in situ neutralization, often leads to superior outcomes in terms of yield and purity for these challenging targets. For researchers and drug development professionals tackling hydrophobic, aggregation-prone, or lengthy peptides, the Boc strategy remains an indispensable and often superior tool in the synthetic chemist's arsenal.[2][][4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 4. peptide.com [peptide.com]
• 5. researchgate.net [researchgate.net]
• 6. Three Decades of Amyloid Beta Synthesis: Challenges and Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Three Decades of Amyloid Beta Synthesis: Challenges and Advances [frontiersin.org]

Decoding the Alkyne Signature: A Guide to Peptide Fragmentation of Propargylglycine in MS/MS

For researchers, scientists, and drug development professionals venturing into the realm of chemical biology and proteomics, the unnatural amino acid propargylglycine serves as a powerful tool for protein labeling and functional studies. Its terminal alkyne group allows for bioorthogonal "click" chemistry, enabling the attachment of various reporters and affinity tags. However, confident identification of propargylglycine-containing peptides by tandem mass spectrometry (MS/MS) necessitates a thorough understanding of their unique fragmentation patterns. This guide provides a comparative analysis of propargylglycine fragmentation in MS/MS, supported by experimental data and detailed protocols to aid in the confident identification of this valuable modification.

The fragmentation of peptides in a tandem mass spectrometer is a controlled process that primarily cleaves the peptide backbone, generating a series of characteristic fragment ions. The type of fragmentation method employed significantly influences the resulting spectrum. Collision-induced dissociation (CID) and higher-energy collisional dissociation (HCD) typically produce b- and y-type ions, resulting from cleavage of the amide bonds. In contrast, electron-transfer dissociation (ETD) and electron-capture dissociation (ECD) cleave the N-Cα bond, generating c- and z-type ions. The presence of a modification, such as the propargyl group in propargylglycine, can introduce unique fragmentation pathways, including characteristic neutral losses and the formation of diagnostic ions that serve as fingerprints for its presence.

Propargylglycine Fragmentation: Insights from Experimental Data

While a comprehensive, systematic study on the fragmentation of propargylglycine is not extensively documented, analysis of published data from proteomic studies utilizing this amino acid allows for the inference of its fragmentation behavior. The primary distinguishing feature of propargylglycine is its alkyne-containing side chain (-CH2-C≡CH), which has a monoisotopic mass of 39.0262 Da.

Collision-Induced Dissociation (CID) and Higher-Energy Collisional Dissociation (HCD)

Under CID and HCD conditions, peptides containing propargylglycine are expected to exhibit the canonical b- and y-ion series, allowing for sequence determination. However, the propargyl side chain can undergo specific fragmentation reactions:

• Neutral Loss: A characteristic neutral loss of the entire propargyl group (C3H3•, 39.0262 Da) from the precursor ion or fragment ions is a potential diagnostic feature. This would be analogous to the neutral losses observed for other modified amino acids, such as the loss of phosphoric acid from phosphoserine/threonine.

• Side-Chain Fragmentation: Fragmentation within the side chain itself can also occur, though likely to a lesser extent than the complete loss of the side chain. This could involve the loss of smaller neutral molecules such as acetylene (C2H2, 26.0157 Da).

• Immonium Ion: The immonium ion of propargylglycine, with a theoretical m/z of 84.0444, could serve as a diagnostic marker. The presence and intensity of this ion should be carefully evaluated in high-resolution MS/MS spectra.

Electron-Transfer Dissociation (ETD)

ETD is known for preserving labile post-translational modifications. Therefore, it is expected that the propargylglycine side chain would remain largely intact on the resulting c- and z-ions, facilitating the localization of the modification within the peptide sequence. The observation of a complete c- and z-ion series with the mass of propargylglycine included would provide strong evidence for its presence at a specific position.

Comparative Analysis of Fragmentation Patterns

To better understand the fragmentation of propargylglycine, it is useful to compare it with other amino acids that exhibit unique fragmentation behaviors.

Amino Acid/Modification	Primary Fragmentation Method	Characteristic Fragmentation Patterns	Diagnostic Ions/Losses
Propargylglycine	CID/HCD	Predominantly b- and y-ions.	Potential neutral loss of 39.0262 Da (C3H3•). Immonium ion at m/z 84.0444.
ETD	Predominantly c- and z-ions with intact side chain.	-
Proline	CID/HCD	Enhanced fragmentation N-terminal to the proline residue, often leading to a strong y-ion series.	Prominent immonium ion at m/z 70.0651.
Phosphoserine/Threonine	CID/HCD	Labile modification, often resulting in a prominent neutral loss of phosphoric acid (H3PO4, 97.9769 Da).	Neutral loss of 97.9769 Da.
ETD	Preservation of the phosphate group on c- and z-ions.	-
Methionine Oxidation	CID/HCD	Neutral loss of methanesulfenic acid (CH4OS, 63.9983 Da).	Neutral loss of 63.9983 Da.

Experimental Protocols

Confident identification of propargylglycine-containing peptides relies on robust experimental design and execution. The following are detailed protocols for the key stages of a typical bottom-up proteomics workflow adapted for this purpose.

Protocol 1: In-Solution Tryptic Digestion of Propargylglycine-Labeled Proteins

This protocol describes the digestion of proteins that have been metabolically or chemically labeled with propargylglycine.

Materials:

• Propargylglycine-labeled protein sample

• Lysis buffer (e.g., 8 M urea, 50 mM Tris-HCl pH 8.0)

• Dithiothreitol (DTT), 1 M stock

• Iodoacetamide (IAA), 1 M stock

• Trypsin, sequencing grade

• Ammonium bicarbonate, 50 mM

• Formic acid, LC-MS grade

• C18 solid-phase extraction (SPE) cartridges

Procedure:

• Protein Solubilization and Quantification: Solubilize the protein pellet in lysis buffer. Determine the protein concentration using a compatible assay (e.g., BCA assay).

• Reduction: Reduce disulfide bonds by adding DTT to a final concentration of 10 mM and incubating at 37°C for 1 hour.

• Alkylation: Alkylate free cysteine residues by adding IAA to a final concentration of 20 mM and incubating in the dark at room temperature for 30 minutes.

• Dilution and Digestion: Dilute the sample with 50 mM ammonium bicarbonate to reduce the urea concentration to less than 1 M. Add trypsin at a 1:50 (enzyme:protein) ratio and incubate overnight at 37°C.

• Quenching: Stop the digestion by adding formic acid to a final concentration of 1%.

• Desalting: Desalt the peptide mixture using a C18 SPE cartridge according to the manufacturer's instructions.

• Lyophilization and Reconstitution: Lyophilize the desalted peptides and reconstitute in 0.1% formic acid in water for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Propargylglycine-Containing Peptides

This protocol outlines the parameters for a typical data-dependent acquisition (DDA) LC-MS/MS experiment.

Instrumentation:

• High-performance liquid chromatography (HPLC) system coupled to a high-resolution tandem mass spectrometer (e.g., Orbitrap or Q-TOF).

LC Parameters:

• Column: C18 reversed-phase column (e.g., 75 µm ID x 15 cm, 2 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A linear gradient from 2% to 35% mobile phase B over 60-120 minutes.

• Flow Rate: 200-300 nL/min.

MS Parameters:

• Ionization Mode: Positive ion mode.

• MS1 Scan Range: m/z 350-1500.

• Resolution (MS1): 60,000 - 120,000.

• Data-Dependent Acquisition: Top 10-20 most intense precursor ions selected for MS/MS.

• Fragmentation: CID or HCD with normalized collision energy of 25-35%. For targeted analysis of labile modifications, an ETD method can be employed.

• Resolution (MS2): 15,000 - 30,000.

• Dynamic Exclusion: Enabled to prevent repeated fragmentation of the same precursor ion.

Data Analysis and Interpretation

The acquired MS/MS data should be searched against a relevant protein database using a search engine such as MaxQuant, Proteome Discoverer, or Mascot. It is crucial to include the mass of the propargylglycine residue (113.0477 Da) as a variable modification on all amino acids if metabolic labeling was used, or on specific residues if chemical labeling was employed. When evaluating peptide-spectrum matches (PSMs) for propargylglycine-containing peptides, pay close attention to the following:

• Mass Accuracy: High mass accuracy for both the precursor and fragment ions is essential for confident identification.

• Sequence Coverage: A significant portion of the b- and y-ion series should be present to confirm the peptide backbone sequence.

• Diagnostic Features: Look for the presence of the propargylglycine immonium ion and any characteristic neutral losses. Manual validation of the spectra is highly recommended to confirm these features.

Visualizing the Workflow

Caption: A typical bottom-up proteomics workflow for identifying propargylglycine-labeled peptides.

Caption: Expected fragmentation pathways for propargylglycine (Pra)-containing peptides in MS/MS.

By understanding the potential fragmentation patterns of propargylglycine and employing rigorous experimental and data analysis strategies, researchers can confidently identify and characterize peptides modified with this versatile chemical handle, paving the way for deeper insights into protein function and dynamics.

A Comparative Guide to Assessing the Purity of Synthetic Peptides Containing Boc-Pra-OH

For researchers, scientists, and drug development professionals, the successful synthesis of high-purity peptides is fundamental to achieving reliable and reproducible experimental outcomes. The incorporation of non-canonical amino acids, such as Boc-L-propargylglycine (Boc-Pra-OH), introduces unique functionalities but also necessitates rigorous purity assessment to identify and quantify potential impurities. This guide provides an objective comparison of the primary analytical techniques used for this purpose, supported by detailed experimental protocols and representative data.

The tert-butyloxycarbonyl (Boc) protecting group is widely used in peptide synthesis.[1] Boc-Pra-OH is a key building block for introducing an alkyne handle into a peptide sequence, enabling subsequent modifications via "click chemistry."[2] Ensuring the purity of the initial building block and the final peptide is critical, as impurities can arise from incomplete reactions, side reactions during synthesis, or degradation.[3][4][5] The most common analytical methods for peptide purity assessment are High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.[1][6]

Comparative Analysis of Purity Assessment Techniques

The selection of an analytical technique depends on the specific information required, such as quantitative purity, identity confirmation, or structural elucidation. Each method offers distinct advantages and limitations.

Parameter	Reversed-Phase HPLC (RP-HPLC)	Mass Spectrometry (MS)	Nuclear Magnetic Resonance (NMR)
Primary Function	Quantifies purity by separating components based on hydrophobicity.[7]	Confirms molecular weight and sequence, identifies impurities.[6][8]	Provides unambiguous structural confirmation and can quantify purity.[1][9]
Sensitivity	High (ng to µg range)	Very High (pg to ng range)	Lower (mg range)
Information Provided	Purity (%), retention time, impurity profile.[3][10]	Molecular mass, fragmentation patterns, sequence information.[11]	Atomic connectivity, 3D structure, confirmation of protecting groups.[12]
Typical Use Case	Gold standard for routine quality control and final purity determination.[7]	Essential for identity verification and characterization of unknown impurities.[13]	Definitive structural elucidation of the final product and key intermediates.[1]
Limitations	Co-eluting impurities may not be resolved; does not confirm identity alone.	Ionization efficiency can vary; labile groups (like Boc) can fragment in the source.[8]	Requires larger sample amounts; complex spectra for large peptides.[14][15]

Key Experimental Protocols

Robust and standardized protocols are essential for accurate and reproducible purity assessment.

Protocol 1: Purity Assessment by RP-HPLC

This protocol outlines a general method for analyzing the purity of a synthetic peptide containing Boc-Pra-OH using RP-HPLC with UV detection.[3][7]

1. Materials and Instrumentation:

• HPLC system with a UV detector, binary pump, and autosampler.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[7]

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade water.[3]

• Mobile Phase B: 0.1% TFA in acetonitrile.[3]

• Sample Diluent: 1:1 (v/v) mixture of acetonitrile and water.

2. Sample Preparation:

• Accurately weigh ~1 mg of the lyophilized peptide.

• Dissolve in 1 mL of the sample diluent to a final concentration of 1 mg/mL.

• Vortex to ensure complete dissolution.

• Filter the solution through a 0.45 µm syringe filter before injection.[7]

3. HPLC Method Parameters:

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 220 nm

• Injection Volume: 10 µL

• Gradient Program (Illustrative):

  • 0-5 min: 5% B

  • 5-25 min: 5% to 95% B

  • 25-27 min: 95% B

  • 27-28 min: 95% to 5% B

  • 28-30 min: 5% B

4. Data Analysis:

• Integrate all peaks in the chromatogram.

• Calculate the purity by dividing the peak area of the main product by the total area of all peaks, expressed as a percentage.[10]

Protocol 2: Identity Confirmation by LC-MS

This protocol describes the use of Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the molecular weight of the target peptide.[8][]

1. Materials and Instrumentation:

• LC-MS system with an Electrospray Ionization (ESI) source.[8]

• Instrumentation and mobile phases are typically the same as for RP-HPLC analysis.

2. Sample Preparation:

• Prepare the sample as described in the RP-HPLC protocol, often at a lower concentration (e.g., 0.1 mg/mL).

3. MS Method Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+).[8]

• Mass Range: Scan a range appropriate for the expected molecular weight (e.g., m/z 200-2000).

• Source Parameters: Optimize source temperature and voltages to minimize in-source fragmentation of the labile Boc group.[8]

4. Data Analysis:

• Extract the mass spectrum corresponding to the main peak from the HPLC chromatogram.

• Identify the molecular ion peak(s) (e.g., [M+H]⁺, [M+2H]²⁺).

• Compare the observed mass to the theoretical calculated mass of the Boc-Pra-OH-containing peptide.

Protocol 3: Structural Verification by ¹H NMR

NMR spectroscopy is a powerful tool for confirming the successful incorporation and integrity of the Boc and Pra groups.[1]

1. Materials and Instrumentation:

• NMR spectrometer (e.g., 400 MHz).

• 5 mm NMR tubes.

• Deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

2. Sample Preparation:

• Weigh 5-10 mg of the peptide sample.[1]

• Dissolve the sample in approximately 0.7 mL of the chosen deuterated solvent.

• Transfer the solution to an NMR tube.

3. NMR Acquisition:

• Acquire a ¹H NMR spectrum.

• Key diagnostic signals to look for:

  • A sharp singlet around 1.4 ppm corresponding to the nine equivalent protons of the tert-butyl group of the Boc protecting group.[1]

  • Signals corresponding to the alkyne proton and methylene protons of the propargyl group (Pra).

  • Characteristic signals for the amino acid backbone and side chains.

4. Data Analysis:

• Process the spectrum (Fourier transformation, phase and baseline correction).

• Assign the characteristic peaks to confirm the presence of the Boc and Pra moieties. The integration of peaks can also provide information on the relative purity.[6]

Visualizing Workflows and Logic

Diagrams can clarify complex experimental processes and the rationale behind analytical choices.

Diagram 1: General Workflow for Peptide Purity Assessment

Diagram 2: Logic of Impurity Analysis in Boc-SPPS

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. Boc-propargyl-Gly-OH = 98.0 HPLC 63039-48-5 [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. lcms.cz [lcms.cz]
• 5. almacgroup.com [almacgroup.com]
• 6. How is the purity of peptides calculated?｜whpeptide [note.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Peptide NMR Spectroscopy Services [tricliniclabs.com]
• 10. benchchem.com [benchchem.com]
• 11. Overview of peptide and protein analysis by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. books.rsc.org [books.rsc.org]
• 13. Mass Spectrometry in Peptide and Protein Analysis | Mabion [mabion.eu]
• 14. chem.uzh.ch [chem.uzh.ch]
• 15. NMR-Based Peptide Structure Analysis - Creative Proteomics [creative-proteomics.com]
• 17. benchchem.com [benchchem.com]

A Researcher's Guide to Functional Assays of Proteins Labeled with Alkyne-Containing Unnatural Amino Acids

An objective comparison of protein labeling methodologies for functional studies, with a focus on the incorporation of 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid and its analogs.

In the pursuit of understanding complex biological processes, the ability to label and study proteins in their native environment is paramount. The site-specific incorporation of unnatural amino acids (UAAs) bearing bioorthogonal handles, such as the alkyne group in 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid, offers a powerful tool for protein labeling. This approach, which utilizes "click chemistry" for the attachment of probes, is distinguished by its high specificity and the minimal size of the modification, thereby reducing potential interference with protein function.

This guide provides a comparative analysis of this UAA-based labeling technique against other common methods, such as fluorescent protein (FP) fusions and self-labeling tags (e.g., SNAP-tag, HaloTag). We present supporting experimental data on how these labeling strategies can impact protein function, with a focus on enzyme activity, protein-protein interactions, and overall cell health.

Comparison of Protein Labeling Technologies

The choice of a protein labeling strategy is critical and can significantly influence the outcome of functional assays. The ideal labeling method should not interfere with the protein's folding, localization, or biological activity. The following table summarizes the key characteristics of major protein labeling techniques.

Feature	UAA with Click Chemistry	Fluorescent Proteins (e.g., GFP)	Self-Labeling Tags (e.g., SNAP-tag)
Tag Size	Very Small (~0.5 kDa)	Large (~27 kDa)	Large (~20 kDa)
Site Specificity	High (Residue-specific)	Moderate (N- or C-terminus)	Moderate (N- or C-terminus)
Potential for Functional Perturbation	Low	High[1]	High
Labeling Time	Two-step (UAA incorporation + click reaction)	One-step (co-expression)	Two-step (expression + substrate labeling)
Photostability of Fluorophore	High (dependent on chosen dye)	Variable (prone to photobleaching)	High (dependent on chosen dye)
Multiplexing Capability	High (diverse probes available)	Moderate (spectral overlap can be an issue)	Moderate

Impact on Protein Function: A Data-Driven Comparison

A primary concern for researchers is the extent to which a label perturbs the natural function of the protein of interest. The small size of the UAA tag is a significant advantage in this regard.

Enzyme Activity

The catalytic activity of an enzyme is a sensitive measure of its structural and functional integrity. Large tags can sterically hinder substrate binding or allosteric regulation.

Enzyme	Labeling Method	Key Parameter	Result	Reference
Dihydrofolate Reductase (DHFR)	UAA (3-(2-naphthyl)-alanine) incorporation	Catalytic Efficiency (kcat/Km)	Reduction correlated with steric incompatibility	[2]
Phosphotriesterase	UAA (coumarin derivatives) incorporation	Turnover Rate	8-11 fold improvement	[3][4]
Hsp104	GFP Fusion	Protein Expression & Function	Altered expression levels but function maintained	[5]

Data synthesized from multiple sources to illustrate comparative effects. Direct head-to-head quantitative data in a single study is limited in the current literature.

Protein-Protein Interactions

The ability of a protein to interact with its binding partners is fundamental to most cellular processes. Labeling can interfere with these interactions, leading to false-negative results.

Interacting Proteins	Labeling Method	Assay	Observation	Reference
cMyc/MAX	UAA + Fluorogenic Probe	In-cell fluorescence	Successful detection of interaction in live cells	[6]
Generic PPI	Fluorescent Protein Fusion	General	Risk of altering protein function and interactions	[6]
Generic PPI	UAA + Click Chemistry	General	Minimal perturbation due to small tag size	[7]

Cell Viability and Cytotoxicity

The components of the labeling process, including the UAA itself and the reagents for the click reaction, should not be toxic to the cells under investigation. The copper(I) catalyst used in the most common form of click chemistry (CuAAC) can be cytotoxic, but this can be mitigated.

Condition	Cell Line	Viability Assay	Result	Reference
CuAAC Reaction Mix (0.5 mM Ascorbate)	HUVEC	MTS Assay	Increased cytotoxicity with higher ascorbate concentrations	[8]
CuAAC Reaction Mix with stabilizing ligand	OVCAR5	Not specified	75% of cells remained viable after 10 min reaction	[6]
Copper-free Click Reaction (SPAAC)	General	N/A	Generally considered more biocompatible	[9]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of these labeling strategies and subsequent functional assays.

General Workflow for UAA Labeling and Functional Analysis

The following diagram illustrates the typical workflow for labeling a protein with an alkyne-containing UAA and performing a subsequent functional assay.

Caption: Workflow for UAA incorporation, labeling, and functional analysis.

Protocol 1: In Vitro Kinase Assay with UAA-Labeled Kinase

This protocol is adapted for a kinase labeled with an alkyne-UAA and a fluorescent probe.

1. Preparation of Labeled Kinase:

• Express and purify the kinase of interest with the incorporated alkyne-UAA following established protocols.

• Perform a copper-catalyzed or copper-free click reaction to attach a fluorescent probe (e.g., Alexa Fluor 488 Azide) to the purified kinase.

• Remove excess dye and catalyst using a desalting column.

• Quantify the concentration and labeling efficiency of the kinase.

2. Kinase Reaction:

• Prepare a kinase reaction buffer (e.g., 25 mM Tris-HCl pH 7.5, 5 mM Beta-glycerophosphate, 2 mM DTT, 0.1 mM Na3VO4, 10 mM MgCl2).

• In a microcentrifuge tube, combine the labeled kinase, its substrate (e.g., a specific peptide or a generic substrate like Myelin Basic Protein), and the reaction buffer.

• Initiate the reaction by adding ATP (containing [γ-32P]ATP for radiometric detection, or unlabeled ATP for assays detecting ADP formation).

• Incubate at 30°C for a specified time (e.g., 20-30 minutes), ensuring the reaction is in the linear range.

3. Termination and Detection:

• Stop the reaction by adding an equal volume of 2x SDS-PAGE loading buffer or a solution of 10% phosphoric acid.

• Separate the reaction products by SDS-PAGE.

• For radiometric assays, expose the gel to a phosphor screen and quantify the phosphorylated substrate band.

• For non-radiometric assays, quantify ADP production using a commercial kit (e.g., ADP-Glo™ Kinase Assay).

Protocol 2: Co-Immunoprecipitation (Co-IP) of a UAA-Labeled Protein Complex

This protocol outlines the steps to investigate protein-protein interactions of a protein labeled with an alkyne-UAA and a tag like biotin.

1. Cell Lysis and Lysate Preparation:

• Culture cells expressing the UAA-labeled protein of interest.

• Perform the click reaction in live cells to attach an azide-biotin probe.

• Harvest and wash the cells with ice-cold PBS.

• Lyse the cells in a gentle, non-denaturing Co-IP lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40) supplemented with protease inhibitors.

• Incubate on ice for 30 minutes with periodic vortexing.

• Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Transfer the supernatant (cell lysate) to a new pre-chilled tube.

2. Immunoprecipitation:

• Pre-clear the lysate by incubating with streptavidin-coated magnetic beads for 1 hour at 4°C on a rotator.

• Pellet the beads and transfer the pre-cleared lysate to a new tube.

• Add fresh streptavidin-coated magnetic beads to the pre-cleared lysate to capture the biotinylated protein and its interacting partners.

• Incubate for 2-4 hours or overnight at 4°C on a rotator.

3. Washing and Elution:

• Pellet the beads using a magnetic stand and discard the supernatant.

• Wash the beads 3-5 times with ice-cold Co-IP lysis buffer to remove non-specific binders.

• Elute the protein complexes from the beads by resuspending them in 1x SDS-PAGE loading buffer and boiling for 5-10 minutes.

4. Analysis by Western Blot:

• Separate the eluted proteins by SDS-PAGE.

• Transfer the proteins to a PVDF or nitrocellulose membrane.

• Probe the membrane with a primary antibody against the suspected interacting protein, followed by a secondary HRP-conjugated antibody.

• Detect the protein bands using a chemiluminescence substrate.

Signaling Pathway and Methodological Comparison Diagrams

Visualizing the relationships between different labeling techniques and their place in experimental workflows can aid in selecting the most appropriate method.

Caption: Comparison of labeling methods based on tag size and functional impact.

Caption: UAA labeling enables functional studies within signaling pathways.

Conclusion

The incorporation of alkyne-containing unnatural amino acids like 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid represents a state-of-the-art technique for protein labeling. Its key advantages—small tag size and high specificity—translate to a lower likelihood of functional perturbation compared to larger tags like FPs and self-labeling domains. While the potential cytotoxicity of copper catalysts in CuAAC reactions is a consideration, this can be managed with optimized protocols or the use of copper-free click chemistry. For researchers in basic science and drug development, UAA-based labeling provides a robust and versatile platform for conducting functional assays with a high degree of confidence that the observed results reflect the protein's native activity.

References

• 1. Recent progress in enzymatic protein labelling techniques and their applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. Efficient Incorporation of Unnatural Amino Acids into Proteins with a Robust Cell-Free System - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bitesizebio.com [bitesizebio.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Copper-catalyzed click reaction on/in live cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Site-Specific Labeling of Proteins Using Unnatural Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]
• 9. Biomedical applications of copper-free click chemistry: in vitro, in vivo, and ex vivo - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Coupling Reagents for Boc-Amino Acid Incorporation

For researchers and drug development professionals engaged in solid-phase peptide synthesis (SPPS), the selection of a coupling reagent is a critical determinant of success. The tert-butyloxycarbonyl (Boc) protection strategy, a cornerstone of peptide chemistry, relies on the efficient and reliable formation of amide bonds. The choice of coupling reagent directly influences coupling efficiency, reaction times, and the stereochemical integrity of the final peptide product. This guide provides an objective comparison of common coupling reagents for Boc-amino acid incorporation, supported by experimental data and detailed protocols to aid in the rational selection of the optimal reagent for your specific application.

Comparative Analysis of Coupling Reagent Performance

The efficacy of a coupling reagent is typically evaluated based on several key parameters: coupling efficiency (yield), reaction kinetics (speed), and the degree of racemization it induces. Reagents are broadly classified into two main categories: carbodiimides and onium (aminium/uronium and phosphonium) salts. Onium salts are generally more reactive and are often preferred for sterically hindered amino acids or challenging sequences.

Data Presentation: Quantitative Comparison of Common Coupling Reagents

The following table summarizes the performance characteristics of widely used coupling reagents in Boc-SPPS. It is important to note that absolute efficiencies can vary depending on the specific amino acid sequence, resin, and reaction conditions.

Coupling Reagent/System	Reagent Class	Typical Coupling Efficiency	Relative Reaction Rate	Risk of Racemization	Key Considerations
HATU	Uronium/Aminium Salt	>95%[1]	Very Fast[1][2]	Low[1][2]	Highly efficient for sterically hindered couplings; forms a more reactive OAt-ester.[2] Often the reagent of choice for difficult sequences.[3]
HBTU/TBTU	Uronium/Aminium Salt	90-98%[2]	Fast[2][3]	Low (with HOBt)[2][3]	A reliable and widely used reagent, slightly less reactive than HATU.[4] Cost-effective for routine couplings.[1]
DIC/HOBt	Carbodiimide/Additive	Variable	Moderate	Moderate to High[5]	A cost-effective option. HOBt is essential to suppress racemization.[3][6] The diisopropylurea (DIU) byproduct is soluble in DMF, simplifying purification in SPPS.[6][7]
COMU	Uronium/Aminium Salt	>95%[1]	Very Fast	Low	High coupling efficiency comparable to HATU.[7] Incorporates OxymaPure, which is safer than HOBt/HOAt and reduces allergenic potential.[7][8]
BOP	Phosphonium Salt	High	Fast	Low	Very effective, but its use has declined due to the formation of the carcinogenic byproduct hexamethylphosphoramide (HMPA).[3]
PyBOP	Phosphonium Salt	High	Fast	Low	A non-toxic alternative to BOP with similar high efficiency. Byproducts are less hazardous.[3]

Mandatory Visualization

Boc-SPPS Amino Acid Coupling Workflow

The following diagram illustrates the cyclical process of incorporating a single Boc-protected amino acid onto a growing peptide chain on a solid support.

Caption: General workflow for one cycle of Boc-amino acid incorporation in SPPS.

Activation Pathways for Coupling Reagents

This diagram illustrates the fundamental mechanisms by which uronium/aminium and carbodiimide reagents activate the carboxylic acid of a Boc-amino acid to facilitate peptide bond formation.

Caption: Activation pathways for uronium/aminium and carbodiimide coupling reagents.

Experimental Protocols

The following are generalized protocols for the manual coupling of a Boc-protected amino acid to a resin-bound peptide amine. Equivalents are calculated based on the initial loading of the resin. All procedures should be conducted in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: General Boc-SPPS Deprotection and Neutralization

• Resin Swelling: Swell the resin (e.g., Merrifield or MBHA resin) in dichloromethane (DCM) for 30 minutes in a peptide synthesis vessel.

• Deprotection: Drain the DCM. Add a solution of 25-50% trifluoroacetic acid (TFA) in DCM to the resin. Agitate for 1-2 minutes, drain, then add a fresh solution of 25-50% TFA in DCM and agitate for 20-30 minutes.

• Washing: Drain the TFA solution. Wash the resin sequentially with DCM (3x), isopropanol (IPA) (2x), and N,N-dimethylformamide (DMF) (3x).

• Neutralization: Add a solution of 5-10% N,N-diisopropylethylamine (DIEA) in DMF to the resin. Agitate for 2 minutes and drain. Repeat this neutralization step once more.

• Washing: Wash the resin with DMF (3x) to remove excess base. The resin is now ready for the coupling step.

Protocol 2: Coupling with HATU/HBTU

This protocol is recommended for most couplings, especially for sterically hindered amino acids where high efficiency is critical.

• Pre-activation: In a separate vessel, dissolve the Boc-amino acid (2-4 equivalents) and HATU or HBTU (2-4 equivalents) in DMF. Add DIEA (4-8 equivalents) to the solution. Allow the mixture to pre-activate for 1-5 minutes.

• Coupling: Add the pre-activated amino acid solution to the neutralized resin from Protocol 1.

• Reaction: Agitate the mixture for 30-90 minutes at room temperature.

• Monitoring: Check for reaction completion using the Kaiser test (Protocol 4). If the test is positive (blue beads), indicating incomplete coupling, the coupling step can be repeated.

• Washing: Once the reaction is complete (negative Kaiser test), drain the coupling solution and wash the resin with DMF (3x) and DCM (3x).

Protocol 3: Coupling with DIC/HOBt

This is a cost-effective method suitable for many standard couplings.[9]

• Preparation: In a separate vessel, dissolve the Boc-amino acid (3-5 equivalents) and HOBt (3-5 equivalents) in a minimal volume of DMF.

• Coupling: Add the amino acid/HOBt solution to the neutralized resin from Protocol 1, which has been suspended in DMF or DCM.

• Addition of DIC: Add DIC (3-5 equivalents) to the resin slurry.

• Reaction: Agitate the mixture for 2-6 hours at room temperature.

• Monitoring: Monitor the reaction progress using the Kaiser test (Protocol 4).

• Washing: Upon completion, drain the reaction solution and wash the resin sequentially with DMF (3x) and DCM (3x).

Protocol 4: Kaiser Test (Ninhydrin Test) for Monitoring Coupling Completion

The Kaiser test is a sensitive qualitative method to detect the presence of free primary amines on the resin.

• Sample Preparation: Withdraw a small sample of resin beads (a few milligrams) after the coupling reaction and wash them thoroughly with ethanol.

• Reagent Addition: Add 2-3 drops of each of the following three reagents to the resin beads in a small test tube:

  • Reagent A: 5g Ninhydrin in 100 mL ethanol

  • Reagent B: 80g Phenol in 20 mL ethanol

  • Reagent C: 2 mL of 0.001M KCN in 98 mL pyridine

• Heating: Heat the test tube at 110-120°C for 5 minutes.

• Interpretation:

  • Intense blue beads and/or solution: Incomplete coupling (free amines present).

  • Colorless to yellow beads and solution: Complete coupling (no free primary amines detected).

Conclusion

The choice of coupling reagent in Boc-SPPS is a critical decision that balances reactivity, cost, and the potential for side reactions. For routine synthesis, DIC/HOBt offers a reliable and economical option. For more challenging couplings, such as those involving sterically hindered amino acids like Boc-L-Isoleucine, the superior reactivity of uronium salts like HBTU and particularly HATU often justifies their higher cost.[6] Newer reagents like COMU provide high efficiency with an improved safety profile. By understanding the relative strengths and weaknesses of each reagent class and employing robust monitoring protocols like the Kaiser test, researchers can optimize their peptide synthesis strategies to achieve high yields and purity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. peptide.com [peptide.com]
• 4. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. bachem.com [bachem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. globalresearchonline.net [globalresearchonline.net]

Safety & Regulatory Compliance

Safe Disposal of 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic Acid: A Comprehensive Guide for Laboratory Professionals

Essential, immediate safety and logistical information, including operational and disposal plans for 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid. This guide provides procedural, step-by-step guidance to ensure the safe and compliant disposal of this compound, bolstering laboratory safety and chemical handling protocols.

Proper disposal of laboratory waste is a critical component of a safe and environmentally responsible research environment. For specialized reagents such as 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid, a thorough understanding of its chemical properties is essential for its safe handling and disposal. This document outlines the necessary precautions, personal protective equipment (PPE), and a detailed step-by-step disposal procedure.

I. Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid with appropriate safety measures. Although not classified as hazardous by all reports, it is prudent to handle it with care.

• Personal Protective Equipment (PPE): A comprehensive list of recommended PPE for handling this compound is detailed in the table below. Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.[1]

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize the potential for inhalation of any dust.[1]

• Spill Response: In the event of a spill, avoid creating dust. Gently sweep up the solid material and place it in a sealed container for disposal. Absorb any remaining residue with an inert material (e.g., sand or vermiculite) and place it in the sealed container.[1]

II. Data Presentation: Hazard and Handling Summary

For clarity and quick reference, the following table summarizes the key safety and handling information for Boc-protected amino acids.

Parameter	Guideline	Notes
Primary Hazard	Irritant	May cause skin, eye, and respiratory irritation.
Handling	In a chemical fume hood	To avoid inhalation of dust or fumes.
Personal Protective Equipment (PPE)	Lab coat, safety goggles, nitrile gloves	Ensure complete protection during handling.
Storage	Cool, dry, well-ventilated area	Away from incompatible materials.
Spill Cleanup	Inert absorbent material	Avoid raising dust.

III. Experimental Protocol: Step-by-Step Disposal Procedure

The recommended disposal method for 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid is to first chemically degrade the molecule through deprotection of the acid-labile tert-butoxycarbonyl (Boc) group, followed by neutralization of the carboxylic acid. The resulting solution can then be disposed of as hazardous waste through a licensed contractor.

Materials:

• 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid waste

• Suitable solvent (e.g., Dichloromethane or Ethyl Acetate)

• Strong acid (e.g., Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl) in an organic solvent)

• Base for neutralization (e.g., Sodium bicarbonate solution or Sodium hydroxide solution)

• Appropriate glass beakers and stirring equipment

• pH indicator strips or a calibrated pH meter

• Labeled hazardous waste container

Procedure:

• Dissolution: In a chemical fume hood, dissolve the 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid waste in a minimal amount of a suitable organic solvent.

• Acidic Deprotection: Slowly add a strong acid to the solution to remove the Boc protecting group. Common reagents for this include a 25-50% solution of TFA in dichloromethane or 4M HCl in dioxane. The reaction is typically complete within 30 minutes to 2 hours at room temperature.

• Neutralization: After deprotection, carefully neutralize the acidic solution. Slowly add a base, such as a saturated sodium bicarbonate solution or a dilute sodium hydroxide solution, while stirring. Monitor the pH of the solution using pH paper or a pH meter. Continue adding the base until the pH is between 6 and 8. Be cautious as the neutralization reaction can be exothermic and may produce gas.

• Waste Collection: Transfer the neutralized solution to a properly labeled hazardous waste container. The label should clearly indicate the contents.

• Final Disposal: Arrange for the collection and disposal of the hazardous waste container through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal company.

IV. Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid.

Caption: Disposal workflow for 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid.

References

• 1. benchchem.com [benchchem.com]

Comprehensive Safety and Handling Guide for 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid

FOR RESEARCH USE ONLY. NOT FOR USE IN DIAGNOSTIC PROCEDURES.

This document provides essential safety and logistical information for handling 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid. The procedural guidance herein is intended to answer specific operational questions for the safe handling and disposal of this compound.

Hazard Identification and Personal Protective Equipment (PPE)

2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid is a chemical that requires careful handling due to its potential health hazards. The primary risks include skin sensitization, irritation to the skin, eyes, and respiratory system, and it may be harmful if swallowed.[1][2] A comprehensive PPE strategy is crucial to minimize exposure.

Table 1: Summary of Hazards and Recommended Personal Protective Equipment

Hazard Category	Hazard Statement	Recommended Personal Protective Equipment (PPE)
Skin Contact	H317: May cause an allergic skin reaction.[1] H315: Causes skin irritation.[2]	Lab Coat: A standard or chemical-resistant lab coat must be worn and fully buttoned. Gloves: Chemical-resistant gloves (e.g., disposable nitrile gloves) are required.[3][4] Gloves should be inspected before use and changed immediately upon contamination.[3][5] Footwear: Fully enclosed shoes made of a chemical-resistant material are mandatory.
Eye Contact	H319: Causes serious eye irritation.[2]	Safety Goggles/Glasses: Wear chemical safety goggles with side shields that meet appropriate government standards.[4][6] Face Shield: A face shield worn over safety goggles is recommended when there is a significant risk of splashing or dust generation.[3][4]
Inhalation	H335: May cause respiratory irritation.[2]	Ventilation: All handling of the solid compound should occur in a well-ventilated area, preferably within a certified chemical fume hood, to prevent the formation and inhalation of dust.[7][8] Respiratory Protection: If engineering controls are insufficient to keep dust levels minimal, a NIOSH-approved respirator is required.[6]
Ingestion	H302: Harmful if swallowed.[2]	Do not eat, drink, or smoke in laboratory areas.[5][9] Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[7]

Operational and Disposal Plans

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring safe handling.

Safe Handling Procedures:

• Preparation and Engineering Controls:

  • Designate a specific area for handling 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid, preferably within a chemical fume hood.[8]

  • Ensure the chemical fume hood is functioning correctly before beginning any work.[8]

  • Keep the sash at the lowest practical height.

• Handling the Solid Compound:

  • Weighing: If possible, weigh the compound directly in the fume hood. If a balance is located outside the hood, use a sealed container for transport.

  • Transfer: Use a spatula to transfer the solid. Avoid any actions that could generate dust, such as pouring from a height or scraping vigorously.[8]

  • In Solution: When dissolving the compound, add the solid to the solvent slowly to prevent splashing.[8]

• Post-Handling Procedures:

  • Decontamination: Clean any contaminated surfaces and equipment thoroughly.[3]

  • Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should be removed first, followed by the lab coat and eye protection.[8]

  • Personal Hygiene: Wash hands thoroughly with soap and water after handling is complete.[7]

Disposal Plan:

Proper disposal is a critical component of the chemical lifecycle and is mandated by regulatory bodies.

• Waste Segregation and Collection:

  • Solid Waste: All disposable materials contaminated with 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid (e.g., gloves, weigh boats, paper towels) must be placed in a dedicated, clearly labeled hazardous waste container.[8]

  • Unused Compound: The pure compound should be disposed of in its original container or a suitable, labeled hazardous waste container.

  • Solutions: Solutions containing this compound should be collected in a labeled hazardous waste container designated for organic waste.

• Disposal Method:

  • Dispose of waste material in accordance with all applicable federal, state, and local environmental regulations.[3]

  • The compound may be dissolved or mixed with a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[3]

  • Do not empty into drains. [3]

Experimental Protocols: General Handling Workflow

The following diagram illustrates the general workflow for safely handling 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid.

Caption: General workflow for handling 2-((Tert-butoxycarbonyl)amino)pent-4-ynoic acid.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. (R)-2-((tert-Butoxycarbonyl)amino)pent-4-ynoic acid | 63039-46-3 [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. leelinework.com [leelinework.com]
• 5. artsci.usu.edu [artsci.usu.edu]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. aksci.com [aksci.com]
• 8. benchchem.com [benchchem.com]
• 9. cdc.gov [cdc.gov]